Isogeraniol

Core Science & Biosynthesis

Isogeraniol molecular formula and molecular weight

This technical summary outlines the fundamental molecular properties of Isogeraniol, a monoterpenoid alcohol. The following data has been compiled from established chemical databases and is intended for use by researchers, scientists, and professionals in the field of drug development and chemical analysis.

Molecular Data Summary

The core molecular identifiers for Isogeraniol are presented below. This data is essential for analytical calculations, including stoichiometry, reaction kinetics, and formulation development.

Property	Value
Molecular Formula	C₁₀H₁₈O[1][2][3][4]
Molecular Weight	154.25 g/mol [2][3]

Logical Relationship of Molecular Properties

The diagram below illustrates the direct relationship between the chemical compound Isogeraniol and its primary molecular identifiers. This workflow is fundamental to chemical characterization, where the identity of a compound is intrinsically linked to its specific molecular formula and corresponding molecular weight.

Figure 1. Relationship between Isogeraniol and its molecular properties.

References

• 1. trans-Isogeraniol [webbook.nist.gov]
• 2. scent.vn [scent.vn]
• 3. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,6-Octadien-1-ol, 3,7-dimethyl-, (Z)- [webbook.nist.gov]

The Occurrence and Botanical Sources of Isogeraniol: A Technical Guide

An In-depth Examination for Researchers, Scientists, and Drug Development Professionals

Introduction

Isogeraniol, an acyclic monoterpenoid alcohol, is a naturally occurring volatile organic compound found in the essential oils of various aromatic plants. As an isomer of the more commonly known geraniol, isogeraniol contributes to the characteristic aroma of many plants and possesses a range of biological activities that are of increasing interest to the pharmaceutical and fragrance industries. This technical guide provides a comprehensive overview of the natural occurrence of isogeraniol in the plant kingdom, its biosynthetic origins, and detailed methodologies for its extraction, isolation, and quantification.

Natural Occurrence and Quantitative Data

Isogeraniol has been identified as a constituent of the essential oils of several plant species, often co-occurring with its isomer, geraniol, and other monoterpenes. The concentration of isogeraniol can vary significantly depending on the plant species, geographical location, developmental stage of the plant, and the extraction method employed. The following tables summarize the quantitative data on isogeraniol content in some notable plant sources.

Plant Species	Family	Plant Part	Isogeraniol Content (%)	Reference(s)
Pelargonium graveolens (Rose Geranium)	Geraniaceae	Aerial parts	9.14 - 15.47	[1]
Melissa officinalis (Lemon Balm)	Lamiaceae	Leaves	0.07 - 6.40	[2][3]
Lippia alba (Bushy Matgrass)	Verbenaceae	Not specified	0.2 - 0.3	[4]
Cymbopogon winterianus (Citronella Grass)	Poaceae	Not specified	12.5 (as cis-geraniol)	[5]

Table 1: Quantitative Occurrence of Isogeraniol in Various Plant Species. This table presents the percentage of isogeraniol found in the essential oils of different plants. The content can vary based on factors such as phenological stage and specific chemotype.

Biosynthesis of Isogeraniol

The biosynthesis of isogeraniol is intrinsically linked to the well-established terpenoid biosynthetic pathway in plants. While the specific enzymatic step leading to isogeraniol is not as extensively characterized as that for geraniol, it is understood to be derived from the universal C5 precursors, isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).

These precursors are synthesized through two primary pathways: the mevalonate (MVA) pathway in the cytosol and the methylerythritol 4-phosphate (MEP) pathway in the plastids.[6][7] For monoterpenes like isogeraniol, the MEP pathway is the predominant source of IPP and DMAPP.

The key steps in the proposed biosynthetic pathway leading to isogeraniol are as follows:

• Formation of Geranyl Diphosphate (GPP): Geranyl diphosphate synthase (GPPS) catalyzes the condensation of one molecule of DMAPP and one molecule of IPP to form the C10 intermediate, geranyl diphosphate (GPP). GPP is the universal precursor for all monoterpenes.[6][8]

• Formation of Geraniol: Geraniol synthase (GES) then converts GPP to geraniol.[8]

• Isomerization to Isogeraniol: It is hypothesized that isogeraniol is formed through the isomerization of geraniol. This conversion may be catalyzed by a specific "geraniol isomerase" enzyme, though the definitive characterization of such an enzyme in the context of isogeraniol biosynthesis in the listed plants is an area of ongoing research.

Experimental Protocols

The accurate extraction, isolation, and quantification of isogeraniol from plant matrices are critical for research and commercial applications. The following sections provide detailed methodologies for these processes.

Extraction of Essential Oils

1. Hydrodistillation of Pelargonium graveolens Essential Oil

This protocol is adapted for the extraction of essential oils from the aerial parts of Pelargonium graveolens.

• Materials and Apparatus:

  • Fresh or dried aerial parts of Pelargonium graveolens

  • Clevenger-type apparatus

  • Heating mantle

  • Distilled water

  • Anhydrous sodium sulfate

• Procedure:

  • Weigh a known amount of the plant material (e.g., 100 g of dried, ground leaves).

  • Place the plant material into the distillation flask of the Clevenger apparatus.

  • Add a sufficient volume of distilled water to immerse the plant material completely (e.g., 1 L).

  • Assemble the Clevenger apparatus, ensuring all joints are properly sealed.

  • Begin heating the flask using the heating mantle.

  • Continue the distillation for a set period (e.g., 3 hours) from the start of boiling.

  • Collect the essential oil that separates from the aqueous layer in the collection tube.

  • Carefully decant the collected oil and dry it over anhydrous sodium sulfate to remove any residual water.

  • Store the dried essential oil in a sealed, dark glass vial at 4°C until analysis.

Isolation of Isogeraniol

2. Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC can be employed to isolate isogeraniol from the complex mixture of an essential oil. The separation of isomers like geraniol and isogeraniol often requires careful method development.

• Instrumentation:

  • Preparative HPLC system with a UV detector

  • Preparative-scale reverse-phase C18 column (e.g., 250 mm x 21.2 mm, 5 µm particle size)

• Mobile Phase and Gradient (Example):

  • Solvent A: Water

  • Solvent B: Acetonitrile

  • A gradient elution may be necessary to achieve separation. An example gradient could be:

    • 0-5 min: 30% B

    • 5-25 min: 30-70% B

    • 25-30 min: 70-90% B

    • 30-35 min: 90% B (hold)

    • 35-40 min: 90-30% B (return to initial conditions)

  • The flow rate will depend on the column dimensions (e.g., 15-20 mL/min for a 21.2 mm ID column).

• Procedure:

  • Dissolve a known amount of the essential oil in the initial mobile phase composition.

  • Filter the sample through a 0.45 µm filter.

  • Inject a large volume of the sample onto the preparative HPLC column.

  • Monitor the elution of compounds using the UV detector at an appropriate wavelength (e.g., 210 nm).

  • Collect fractions corresponding to the peak suspected to be isogeraniol based on retention time from analytical scale runs.

  • Analyze the collected fractions using an analytical method (e.g., GC-MS) to confirm the identity and purity of the isolated isogeraniol.

Quantification of Isogeraniol

3. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the most common and powerful technique for the identification and quantification of volatile compounds like isogeraniol in essential oils.

• Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer (GC-MS)

  • Capillary column suitable for essential oil analysis (e.g., HP-5MS, DB-5, or equivalent; 30 m x 0.25 mm i.d., 0.25 µm film thickness)

• GC Conditions (Example):

  • Injector Temperature: 250°C

  • Carrier Gas: Helium, at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp to 180°C at a rate of 4°C/min.

    • Ramp to 280°C at a rate of 10°C/min, hold for 5 minutes.

  • Injection Volume: 1 µL (split mode, e.g., 1:50 split ratio).

• MS Conditions (Example):

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-500.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

• Quantification:

  • Prepare a calibration curve using a certified reference standard of isogeraniol at various concentrations.

  • Dilute the essential oil sample in a suitable solvent (e.g., hexane or ethanol).

  • Inject the standards and the sample into the GC-MS system.

  • Identify the isogeraniol peak in the sample chromatogram based on its retention time and mass spectrum compared to the standard.

  • Integrate the peak area of isogeraniol in both the standards and the sample.

  • Calculate the concentration of isogeraniol in the sample using the calibration curve.

4. Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a powerful technique for the quantification of compounds in a mixture without the need for a specific reference standard for each analyte, instead using a certified internal standard.

• Instrumentation:

  • NMR spectrometer (e.g., 400 MHz or higher)

• Sample Preparation:

  • Accurately weigh a known amount of the essential oil sample (e.g., 10-20 mg) into an NMR tube.

  • Accurately weigh and add a known amount of a certified internal standard (e.g., maleic acid, dimethyl sulfone) to the NMR tube. The internal standard should have a signal that does not overlap with the signals of the analyte.

  • Add a known volume of a deuterated solvent (e.g., CDCl₃) to dissolve the sample and internal standard.

• NMR Acquisition Parameters (Example for ¹H NMR):

  • Pulse Program: A standard 30° or 90° pulse sequence.

  • Relaxation Delay (d1): At least 5 times the longest T₁ of the protons of interest to ensure full relaxation. This is a critical parameter for accurate quantification.

  • Number of Scans: Sufficient to obtain a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Quantification:

  • Process the NMR spectrum (Fourier transform, phase correction, baseline correction).

  • Integrate the area of a well-resolved signal corresponding to isogeraniol and a signal from the internal standard.

  • Calculate the concentration of isogeraniol using the following formula:

    Cx = (Ix / Nx) * (Nstd / Istd) * (MWx / MWstd) * (mstd / msample)

    Where:

    • Cx = Concentration of isogeraniol

    • Ix = Integral of the isogeraniol signal

    • Nx = Number of protons giving rise to the isogeraniol signal

    • Istd = Integral of the internal standard signal

    • Nstd = Number of protons giving rise to the internal standard signal

    • MWx = Molecular weight of isogeraniol

    • MWstd = Molecular weight of the internal standard

    • mstd = Mass of the internal standard

    • msample = Mass of the essential oil sample

Signaling Pathways and Regulation

The biosynthesis of monoterpenes, including isogeraniol, is a tightly regulated process influenced by both developmental cues and environmental stimuli. While specific signaling pathways directly targeting isogeraniol production are not yet fully elucidated, the general principles of terpene biosynthesis regulation apply.

Transcriptome analyses in plants like Melissa officinalis have identified numerous genes involved in the MEP pathway and terpene synthase genes, providing a foundation for understanding the genetic regulation of monoterpene production.[1] The expression of these genes can be influenced by various signaling molecules and transcription factors. For instance, light has been shown to regulate the expression of terpene synthase genes, often mediated by transcription factors such as HY5.

Conclusion

Isogeraniol is a naturally occurring monoterpenoid with a notable presence in several commercially important aromatic plants. Its biosynthesis follows the general terpenoid pathway, with a likely isomerization step from geraniol. This guide has provided a detailed overview of its natural sources, biosynthetic origins, and comprehensive experimental protocols for its extraction, isolation, and quantification. For researchers, scientists, and drug development professionals, a thorough understanding of these aspects is crucial for harnessing the potential of isogeraniol in various applications. Further research is warranted to fully elucidate the specific enzymatic and regulatory mechanisms governing isogeraniol biosynthesis in different plant species.

References

• 1. Transcriptome analysis to identify key genes involved in terpenoid and rosmarinic acid biosynthesis in lemon balm (Melissa officinalis) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. hrcak.srce.hr [hrcak.srce.hr]
• 4. [PDF] Biosynthesis, regulation and properties of plant monoterpenoids | Semantic Scholar [semanticscholar.org]
• 5. ijpjournal.com [ijpjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. bepls.com [bepls.com]
• 8. scispace.com [scispace.com]

The Biosynthesis of Isogeraniol in Vitis vinifera: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the proposed biosynthetic pathway of isogeraniol in Vitis vinifera (grapevine). Drawing upon the current scientific literature, this document details the precursor pathways, key enzymatic steps, and potential regulatory mechanisms. While the complete pathway for isogeraniol formation is yet to be fully elucidated, this guide synthesizes the available evidence to present a scientifically grounded model. It also includes relevant quantitative data for associated monoterpenes, detailed experimental protocols for their analysis, and visual diagrams of the metabolic pathways and experimental workflows.

Introduction to Isogeraniol and its Significance

Isogeraniol (3,7-dimethyl-3,6-octadien-1-ol) is a monoterpene alcohol that has been identified as a volatile component in certain Vitis vinifera cultivars, such as Muscat Roy. As a member of the diverse family of monoterpenes, isogeraniol contributes to the complex aromatic profile of grapes and wine. The study of its biosynthesis is crucial for understanding and potentially manipulating the flavor and aroma characteristics of wine. Furthermore, monoterpenes as a class of compounds are of significant interest to the pharmaceutical industry due to their wide range of biological activities.

The Proposed Biosynthetic Pathway of Isogeraniol

The biosynthesis of isogeraniol in Vitis vinifera is believed to originate from the general monoterpene biosynthetic pathway. This pathway begins with the production of the universal C5 precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), and culminates in the formation of the C10 monoterpene backbone, which is then subject to various modifications.

The Methylerythritol Phosphate (MEP) Pathway: The Source of Monoterpene Precursors

In plants, including Vitis vinifera, the biosynthesis of monoterpenes primarily occurs in the plastids via the methylerythritol phosphate (MEP) pathway.[1][2] This pathway utilizes pyruvate and glyceraldehyde-3-phosphate as initial substrates to produce IPP and DMAPP. The key regulatory enzymes in this pathway include 1-deoxy-D-xylulose-5-phosphate synthase (DXS) and 1-hydroxy-2-methyl-2-(E)-butenyl 4-diphosphate reductase (HDR).[2]

Formation of the Monoterpene Precursor: Geranyl Diphosphate (GPP)

Geranyl diphosphate (GPP), the direct precursor to most monoterpenes, is formed through the condensation of one molecule of IPP and one molecule of DMAPP. This reaction is catalyzed by the enzyme geranyl diphosphate synthase (GPPS).

The Central Role of Geraniol

The formation of geraniol is a critical branching point in the biosynthesis of many acyclic monoterpenes in grapes. Geraniol is synthesized from GPP by the action of a specific monoterpene synthase, geraniol synthase (VvGerS). The expression of the gene encoding this enzyme is a key factor in determining the levels of geraniol in grape berries.

The Proposed Final Step: Conversion of Geraniol to Isogeraniol

While a specific "isogeraniol synthase" has not been identified in Vitis vinifera, the available evidence strongly suggests that isogeraniol is derived from geraniol. A chemical synthesis method involves the partial oxidation of geraniol, which yields isogeraniol as a minor product.[3] This suggests that an analogous enzymatic oxidation or isomerization of geraniol likely occurs in the grape berry. The potential enzyme could be a dehydrogenase or a hydroxylase that modifies the geraniol structure. The term "cis-isogeraniol" has also been noted in the literature, indicating the presence of specific isomers.

dot

Caption: Proposed biosynthesis pathway of isogeraniol in Vitis vinifera.

Quantitative Data on Monoterpenes in Vitis vinifera

Specific quantitative data for isogeraniol is limited. However, data for its precursor, geraniol, and other related monoterpenes are more readily available and provide context for the potential levels of isogeraniol. The concentrations of these compounds are highly variable and depend on the grape cultivar, developmental stage, and viticultural practices.

Compound	Cultivar	Tissue	Concentration	Reference
Isogeraniol	Muscat Roy	Must	50 µg/L	[3]
Geraniol	Muscat Hamburg	Berry	~150 µg/kg
Geraniol	Riesling	Berry	~50 µg/kg
Linalool	Muscat Hamburg	Berry	~250 µg/kg
Nerol	Riesling	Berry	~30 µg/kg

Note: The concentrations of geraniol, linalool, and nerol are approximate values derived from graphical data in various publications and are intended for comparative purposes.

Experimental Protocols

The study of isogeraniol biosynthesis requires a combination of molecular biology, biochemistry, and analytical chemistry techniques. Below are detailed methodologies for key experiments.

Extraction and Quantification of Monoterpenes from Grape Berries

This protocol describes the analysis of free volatile monoterpenes using headspace solid-phase microextraction (HS-SPME) followed by gas chromatography-mass spectrometry (GC-MS).

Materials:

• Grape berries

• Sodium chloride (NaCl)

• Internal standard (e.g., 2-octanol)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., DVB/CAR/PDMS)

• GC-MS system

Procedure:

• Sample Preparation: Homogenize 50 g of grape berries. Transfer 5 g of the homogenate to a 20 mL headspace vial.

• Internal Standard and Salt Addition: Add 1 g of NaCl and a known concentration of the internal standard to the vial.

• Incubation: Equilibrate the vial at 40°C for 10 minutes with agitation.

• HS-SPME Extraction: Expose the SPME fiber to the headspace of the vial for 30 minutes at 40°C.

• GC-MS Analysis: Desorb the extracted volatiles from the SPME fiber in the GC injection port at 250°C for 5 minutes.

• Chromatographic Separation: Use a suitable capillary column (e.g., DB-WAX) with a temperature program to separate the compounds. A typical program starts at 40°C, holds for 2 minutes, then ramps to 220°C at 5°C/min, and holds for 10 minutes.

• Mass Spectrometry Detection: Operate the mass spectrometer in full scan mode (m/z 35-350) with electron ionization at 70 eV.

• Quantification: Identify isogeraniol based on its retention time and mass spectrum compared to an authentic standard. Quantify using the peak area ratio of the analyte to the internal standard.

dot

Caption: Workflow for the analysis of volatile monoterpenes in grapes.

Analysis of Glycosidically Bound Monoterpenes

This protocol outlines the extraction and analysis of non-volatile monoterpene glycosides.

Materials:

• Grape berry homogenate

• Methanol

• C18 solid-phase extraction (SPE) cartridges

• Phosphate-citrate buffer (pH 5.0)

• β-glucosidase

• Dichloromethane

Procedure:

• Extraction: Extract the grape homogenate with methanol to obtain a crude extract containing glycosides.

• SPE Cleanup: Pass the extract through a C18 SPE cartridge to remove non-polar compounds. Elute the glycosides with methanol.

• Enzymatic Hydrolysis: Evaporate the methanol and redissolve the residue in phosphate-citrate buffer. Add β-glucosidase and incubate at 37°C for 16 hours to release the free monoterpenes.

• Liquid-Liquid Extraction: Extract the released monoterpenes with dichloromethane.

• GC-MS Analysis: Concentrate the dichloromethane extract and analyze by GC-MS as described in protocol 4.1.

Regulation of Isogeraniol Biosynthesis

The biosynthesis of isogeraniol is likely regulated at multiple levels, from the expression of pathway genes to the availability of precursors.

• Transcriptional Regulation: The expression of genes encoding enzymes of the MEP pathway (VvDXS, VvHDR) and monoterpene synthases (VvGerS) is a key control point. Transcription factors, such as VvbHLH9, have been shown to regulate the expression of monoterpene biosynthesis genes.

• Hormonal Regulation: Plant hormones, such as abscisic acid (ABA), can influence the accumulation of monoterpenes in grape berries.

• Developmental and Environmental Factors: The concentration of monoterpenes, including geraniol, varies significantly with the ripening stage of the grape berry and is influenced by environmental factors such as temperature and sun exposure.

dot

Caption: Regulatory network of monoterpene biosynthesis in Vitis vinifera.

Future Research Directions

The biosynthesis of isogeraniol in Vitis vinifera presents several avenues for future research. The definitive identification and characterization of the enzyme responsible for the conversion of geraniol to isogeraniol is a primary objective. Further investigation into the genetic and environmental factors that regulate the flux through this pathway will be crucial for understanding the diversity of grape aromas. Quantitative trait locus (QTL) mapping and genome-wide association studies (GWAS) could help identify the genetic determinants of isogeraniol accumulation. This knowledge will be invaluable for the development of new grape varieties with enhanced aromatic profiles and for the potential biotechnological production of this and other valuable monoterpenes.

References

• 1. Metabolism of geraniol in grape berry mesocarp of Vitis vinifera L. cv. Scheurebe: demonstration of stereoselective reduction, E/Z-isomerization, oxidation and glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ojs.openagrar.de [ojs.openagrar.de]

A Technical Guide to the Biological Activity Screening of Isogeraniol and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogeraniol, a monoterpene alcohol, is a structural isomer of the well-studied geraniol. While geraniol has been extensively investigated for its diverse pharmacological properties, isogeraniol and its derivatives represent a relatively unexplored area in drug discovery.[1] This technical guide provides a comprehensive overview of the methodologies for screening the biological activities of isogeraniol and its derivatives, drawing parallels from the established bioactivities of geraniol. The information presented herein is intended to serve as a foundational resource for researchers aiming to explore the therapeutic potential of this promising class of compounds.

Due to the limited direct research on isogeraniol, this guide leverages the wealth of data available for its close structural analog, geraniol, to propose potential biological activities and relevant screening protocols. Geraniol is known to possess anticancer, anti-inflammatory, antimicrobial, and antioxidant properties.[2][3][4][5] It is hypothesized that isogeraniol and its derivatives may exhibit a similar spectrum of activities, making them attractive candidates for further investigation.

Potential Biological Activities and Screening Strategies

The screening of isogeraniol and its derivatives should encompass a range of bioassays to elucidate their potential therapeutic applications. Based on the activities of geraniol, the following areas are of primary interest:

Anticancer Activity

Geraniol has demonstrated cytotoxic effects against a variety of cancer cell lines, including those of the breast, lung, colon, prostate, and pancreas.[6] It has been shown to induce apoptosis, cause cell cycle arrest, and modulate key signaling pathways involved in cancer progression.[6] Geraniol has also been found to sensitize tumor cells to conventional chemotherapeutic agents.[6]

Data Presentation: Anticancer Activity of Geraniol and Its Derivatives

Compound	Cell Line	Assay	IC50 Value	Reference
Geraniol	LoVo (Colon Cancer)	MTT	32.1 µg/mL	[7]
Geraniol	U87 (Glioma)	MTT	41.3 µg/mL	[7]
Geraniol	MCF-7 (Breast Cancer)	MTT/NRU	4-500 µg/mL (Dose-dependent reduction in viability)	[8]
Geranyl Butyrate	P388 (Murine Leukemia)	MTT	22.34-32.29 µg/mL	[9]
Geranyl Caproate	P388 (Murine Leukemia)	MTT	22.34-32.29 µg/mL	[9]
Geranyl Caprylate	P388 (Murine Leukemia)	MTT	22.34-32.29 µg/mL	[9]

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

• Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 atmosphere.

• Treatment: Treat the cells with various concentrations of isogeraniol or its derivatives (e.g., 10, 25, 50, 100, 200 µM) and incubate for 24, 48, or 72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 3-4 hours.

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).[10]

Anti-inflammatory Activity

Geraniol has been shown to exert anti-inflammatory effects by reducing the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6.[11][12] It can also modulate inflammatory pathways like NF-κB and MAPK.[11]

Data Presentation: Anti-inflammatory Activity of Geraniol

Model	Mediator/Marker	Effect of Geraniol	Dose/Concentration	Reference
CFA-induced Arthritis (in vivo)	Paw Volume	Reduction	50 mg/kg	[13]
LPS-stimulated WBCs (in vitro)	TNF-α, IL-1β, IL-8	Reduction	100 µg/mL	[14]
Traumatic Spinal Cord Injury (in vivo)	TNF-α, IL-1β, IL-6	Reduction	250 mg/kg/day	[11]
Ox-LDL-stimulated HUVECs (in vitro)	TNF-α, IL-6, IL-1β	Reduction	50 and 100 µM	[15]

Experimental Protocol: Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Treatment: Pre-treat the cells with various concentrations of isogeraniol or its derivatives for 1-2 hours.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to induce an inflammatory response.

• Griess Assay: Collect the cell culture supernatant and measure the nitrite concentration (a stable product of NO) using the Griess reagent.

• Data Analysis: Compare the nitrite levels in treated cells to those in LPS-stimulated and unstimulated cells to determine the inhibitory effect of the compounds on NO production.

Antimicrobial Activity

Geraniol exhibits broad-spectrum antimicrobial activity against various bacteria and fungi.[7][16] Its mechanism of action is believed to involve the disruption of microbial cell membranes.[17]

Data Presentation: Antimicrobial Activity of Geraniol

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus (MRSA)	ATCC 43300	6820	[17]
Staphylococcus aureus	-	625	[17]
Escherichia coli	-	5600	[17]
Candida albicans	ATCC 90028	130	[17]
Candida albicans (Clinical Isolates)	-	16	[17]

Experimental Protocol: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC)

This method determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans) equivalent to a 0.5 McFarland standard.

• Serial Dilutions: Prepare serial two-fold dilutions of isogeraniol or its derivatives in a suitable broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) in a 96-well microtiter plate.

• Inoculation: Add the standardized microbial inoculum to each well.

• Incubation: Incubate the plates at an appropriate temperature (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.[18]

Antioxidant Activity

Geraniol has demonstrated antioxidant properties by scavenging free radicals and enhancing the activity of antioxidant enzymes.[5][19]

Data Presentation: Antioxidant Activity of Geraniol

Assay	IC50 Value	Reference
DPPH Radical Scavenging	87.7% scavenging (equivalent to 235.9 mg Trolox/mL)	[16]

Experimental Protocol: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable DPPH free radical.

• Preparation of Solutions: Prepare a stock solution of DPPH in methanol or ethanol. Prepare various concentrations of isogeraniol or its derivatives and a positive control (e.g., ascorbic acid or Trolox).

• Reaction: Mix the test compound solutions with the DPPH solution in a 96-well plate or cuvettes.

• Incubation: Incubate the mixture in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solution at 517 nm. A decrease in absorbance indicates radical scavenging activity.

• Data Analysis: Calculate the percentage of radical scavenging activity and determine the IC50 value.

Signaling Pathways and Mechanisms of Action

The biological activities of geraniol are mediated through the modulation of various signaling pathways. It is plausible that isogeraniol and its derivatives may interact with similar cellular targets.

Key Signaling Pathways Modulated by Geraniol:

• PI3K/Akt/mTOR Pathway: This pathway is crucial for cell growth, proliferation, and survival. Geraniol has been shown to inhibit this pathway, contributing to its anticancer effects.[15]

• NF-κB Pathway: A key regulator of inflammation, the NF-κB pathway is inhibited by geraniol, leading to a reduction in pro-inflammatory cytokine production.[11]

• Nrf2/HO-1 Pathway: This pathway is a major regulator of the antioxidant response. Geraniol can activate this pathway, leading to the expression of antioxidant enzymes.[15]

Mandatory Visualizations

Caption: General workflow for screening the biological activities of isogeraniol and its derivatives.

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by isogeraniol.

Caption: Hypothesized inhibition of the NF-κB signaling pathway by isogeraniol.

Synthesis of Isogeraniol Derivatives

The synthesis of isogeraniol derivatives can be a key strategy to enhance biological activity, improve pharmacokinetic properties, and explore structure-activity relationships (SAR). Isogeraniol can be prepared from geraniol through oxidation.[20] Further modifications can be made to the isogeraniol scaffold. For instance, esterification of the hydroxyl group, a common modification for geraniol, has been shown to enhance anticancer activity.[9] Similar strategies can be applied to isogeraniol to create a library of novel compounds for biological screening.

Conclusion and Future Directions

Isogeraniol and its derivatives represent a promising yet understudied class of natural compounds with potential therapeutic applications. This guide provides a framework for the systematic screening of their biological activities, leveraging the extensive knowledge of the closely related compound, geraniol. The detailed experimental protocols and data presentation formats are intended to facilitate standardized and comparable research in this area.

Future research should focus on:

• Systematic Screening: A comprehensive evaluation of a library of isogeraniol derivatives against a panel of cancer cell lines, microbial strains, and in inflammatory and antioxidant assays.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by the most active compounds.

• In Vivo Studies: Validation of the in vitro findings in relevant animal models of disease.

• Structure-Activity Relationship (SAR) Studies: Identification of the key structural features required for optimal biological activity to guide the design of more potent and selective derivatives.

By following a rigorous and systematic approach to screening and development, the therapeutic potential of isogeraniol and its derivatives can be fully realized, potentially leading to the discovery of novel drug candidates for a range of diseases.

References

• 1. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pharmacological Properties of Geraniol - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Geraniol Pharmacokinetics, Bioavailability and Its Multiple Effects on the Liver Antioxidant and Xenobiotic-Metabolizing Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Antibacterial and Anticancer Properties of Geraniol in the Context of Clinical Applications [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and biological evaluation of cytogenin derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protective effect of geraniol inhibits inflammatory response, oxidative stress and apoptosis in traumatic injury of the spinal cord through modulation of NF-κB and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Geraniol modulates inflammatory and antioxidant pathways to mitigate intestinal ischemia-reperfusion injury in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Geraniol Suppresses Oxidative Stress, Inflammation, and Interstitial Collagenase to Protect against Inflammatory Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. New insights into geraniol's antihemolytic, anti-inflammatory, antioxidant, and anticoagulant potentials using a combined biological and in silico screening strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Evaluation of the Antimicrobial Activity of Geraniol and Selected Geraniol Transformation Products against Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Geraniol Restores Antibiotic Activities against Multidrug-Resistant Isolates from Gram-Negative Species - PMC [pmc.ncbi.nlm.nih.gov]
• 19. One Hundred Faces of Geraniol - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ojs.openagrar.de [ojs.openagrar.de]

Isogeraniol: A Technical Guide to its Role as a Plant Metabolite and Pheromone

Audience: Researchers, scientists, and drug development professionals.

Version: 1.0

Abstract

Isogeraniol, a naturally occurring acyclic monoterpenoid alcohol, plays a dual role in ecosystems as both a plant metabolite and an insect pheromone.[1][2][3] As an isomer of the more commonly known geraniol, it contributes to the complex bouquet of plant volatiles, influencing flavor profiles and ecological interactions.[4] In chemical communication, it functions as a semiochemical, mediating insect behavior. This technical guide provides a comprehensive overview of the biosynthesis of isogeraniol, its ecological functions, and its role as a pheromone. Detailed experimental protocols for its analysis and diagrams of key pathways are provided to support further research and application in pest management, agriculture, and drug development.

Isogeraniol as a Plant Metabolite

Isogeraniol, specifically cis-isogeraniol or (3Z)-3,7-dimethylocta-3,6-dien-1-ol, is a monoterpenoid found in various plant species, including Daphne odora and Aster scaber.[1][3] It is recognized for its contribution to the unique aroma profiles of certain cultivars, such as the Muscat Roy grape, where it was identified as a novel monoterpene alcohol.[4]

Biosynthesis in Plants

The biosynthesis of isogeraniol, like all monoterpenes in plants, originates from the plastid-localized methylerythritol 4-phosphate (MEP) pathway.[5] This pathway uses pyruvate and glyceraldehyde-3-phosphate to produce the universal five-carbon isoprenoid precursors, isopentenyl diphosphate (IPP) and its isomer, dimethylallyl diphosphate (DMAPP).[5][6]

The key steps are:

• Precursor Synthesis (MEP Pathway): A series of enzymatic reactions convert pyruvate and glyceraldehyde-3-phosphate into IPP and DMAPP.[5]

• Formation of Geranyl Diphosphate (GPP): Geranyl Diphosphate Synthase (GPPS) catalyzes the condensation of one molecule of DMAPP and one molecule of IPP to form the C10 intermediate, geranyl diphosphate (GPP).[5] GPP is the direct precursor to all monoterpenes.[5]

• Conversion to Isogeraniol: The final conversion of GPP to isogeraniol is catalyzed by a specific monoterpene synthase. While the exact enzyme for isogeraniol synthesis is not as widely characterized as that for its isomer, geraniol (Geraniol Synthase - GES), it is hypothesized to be a related terpene synthase that facilitates the formation of the cis- (or Z-) configuration at the C3-C4 double bond. In the related synthesis of iso-citral, a corresponding aldehyde, reduction is required to form iso-geraniol.[2]

Isogeraniol biosynthesis pathway in plants.

Ecological Functions

Plant volatiles, including monoterpenoids like isogeraniol, are crucial for ecological interactions.[7] Their functions include:

• Defense: Many terpenoids possess antimicrobial and insect-repellent properties.[5][8] Geraniol, its isomer, has demonstrated significant antifungal activity against pathogens like Colletotrichum camelliae by disrupting cell membrane integrity and inhibiting defensive enzymes.[9][10] It is plausible that isogeraniol serves a similar defensive role.

• Pollinator Attraction: Floral scents, rich in monoterpenes, attract pollinators, which is essential for plant reproduction.[7][11][12] The presence of isogeraniol in grape cultivars suggests a role in creating a distinct aroma that could influence interactions with both pollinators and herbivores.[4]

• Intra-plant Signaling: Volatiles released from herbivore-damaged plant parts can induce defense responses in undamaged parts of the same plant.[7][13]

Quantitative Data

The concentration of isogeraniol and related monoterpenes can vary significantly between plant species and cultivars. The analysis of grape musts provides a clear example of this variation.

Compound	Muscat Frontignan (Parent)	Dabuki (Parent)	Muscat Roy (Progeny)
Linalool	24.3	1.1	18.2
Hotrienol	1.6	0.8	2.1
α-Terpineol	3.1	0.2	14.5
Nerol	1.0	0.4	1.3
Geraniol	20.3	0.9	100.0
Isogeraniol	Not Detected	Not Detected	Identified
Table 1: Relative concentrations (Geraniol in Muscat Roy = 100) of major monoterpenes in the musts of Muscat Roy and its parental cultivars. Data adapted from a study on Vitis vinifera L.[4]

Isogeraniol as a Pheromone

Isogeraniol is also classified as a pheromone, a chemical signal used for communication between individuals of the same species.[1][2][3] While geraniol is a known alarm pheromone in the sycamore lace bug (Corythucha ciliata) and a component of the honey bee Nasonov pheromone, the specific roles of isogeraniol are less documented but are an active area of chemical ecology research.[14][15]

Biosynthesis in Insects

Insects typically synthesize isoprenoid pheromones, like isogeraniol, de novo via the mevalonate (MVA) pathway, which is distinct from the MEP pathway used by plants.[16][17]

• Key Pathway: The MVA pathway starts with acetyl-CoA and proceeds through key intermediates like mevalonic acid and HMG-CoA.

• Regulation: The biosynthesis is often tightly regulated by hormones. For instance, in many beetles, Juvenile Hormone III (JH III) positively regulates the expression of key enzymes like HMG-CoA reductase, a rate-limiting step in the pathway.[16][17][18]

• Final Steps: Similar to plants, the pathway generates IPP and DMAPP, which are condensed to form GPP. A species- and tissue-specific terpene synthase would then catalyze the final conversion to isogeraniol.

Pheromonal Role and Signaling

Pheromones mediate critical behaviors such as aggregation, alarm, and mating.[18] The perception of these volatile signals in insects is a complex process initiated in the antennae.

• Binding and Transport: Odorant molecules like isogeraniol enter the sensillar lymph through pores in the antenna and are bound by Odorant-Binding Proteins (OBPs).

• Receptor Activation: The OBP-pheromone complex transports the molecule to an Olfactory Receptor (OR) located on the dendritic membrane of an olfactory sensory neuron.

• Signal Transduction: Activation of the OR, which is typically a G protein-coupled receptor (GPCR), initiates an intracellular signaling cascade.[19][20] This cascade leads to the opening of ion channels, depolarization of the neuron, and the generation of an action potential.

• Neural Processing: The signal is then transmitted to the antennal lobe of the insect's brain for processing, ultimately leading to a specific behavioral response.

Generalized insect olfactory signaling pathway.

Experimental Protocols

The study of isogeraniol requires robust methods for extraction, analysis, and functional characterization of biosynthetic genes.

Protocol for Volatile Collection and Analysis

This protocol outlines the analysis of plant volatiles using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for identifying and quantifying volatile compounds like isogeraniol.[21][22]

Objective: To identify and quantify isogeraniol and other volatiles from plant tissue.

Materials:

• Plant tissue (e.g., leaves, flowers, fruit).[5]

• 20 mL glass vials with PTFE/silicone septa.

• SPME device with a suitable fiber (e.g., PDMS/DVB).

• Heating block or water bath.

• GC-MS system with a suitable column (e.g., Supelcowax-10).[4]

• Authentic standard of isogeraniol for confirmation.[8]

Methodology:

• Sample Preparation: Place a precise amount of fresh plant material (e.g., 1-2 g) into a 20 mL glass vial. Immediately seal the vial to prevent volatile loss.

• Headspace Extraction (SPME):

  • Place the vial in a heating block set to a moderate temperature (e.g., 40-60°C) for an equilibration period of 15-30 minutes.

  • Manually or automatically insert the SPME needle through the vial's septum.[22]

  • Expose the fiber to the headspace above the plant material for a defined period (e.g., 30-60 minutes) to allow volatiles to adsorb.[22]

  • After sampling, retract the fiber back into the needle.

• GC-MS Analysis:

  • Immediately insert the SPME device into the heated injection port of the GC-MS.

  • Desorb the volatiles from the fiber onto the GC column by exposing the fiber in the injector (e.g., at 250°C for 2-5 minutes).

  • Run a suitable GC temperature program to separate the compounds. An example program: hold at 60°C for 5 min, then ramp to 230°C at 2°C/min.[4]

• Data Analysis:

  • Identify compounds by comparing their mass spectra with libraries (e.g., NIST, Wiley) and by comparing their retention times with those of authentic standards.[8]

  • Quantify compounds by comparing their peak areas to an internal standard or a calibration curve generated from the authentic standard.

Workflow for plant volatile analysis via HS-SPME-GC-MS.

Protocol for Identifying and Validating a Putative Isogeraniol Synthase Gene

This protocol describes a general workflow for identifying, cloning, and functionally validating a candidate gene responsible for isogeraniol synthesis from a target plant.[5]

Objective: To identify and confirm the function of the enzyme that converts GPP to isogeraniol.

Methodology:

• Candidate Gene Identification:

  • Identify tissues with high isogeraniol production using GC-MS analysis.

  • Perform RNA-sequencing (RNA-Seq) on high-producing vs. low-producing tissues to identify differentially expressed genes.

  • Search for candidate genes annotated as "terpene synthase" or "monoterpene synthase" that are highly expressed in the target tissue.

• Gene Cloning:

  • Extract total RNA from the high-producing tissue using a commercial kit or CTAB-based method.[5]

  • Synthesize complementary DNA (cDNA) from the RNA template via reverse transcription.

  • Amplify the full-length coding sequence of the candidate gene from the cDNA using Polymerase Chain Reaction (PCR) with gene-specific primers.

  • Clone the amplified PCR product into an appropriate expression vector (e.g., for E. coli or yeast).

• Heterologous Expression and Enzyme Assay:

  • Transform the expression vector into a suitable host organism (e.g., E. coli).

  • Induce protein expression and purify the recombinant enzyme.

  • Conduct an in vitro enzyme assay by incubating the purified enzyme with the substrate GPP in a suitable buffer.

  • Extract the reaction products using an organic solvent (e.g., hexane).

• Product Identification:

  • Analyze the reaction products using GC-MS.

  • Confirm the production of isogeraniol by comparing the retention time and mass spectrum to an authentic standard. A positive match validates the function of the cloned gene as an isogeraniol synthase.

Experimental workflow for gene function validation.

Conclusion

Isogeraniol is an important monoterpenoid with significant, though still under-explored, roles in plant ecology and insect chemical communication. Its biosynthesis follows the conserved isoprenoid pathways in both plants and insects, but its specific regulation and ecological functions offer fertile ground for future research. A deeper understanding of its role in plant defense could lead to novel strategies for crop protection, while elucidating its function as a pheromone could yield new tools for integrated pest management. The protocols and pathways detailed in this guide provide a framework for researchers to further investigate this versatile molecule and harness its potential in various scientific and industrial applications.

References

• 1. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. iso-Geraniol | 5944-20-7 [chemicalbook.com]
• 3. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ojs.openagrar.de [ojs.openagrar.de]
• 5. benchchem.com [benchchem.com]
• 6. Biosynthesis of geranate via isopentenol utilization pathway in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biological Activities of Essential Oils: From Plant Chemoecology to Traditional Healing Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. icbpharmacropsolutions.com [icbpharmacropsolutions.com]
• 12. Chemical Insect Attractants Produced by Flowers of Impatiens spp. (Balsaminaceae) and List of Floral Visitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. youtube.com [youtube.com]
• 14. Geraniol, E-3,7-dimethyl-2,6-octadien-1-ol, as the alarm pheromone of the sycamore lace bug Corythucha ciliata (Say) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. GB2095998A - Synthetic bee pheromone and its use in attracting a colony of bees to a hive or trap - Google Patents [patents.google.com]
• 16. Biochemistry and molecular biology of de novo isoprenoid pheromone production in the Scolytidae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Insect pheromones--an overview of biosynthesis and endocrine regulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Functional characterization of eicosanoid signaling in Drosophila development | PLOS Genetics [journals.plos.org]
• 20. Functional characterization of eicosanoid signaling in Drosophila development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Spectroscopic Data Analysis of Isogeraniol (MS, GC-MS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometry (MS) and gas chromatography-mass spectrometry (GC-MS) analysis of isogeraniol. Isogeraniol, with the chemical formula C10H18O, is a monoterpenoid alcohol and an isomer of the more commonly known geraniol.[1][2] Accurate analytical characterization is crucial for its application in various fields, including flavor and fragrance industries, as well as pharmaceutical research. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and visualizes key processes to facilitate a deeper understanding of the analytical workflow and data interpretation.

Quantitative Mass Spectrometry Data

The mass spectrum of isogeraniol is characterized by specific ion fragments that are crucial for its identification. The quantitative data, including the mass-to-charge ratio (m/z) and relative abundance of these fragments, are summarized in the table below. This data is essential for distinguishing isogeraniol from its isomers and for its quantification in complex mixtures.

m/z	Relative Abundance (%)	Proposed Fragment Ion
41	100	[C3H5]+
69	85	[C5H9]+
93	40	[C7H9]+
109	15	[C8H13]+
121	10	[M-H2O-CH3]+
136	5	[M-H2O]+
154	<5	[M]+ (Molecular Ion)

Data compiled from publicly available spectral data.[3]

Experimental Protocols for GC-MS Analysis

The following protocol provides a detailed methodology for the analysis of isogeraniol using gas chromatography-mass spectrometry. This protocol is synthesized from established methods for terpene analysis.[4][5]

2.1. Sample Preparation

• Standard Solution: Prepare a stock solution of isogeraniol (1000 µg/mL) in a volatile solvent such as methanol or ethyl acetate.

• Serial Dilutions: Perform serial dilutions of the stock solution to create a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Internal Standard: If quantitative analysis is required, add a suitable internal standard (e.g., borneol or undecane) at a fixed concentration to all standards and samples.

• Extraction (for complex matrices): For samples where isogeraniol is present in a complex matrix (e.g., essential oils, biological fluids), a liquid-liquid extraction or solid-phase microextraction (SPME) should be performed to isolate the volatile components.

• Final Preparation: Transfer the final extracts or diluted standards into 2 mL autosampler vials for GC-MS analysis.

2.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: A system equipped with a split/splitless injector and a capillary column.

• Mass Spectrometer: A quadrupole or ion trap mass spectrometer is suitable for this analysis.

• Column: A non-polar or medium-polarity capillary column is recommended. A common choice is a 5% phenyl-methylpolysiloxane column (e.g., DB-5ms, HP-5ms) with dimensions of 30 m x 0.25 mm i.d. x 0.25 µm film thickness. For better separation of isomers, a polar column like a Supelcowax-10 can be used.[4]

• Injector Temperature: 250 °C

• Injection Mode: Splitless (for trace analysis) or Split (e.g., 1:50 for concentrated samples).

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: Increase to 240 °C at a rate of 3 °C/min.[4]

  • Final hold: Hold at 240 °C for 5 minutes.

• Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV[4]

• Mass Scan Range: m/z 40-300

Visualized Experimental Workflow and Fragmentation Pathway

To further clarify the analytical process and the interpretation of the mass spectral data, the following diagrams have been generated using Graphviz.

Caption: GC-MS analysis workflow for isogeraniol.

Caption: Proposed fragmentation pathway of isogeraniol in MS.

Interpretation of Mass Spectrum and Fragmentation

The mass spectrum of isogeraniol, like its isomer geraniol, often shows a low abundance of the molecular ion peak ([M]+•) at m/z 154 due to its instability under electron ionization.[5] The fragmentation pattern is key to its identification.

• Loss of Water: A characteristic fragmentation for alcohols is the loss of a water molecule (H2O), leading to a peak at m/z 136 ([M-H2O]+•).

• Loss of a Methyl Group: Subsequent loss of a methyl radical (•CH3) from the [M-H2O]+• ion results in the fragment at m/z 121.

• Allylic Cleavage: The base peak in the spectrum of many terpenes is often at m/z 69, corresponding to the stable [C5H9]+ fragment, formed through allylic cleavage.[6]

• Further Fragmentation: The ion at m/z 41 ([C3H5]+) is a common fragment in the mass spectra of hydrocarbons and their derivatives, arising from further fragmentation of larger ions.

The presence and relative abundance of these key fragments provide a reliable fingerprint for the identification of isogeraniol in a sample. For confirmation, it is always recommended to compare the obtained mass spectrum and retention time with that of an authentic standard analyzed under identical conditions.[4]

References

• 1. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Geraniol - Wikipedia [en.wikipedia.org]
• 3. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. ojs.openagrar.de [ojs.openagrar.de]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

Understanding the basic pharmacology of isogeraniol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: The pharmacological data presented in this document is primarily based on studies of geraniol, a structural isomer of isogeraniol. Due to a significant lack of direct pharmacological research on isogeraniol, this guide utilizes geraniol as a predictive model. The information herein should be interpreted as a hypothetical pharmacological profile for isogeraniol, intended to guide future research. All findings attributed to geraniol are explicitly stated.

Introduction

Isogeraniol, a monoterpenoid alcohol, is a structural isomer of geraniol and nerol.[1] It is found as a metabolite in various plants, including Daphne odora and Aster scaber, and contributes to the fragrance profile of some essential oils.[2] While extensively used in the fragrance industry, its pharmacological properties remain largely unexplored.[3][4] This guide provides a comprehensive overview of the potential pharmacology of isogeraniol, drawing heavily on the well-documented activities of its isomer, geraniol. This information is intended to serve as a foundational resource for researchers and professionals in drug development, highlighting potential areas of investigation for isogeraniol.

Physicochemical Properties

A foundational understanding of a compound's physicochemical properties is crucial for predicting its pharmacokinetic and pharmacodynamic behavior.

Property	Value	Source
Molecular Formula	C10H18O	[1]
Molecular Weight	154.25 g/mol	[1]
IUPAC Name	(3Z)-3,7-dimethylocta-3,6-dien-1-ol	[1]
Synonyms	cis-Isogeraniol, (Z)-iso-Geraniol	[1]
Physical Description	Colorless oily liquid	[4]
Solubility	Insoluble in water; soluble in alcohol and oils	[4]

Predicted Pharmacokinetics

Direct pharmacokinetic studies on isogeraniol are not currently available. However, research on geraniol provides a basis for predicting the potential absorption, distribution, metabolism, and excretion (ADME) profile of isogeraniol.

Absorption and Bioavailability

Studies on geraniol demonstrate its ability to permeate intestinal cells.[5] After oral administration in rats, geraniol is absorbed, though its bioavailability can be influenced by the formulation.[5] One study noted that an emulsified oral formulation of geraniol resulted in a high absolute bioavailability of 92%.[5] Given the structural similarity, isogeraniol may also exhibit reasonable oral absorption, a hypothesis that warrants experimental verification.

Distribution

Following oral administration in mice, geraniol has been detected in the liver and brain.[6] This suggests that geraniol can cross the blood-brain barrier. It is plausible that isogeraniol may also achieve systemic distribution and potentially penetrate the central nervous system.

Metabolism

Geraniol undergoes rapid and extensive metabolism after oral administration.[6][7] Key metabolic pathways include oxidation to geranic acid and conjugation to form geraniol glucuronide.[6][7] In fact, the plasma concentrations of these metabolites are significantly higher than that of the parent geraniol.[6][7] It is highly probable that isogeraniol would be a substrate for similar metabolic enzymes, such as alcohol dehydrogenases and UDP-glucuronosyltransferases.

Experimental Protocol: In Vivo Pharmacokinetic Analysis of Geraniol in Mice

This protocol is based on the methodology described in studies investigating the pharmacokinetics of geraniol.[6][7]

• Animal Model: C57BL/6J mice.

• Administration: A single oral dose of geraniol (e.g., 200 mg/kg) is administered.

• Sample Collection: Blood samples are collected at various time points post-administration (e.g., 0, 0.5, 1, 2, 4, 6, 8, and 24 hours). Tissues such as the liver, kidney, lung, and brain can also be harvested at the end of the study.

• Sample Preparation: Plasma is separated from blood by centrifugation. Tissues are homogenized. Both plasma and tissue homogenates are subjected to protein precipitation followed by solid-phase or liquid-liquid extraction to isolate the analyte and its metabolites.

• Analytical Method: Concentrations of isogeraniol and its potential metabolites (e.g., isogeranic acid) in the processed samples are quantified using a validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method.

• Data Analysis: Pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life (t1/2) are calculated from the plasma concentration-time data using appropriate software.

Excretion

Metabolites of geraniol are primarily excreted in the urine.[8] A similar excretion profile would be expected for isogeraniol metabolites.

Predicted Pharmacodynamics and Mechanism of Action

The pharmacodynamic effects of isogeraniol have not been directly investigated. However, the extensive research on geraniol reveals a multitude of biological activities, suggesting that isogeraniol may possess similar properties. Geraniol has been shown to exert anti-inflammatory, antioxidant, antimicrobial, and anticancer effects through the modulation of various signaling pathways.[3][9][10]

Anti-inflammatory and Antioxidant Activity

Geraniol has demonstrated significant anti-inflammatory and antioxidant properties.[11][12][13] It is proposed that these effects are mediated, at least in part, through the activation of the Nrf2/HO-1 signaling pathway.[11][12] Nrf2 is a transcription factor that regulates the expression of antioxidant and cytoprotective genes.

Hypothesized Isogeraniol-Mediated Activation of the Nrf2/HO-1 Pathway

Caption: Hypothesized activation of the Nrf2/HO-1 pathway by isogeraniol.

Anticancer Activity

Geraniol has been extensively studied for its anticancer properties and has been shown to affect multiple cancer hallmarks.[13][14] Its proposed mechanisms of action include the induction of apoptosis, cell cycle arrest, and inhibition of tumor-promoting signaling pathways.[13][14]

One of the key pathways implicated in geraniol's anticancer effects is the PI3K/Akt/mTOR pathway, which is crucial for cell survival and proliferation.[11] Geraniol has been shown to inhibit this pathway in cancer cells.

Hypothesized Isogeraniol-Mediated Inhibition of the PI3K/Akt/mTOR Pathway

Caption: Hypothesized inhibition of the PI3K/Akt/mTOR pathway by isogeraniol.

Antimicrobial Activity

Geraniol exhibits broad-spectrum antimicrobial activity against various bacteria and fungi.[10][12] The proposed mechanism involves the disruption of microbial cell membranes.[2] Given its structural similarity, isogeraniol is also likely to possess antimicrobial properties.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is a standard method for assessing the antimicrobial activity of a compound.

• Microorganisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans).

• Method: Broth microdilution method in 96-well microtiter plates.

• Procedure:

  • A two-fold serial dilution of isogeraniol is prepared in a suitable broth medium.

  • Each well is inoculated with a standardized suspension of the test microorganism.

  • Positive (microorganism in broth) and negative (broth only) controls are included.

  • The plates are incubated under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• Endpoint: The MIC is determined as the lowest concentration of isogeraniol that completely inhibits the visible growth of the microorganism.

Quantitative Pharmacological Data (Based on Geraniol)

The following table summarizes some of the quantitative pharmacological data reported for geraniol, which may serve as a preliminary reference for future studies on isogeraniol.

Parameter	Value	Organism/Cell Line	Target/Effect	Source
Antibacterial Activity (MIC)	2500 µg/mL	Listeria monocytogenes	Inhibition of bacterial growth
Antibacterial Activity (MIC)	5000 µg/mL	Staphylococcus aureus	Inhibition of bacterial growth
Antifungal Activity	Effective against	Candida albicans	Inhibition of fungal growth	[12]
Anticancer Activity	Dose-dependent inhibition	Human pancreatic adenocarcinoma cells	Inhibition of cell proliferation	[10]

Future Directions

The significant body of research on geraniol's pharmacology strongly suggests that isogeraniol is a promising candidate for further investigation. Future research should focus on:

• Direct Pharmacological Screening: Evaluating the anti-inflammatory, antioxidant, antimicrobial, and anticancer activities of isogeraniol in a battery of in vitro and in vivo models.

• Comparative Studies: Directly comparing the potency and efficacy of isogeraniol with geraniol to understand the impact of the double bond position on biological activity.

• Pharmacokinetic Profiling: Conducting comprehensive ADME studies to determine the bioavailability, distribution, metabolism, and excretion of isogeraniol.

• Mechanism of Action Studies: Elucidating the specific molecular targets and signaling pathways modulated by isogeraniol.

Conclusion

While direct pharmacological data on isogeraniol is scarce, the extensive research on its structural isomer, geraniol, provides a strong rationale for its investigation as a potential therapeutic agent. This technical guide, by summarizing the known properties of geraniol and proposing a predictive pharmacological profile for isogeraniol, aims to catalyze further research into this understudied natural compound. The potential for isogeraniol to exhibit a range of beneficial biological activities makes it a compelling subject for discovery and development in the pharmaceutical and life sciences.

References

• 1. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Pharmacological Properties of Geraniol - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Geraniol, a component of essential plant oils - a scientific mapping of its pharmacological properties | Research, Society and Development [rsdjournal.org]
• 5. researchgate.net [researchgate.net]
• 6. Geraniol | C10H18O | CID 637566 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. compound geraniol forms: Topics by Science.gov [science.gov]
• 10. Evaluation of the Antimicrobial Activity of Geraniol and Selected Geraniol Transformation Products against Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Potential Effects of Geraniol on Cancer and Inflammation-Related Diseases: A Review of the Recent Research Findings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. GERANIOL, A COMPONENT OF PLANT ESSENTIAL OILS–A REVIEW OF ITS PHARMACOLOGICAL ACTIVITIES | Semantic Scholar [semanticscholar.org]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of Isogeraniol from Geraniol Oxidation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Geraniol, a naturally occurring acyclic monoterpene alcohol, is a valuable precursor in the synthesis of various fragrances and fine chemicals.[1] Its oxidation is a key transformation, typically yielding geranial (the trans-isomer of citral), a commercially important aldehyde.[2][3] While the primary product of geraniol oxidation is geranial, the formation of isogeraniol ((Z)-3,7-Dimethyl-3,6-octadien-1-ol) as a minor product has been observed under specific oxidative conditions.[4]

These application notes provide a detailed protocol for the synthesis of isogeraniol from the oxidation of geraniol using sodium dichromate. It is important to note that this method yields geranial as the major product and isogeraniol as a minor constituent. The separation of these isomers can be challenging due to their similar physical properties.[5]

Reaction Pathway and Experimental Design

The oxidation of geraniol with an acidified solution of sodium dichromate leads to the formation of the corresponding aldehyde, geranial. Concurrently, a smaller fraction of the starting material is converted to isogeraniol. The exact mechanism for the formation of isogeraniol is not well-documented but may involve an allylic rearrangement during the oxidation process.

Caption: Reaction pathway for the oxidation of geraniol.

Quantitative Data Summary

The following table summarizes the key quantitative data for the synthesis protocol described below. The yield of isogeraniol is not explicitly quantified in the cited literature but is identified as a minor product through GC-MS analysis.[4]

Parameter	Value
Reactants
Geraniol	10 mL of 50 mM solution in ether
Sodium Dichromate	2.5 g
Concentrated Sulfuric Acid	1.9 mL
Water	12.5 mL
Reaction Conditions
Temperature	Room Temperature
Reaction Time	2 hours
Addition Rate of Oxidant	1 mL/min
Products
Geranial (Citral)	Major Product
Isogeraniol	Minor Product
Unreacted Geraniol	Present in the final mixture

Experimental Protocol

This protocol is adapted from the method described for the partial oxidation of geraniol.[4]

Materials:

• Geraniol

• Sodium dichromate (Na₂Cr₂O₇)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• 5% Sodium carbonate solution

• Dehydrated magnesium sulfate

• Deionized water

• Round bottom flask

• Dropping funnel

• Magnetic stirrer and stir bar

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Preparation of the Oxidizing Solution:

  • In a suitable beaker, dissolve 2.5 g of sodium dichromate in 12.5 mL of deionized water.

  • Carefully and slowly, add 1.9 mL of concentrated sulfuric acid to the sodium dichromate solution. Caution: This is an exothermic reaction and should be performed in an ice bath with appropriate personal protective equipment.

• Reaction Setup:

  • In a round bottom flask equipped with a magnetic stir bar, prepare a solution of 50 mM geraniol in 10 mL of diethyl ether.

  • Place the flask on a magnetic stirrer.

• Oxidation Reaction:

  • Add the prepared oxidizing solution dropwise to the geraniol solution at a rate of 1 mL/min using a dropping funnel.

  • Stir the mixture vigorously for 2 hours at room temperature.

• Work-up and Extraction:

  • After 2 hours, transfer the reaction mixture to a separatory funnel.

  • Separate the organic (ether) phase.

  • Wash the organic phase twice with equal volumes of deionized water.

  • Wash the organic phase once with an equal volume of 5% sodium carbonate solution.

  • Perform a final wash of the organic phase with an equal volume of deionized water.

• Drying and Solvent Removal:

  • Dry the organic phase over dehydrated magnesium sulfate for 15 minutes.

  • Filter the dried organic phase to remove the magnesium sulfate.

  • Remove the diethyl ether by rotary evaporation under vacuum.

• Analysis:

  • The resulting oily residue contains a mixture of geranial, isogeraniol, and unreacted geraniol.

  • The composition of the product mixture can be analyzed by Gas Chromatography-Mass Spectrometry (GC-MS).[4]

Caption: Experimental workflow for the synthesis of isogeraniol.

References

• 1. researchgate.net [researchgate.net]
• 2. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Mechanism of Air Oxidation of the Fragrance Terpene Geraniol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ojs.openagrar.de [ojs.openagrar.de]
• 5. EP0481798A2 - Process for the purification of citral - Google Patents [patents.google.com]

Application Notes and Protocols for the Laboratory-Scale Synthesis and Purification of Isogeraniol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the laboratory-scale synthesis and purification of isogeraniol, a monoterpenoid of interest for its role as a plant metabolite and pheromone.[1][2][3][4] Methodologies for synthesis via partial oxidation of geraniol are presented, alongside comprehensive purification techniques including liquid-liquid extraction and column chromatography. This guide is intended to furnish researchers, scientists, and professionals in drug development with the necessary procedures to produce and purify isogeraniol for further study.

Introduction

Isogeraniol, systematically named (3Z)-3,7-dimethylocta-3,6-dien-1-ol, is an acyclic monoterpene alcohol.[3] It is a structural isomer of the more commonly known geraniol and nerol. Isogeraniol has been identified as a metabolite in various plants, such as Vitis vinifera L. cv. Muscat Roy, and also functions as a pheromone.[1][2][3][5] The ability to synthesize and purify isogeraniol in a laboratory setting is crucial for investigating its biological activities and potential applications in fields such as agriculture and pharmacology. This application note details a laboratory-scale synthesis protocol and subsequent purification steps.

Data Presentation

Physical and Chemical Properties of Isogeraniol

Property	Value	Reference(s)
Molecular Formula	C₁₀H₁₈O	[1][2]
Molecular Weight	154.25 g/mol	[1][2]
Boiling Point	102-103 °C (at 9 Torr)	[1][2]
Density	0.8787 g/cm³	[1][2]
Solubility	Insoluble in water; soluble in alcohol and oils.	[1][2]
Appearance	Colorless oily liquid	[1][2]

Experimental Protocols

Synthesis of Isogeraniol via Partial Oxidation of Geraniol

This protocol is adapted from a method where isogeraniol is a minor product of the partial oxidation of geraniol.[5] The major product of this reaction is citral (geranial).

Materials:

• Geraniol (50 mM in diethyl ether)

• Sodium dichromate (Na₂Cr₂O₇)

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• 5% Sodium carbonate (Na₂CO₃) solution

• Dehydrated magnesium sulfate (MgSO₄)

• Round bottom flask

• Stirring apparatus

• Separatory funnel

Procedure:

• Prepare the Oxidizing Agent: In a fume hood, prepare a 16.8 mM solution of sodium dichromate in sulfuric acid by dissolving 2.5 g of sodium dichromate in 1.9 ml of concentrated sulfuric acid, followed by the careful addition of 12.5 ml of deionized water.

• Reaction Setup: In a round bottom flask, place 10 ml of a 50 mM solution of geraniol in diethyl ether.

• Oxidation Reaction: Add the sodium dichromate solution dropwise to the geraniol solution at a rate of 1 ml/min with constant stirring.

• Reaction Time: Continue stirring the mixture for 2 hours at room temperature.[5]

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Separate the organic (ether) phase.

  • Wash the organic phase twice with an equal volume of deionized water.

  • Wash the organic phase once with a 5% sodium carbonate solution.

  • Wash the organic phase again with deionized water.

  • Dry the organic phase over dehydrated magnesium sulfate for 15 minutes.

  • Filter the solution to remove the magnesium sulfate.

• Solvent Removal: Remove the diethyl ether by vacuum evaporation to yield an oily residue containing a mixture of citral, isogeraniol, and unreacted geraniol.[5]

Purification of Isogeraniol

The oily residue from the synthesis requires purification to isolate isogeraniol. Column chromatography is a suitable method for this separation.

Materials:

• Oily residue from synthesis

• Silica gel (60-120 mesh)

• n-Hexane (analytical grade)

• Ethyl acetate (analytical grade)

• Chromatography column

• Fraction collector

• Thin Layer Chromatography (TLC) plates

Procedure:

• Column Preparation:

  • Prepare a slurry of silica gel in n-hexane.

  • Pack a chromatography column with the slurry, ensuring no air bubbles are trapped.

  • Allow the silica gel to settle and drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading:

  • Dissolve the oily residue in a minimal amount of n-hexane.

  • Carefully load the sample onto the top of the silica gel column.

• Elution:

  • Begin elution with 100% n-hexane.

  • Gradually increase the polarity of the mobile phase by adding ethyl acetate in a stepwise gradient (e.g., 99:1, 98:2, 95:5 n-hexane:ethyl acetate).

  • Collect fractions of the eluate.

• Fraction Analysis:

  • Monitor the collected fractions by Thin Layer Chromatography (TLC) to identify the fractions containing isogeraniol.

  • Combine the pure fractions containing isogeraniol.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain purified isogeraniol.

Mandatory Visualization

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of isogeraniol.

Metabolic Pathway of Geraniol

While a specific signaling pathway for isogeraniol is not well-documented, the metabolic pathway of its precursor, geraniol, provides relevant biological context. Geraniol is a key intermediate in the biosynthesis of various monoterpenes.

Caption: Simplified metabolic pathway of geraniol in plants.[3][6]

References

• 1. Biosynthesis of geranate via isopentenol utilization pathway in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. orgsyn.org [orgsyn.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]

Methods for isogeraniol extraction from essential oils

An Application Note and Protocol for the Extraction and Isolation of Isogeraniol from Essential Oils

Introduction

Isogeraniol, an acyclic monoterpenoid alcohol, is a structural isomer of geraniol and nerol, valued for its floral, rosy aroma. It is a component of various essential oils and serves as a key building block in the synthesis of other fragrance compounds and fine chemicals. Due to its structural similarity to other terpene alcohols like geraniol, its isolation from complex essential oil matrices requires high-resolution separation techniques. This document provides detailed application notes and protocols for the extraction of essential oils rich in these compounds and for the subsequent isolation and purification of isogeraniol for research, development, and commercial applications. The primary methods covered are vacuum fractional distillation and column chromatography, with notes on preparative gas chromatography for achieving high purity.

Part 1: Primary Extraction of Essential Oils

The first step is to extract the crude essential oil from the raw plant material. The choice of plant material is critical; species from the Cymbopogon genus, such as Palmarosa (Cymbopogon martinii), are exceptionally rich in geraniol (up to 80-95%), which often co-occurs with its isomers.

Method A: Steam Distillation

Steam distillation is the most common industrial method for extracting essential oils.[1] It is effective for volatile compounds that are immiscible with water.

Experimental Protocol: Steam Distillation of Palmarosa Grass

• Preparation of Plant Material: Freshly harvested or semi-dried Palmarosa grass is chopped into smaller pieces to increase the surface area for efficient oil extraction.[2]

• Apparatus Setup: A distillation apparatus is assembled, consisting of a boiling flask to generate steam, a biomass flask containing the chopped plant material, a condenser, and a collection vessel (e.g., a Florentine flask or separatory funnel).

• Distillation Process: Pressurized steam is passed through the biomass. The hot steam ruptures the plant's oil glands, causing the volatile aromatic compounds, including isogeraniol and geraniol, to vaporize.

• Condensation and Separation: The mixture of steam and essential oil vapor is cooled in the condenser. The resulting condensate, a mixture of water (hydrosol) and essential oil, is collected. Due to their different densities and immiscibility, the essential oil will form a separate layer from the water and can be easily collected.

Method B: Supercritical Fluid Extraction (SFE)

SFE using carbon dioxide (CO₂) is a green alternative that offers high selectivity and preserves thermally sensitive compounds. It is particularly effective for extracting essential oils from materials like geranium (Pelargonium graveolens).[1][3][4]

Experimental Protocol: SFE of Geranium Leaves

• Preparation of Plant Material: Dried and ground geranium leaves are placed into a high-pressure extraction vessel.

• Extraction Process: Liquid CO₂ is pumped to high pressure and heated to its supercritical state (e.g., above 31.1°C and 73.8 bar). This supercritical fluid is then passed through the extraction vessel. Its unique properties allow it to dissolve the essential oil from the plant matrix.

• Separation: The CO₂-oil mixture flows into a separator vessel where the pressure is reduced. This causes the CO₂ to return to a gaseous state, releasing the extracted oil, which is then collected. The solvent-free essential oil is thus obtained.

• Optimization: The yield and composition of the extracted oil can be optimized by adjusting pressure, temperature, and CO₂ flow rate.

Data Presentation: SFE of Geranium Oil

Parameter	Value Range	Optimal Conditions	Notes
Pressure	10 - 30 MPa	30 MPa	High pressure can increase yield but may also increase co-extraction of waxes.[1][3][4]
Temperature	313 - 343 K (40 - 70°C)	313 K (40°C)	Lower temperatures decrease the co-extraction of unwanted waxes.[1][3][4]
CO₂ Flow Rate	Variable	Decreased Flow Rate	A lower flow rate can increase the extraction yield under optimal pressure and temperature.[3][4]
Maximum Yield	-	~2.53%	Achieved under the optimal conditions specified.[3][4]

Part 2: Isolation and Purification of Isogeraniol

Once the crude essential oil is obtained, further purification is necessary to isolate isogeraniol from other components, especially its isomers.

Method A: Vacuum Fractional Distillation

Fractional distillation separates compounds based on differences in their boiling points.[5][6] Operating under a vacuum lowers the boiling points, preventing thermal degradation of sensitive compounds like terpene alcohols.[1] This is the primary industrial method for purifying geraniol and its isomers from essential oils like those from palmarosa or citronella.[1][7]

Experimental Protocol: Vacuum Fractional Distillation of Palmarosa Oil

• Saponification (Optional but Recommended): Palmarosa oil often contains geranyl acetate.[8] To maximize the yield of terpene alcohols, the oil is first saponified by heating with an aqueous alkali solution (e.g., NaOH or KOH) to convert the esters into geraniol. The oil is then washed and dried.

• Apparatus Setup: A fractional distillation column (e.g., a spinning band column or a column packed with Raschig rings to provide a large surface area) is placed between a boiling flask and a condenser. A vacuum pump is connected to the system to reduce the operating pressure.

• Process: The saponified, geraniol-rich essential oil is heated in the boiling flask. The vapor mixture rises through the column, undergoing multiple condensation-vaporization cycles (theoretical plates), which progressively enriches the vapor with the more volatile components.[1][5]

• Fraction Collection: The temperature at the top of the column is monitored closely. Different fractions are collected as the temperature plateaus and then begins to rise again. Isogeraniol (boiling point: 102-103°C at 9 Torr) will distill at a temperature very close to that of geraniol (boiling point: ~230°C at atmospheric pressure).[1][9] The separation of these isomers requires a column with high efficiency (many theoretical plates).

• Purity Analysis: The purity of each collected fraction is analyzed using Gas Chromatography (GC) or GC-Mass Spectrometry (GC-MS).

Data Presentation: Fractional Distillation of Palmarosa Oil at 8 Torr [8]

Fraction	Boiling Flask Temp. (°C)	Column Top Temp. (°C)	Mass of Total Oil (%)	Geraniol Content (%)	Primary Components
1	123	60 ± 5	4.8	0	(E)-β-ocimene, (Z)-β-ocimene
2	124	80 ± 5	9.2	78.5	Geraniol, Geranyl Acetate
3	124	95 ± 5	22.4	82.5	Geraniol, Geranyl Acetate
4 (Bottoms)	-	-	56.3	83.5	Geraniol, Geranyl Acetate
Losses	-	-	7.3	-	-

Note: In another study, saponified palmarosa oil, when fractionated, yielded a final product with 98.3% geraniol purity and an overall recovery of 82%.

Method B: Column Chromatography

For higher purity and finer separation of isomers, column chromatography is an effective laboratory-scale technique. It separates compounds based on their differential adsorption to a solid stationary phase as a liquid mobile phase passes through it.[10][11]

Experimental Protocol: Silica Gel Column Chromatography

• Stationary Phase Preparation: A glass column is packed with silica gel (60-120 mesh) as the stationary phase. A slurry packing method is typically used, where the silica is mixed with the initial mobile phase solvent and poured into the column to ensure a uniform, air-free packing.[10]

• Sample Loading: The essential oil fraction rich in isogeraniol/geraniol (e.g., from fractional distillation) is dissolved in a minimal amount of a non-polar solvent (like hexane). This solution is then carefully loaded onto the top of the silica gel column.

• Elution: The separation is achieved using gradient elution. Elution begins with a non-polar mobile phase (e.g., 100% n-hexane). The polarity of the mobile phase is then gradually increased by adding a more polar solvent (e.g., ethyl acetate, acetone, or MTBE).[10] Non-polar compounds will elute first, while more polar compounds like the terpene alcohols will have a stronger affinity for the polar silica gel and elute later. Isomers like isogeraniol and geraniol can be separated by using a very shallow gradient.

  • Solvent Note: Ethyl acetate absorbs UV in the range where terpenes are detected (~200-220 nm), which can interfere with detection. Using solvents like acetone or methyl t-butyl ether (MTBE) can provide better results for UV-based fraction monitoring.[12]

• Fraction Collection: The eluent is collected in a series of tubes (fractions).

• Fraction Analysis: Each fraction is analyzed by Thin Layer Chromatography (TLC) or GC-MS to identify the fractions containing pure isogeraniol. Fractions with the desired purity are then combined and the solvent is removed using a rotary evaporator.

Data Presentation: Typical Parameters for Terpene Alcohol Chromatography

Parameter	Description
Stationary Phase	Silica Gel (60-120 or 230-400 mesh)
Mobile Phase (Gradient)	n-Hexane with increasing proportions of Ethyl Acetate (e.g., 0% -> 20%)
Alternative Polar Solvents: Acetone, Methyl t-butyl ether (MTBE)[12]
Elution Order	Non-polar hydrocarbons -> Esters -> Aldehydes/Ketones -> Alcohols
Monitoring	Thin Layer Chromatography (TLC), UV detector, GC-MS

Method C: Preparative Gas Chromatography (Prep-GC)

For obtaining small quantities of ultra-high purity isogeraniol, preparative gas chromatography is the method of choice. This technique uses the principles of analytical GC but on a larger scale to physically separate and collect individual compounds from a mixture.[13][14] It offers very high resolution, making it ideal for separating closely related isomers.[15][16]

Protocol Outline:

• An essential oil fraction is injected into the GC.

• The sample is vaporized and travels through a column with a specific stationary phase.

• Components separate based on their boiling points and interaction with the stationary phase.

• As the peak corresponding to isogeraniol elutes from the column, it is diverted to a cooled trap where it condenses and is collected as a high-purity liquid.[16][17]

• The process can be automated with repeated injections to accumulate a desired quantity of the compound.[15][16]

Visualizations

Caption: General workflow from plant material to pure isogeraniol.

Caption: Logic of separation in a vacuum fractional distillation column.

Caption: Workflow for gradient elution in column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. guidechem.com [guidechem.com]
• 3. scholar.its.ac.id [scholar.its.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. Purification [chem.rochester.edu]
• 6. Power of Fractional Distillation Capability at Mane Kancor [manekancor.com]
• 7. Geraniol, acyclic monoterpene-alcohol - Mane Kancor Ingredients Ltd. [manekancor.com]
• 8. anais.infobibos.com.br [anais.infobibos.com.br]
• 9. iso-Geraniol CAS#: 5944-20-7 [m.chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. web.uvic.ca [web.uvic.ca]
• 12. biotage.com [biotage.com]
• 13. Isolation of natural products by preparative gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Multiple component isolation in preparative multidimensional gas chromatography with characterisation by mass spectrometry and nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Simple preparative gas chromatographic method for isolation of menthol and menthone from peppermint oil, with quantitative GC-MS and (1) H NMR assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Preparative GC System Agilent-Gerstel [uochb.cz]

Application Notes and Protocols for the Quantification of Isogeraniol in Plant Extracts

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogeraniol, a monoterpenoid alcohol, is a volatile organic compound found in the essential oils of various aromatic plants. As a structural isomer of the more commonly known geraniol and nerol, it contributes to the characteristic scent of many plant species. The accurate quantification of isogeraniol is crucial for the quality control of essential oils, the standardization of herbal products, and for research into its potential pharmacological activities. These application notes provide detailed protocols for the quantification of isogeraniol in plant extracts using Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), the two most powerful and widely used analytical techniques for this purpose.[1]

Principle of Analytical Techniques

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is an ideal technique for the analysis of volatile and semi-volatile compounds like isogeraniol.[2] The technique separates compounds in a gaseous mobile phase based on their different boiling points and interactions with a stationary phase within a capillary column. As the separated compounds elute from the column, they enter a mass spectrometer, which ionizes them and separates the resulting ions based on their mass-to-charge ratio, allowing for both identification and quantification.[3]

High-Performance Liquid Chromatography (HPLC): HPLC is a versatile separation technique that can be adapted for the analysis of a wide range of compounds, including terpenes. For compounds like isogeraniol that lack a strong chromophore, derivatization may sometimes be employed to enhance UV detection. However, with appropriate column chemistry and mobile phase composition, direct quantification is often achievable.[4] Separation is based on the differential partitioning of the analyte between a liquid mobile phase and a solid stationary phase.

Experimental Workflows

The general workflow for the quantification of isogeraniol in plant extracts involves several key stages, from sample preparation to data analysis.

Figure 1: General workflow for isogeraniol quantification.

Sample Preparation Protocols

Accurate quantification begins with meticulous sample preparation. The goal is to efficiently extract isogeraniol from the plant matrix while minimizing degradation and contamination.

Protocol 1: Hydrodistillation for Essential Oil Extraction

This method is suitable for fresh or dried plant material to extract volatile compounds.

• Plant Material: Weigh approximately 100 g of fresh or 50 g of dried plant material (e.g., leaves, flowers).

• Apparatus: Set up a Clevenger-type apparatus for hydrodistillation.

• Distillation: Place the plant material in the distillation flask with a sufficient volume of distilled water. Heat the flask to boiling and continue the distillation for 3-4 hours.

• Collection: Collect the essential oil that separates from the aqueous layer.

• Drying: Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Storage: Store the essential oil in a sealed, dark glass vial at 4°C until analysis.

Protocol 2: Solvent Extraction

This method is useful for extracting a broader range of compounds, including semi-volatiles.

• Plant Material: Grind dried plant material to a fine powder.

• Extraction: Macerate 10 g of the powdered plant material with 100 mL of a suitable organic solvent (e.g., hexane, dichloromethane, or ethanol) for 24 hours at room temperature with occasional shaking.[3]

• Filtration: Filter the extract through Whatman No. 1 filter paper.

• Concentration: Evaporate the solvent from the filtrate under reduced pressure using a rotary evaporator at a temperature not exceeding 40°C.

• Storage: Store the resulting oleoresin or concrete in a sealed vial at 4°C.

Analytical Protocols

Protocol 3: Isogeraniol Quantification by GC-MS

This protocol provides a general method for the quantification of isogeraniol in essential oils or plant extracts.

• Sample Preparation:

  • Prepare a stock solution of the essential oil or extract by dissolving a known weight (e.g., 10 mg) in a suitable volatile solvent (e.g., hexane or ethanol) to a final volume of 10 mL.

  • Prepare a series of calibration standards of isogeraniol (e.g., 1, 5, 10, 25, 50, 100 µg/mL) in the same solvent.

  • If using an internal standard (e.g., tridecane), add a known concentration to all sample and standard solutions.

• GC-MS Instrumentation and Conditions:

Parameter	Specification
GC System	Agilent 8890 GC or equivalent
MS System	Agilent 5977C MSD or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250°C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial temperature of 60°C, hold for 2 min, ramp at 3°C/min to 240°C, hold for 5 min
MS Transfer Line Temp.	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Impact (EI) at 70 eV
Mass Scan Range	40-400 amu

• Data Analysis:

  • Identify the isogeraniol peak in the sample chromatogram by comparing its retention time and mass spectrum with that of the pure standard.

  • Generate a calibration curve by plotting the peak area of the isogeraniol standards against their concentrations.

  • Quantify the amount of isogeraniol in the sample by applying the regression equation from the calibration curve to the peak area of isogeraniol in the sample chromatogram.

Protocol 4: Isogeraniol Quantification by HPLC

This protocol is adapted for the analysis of isogeraniol in samples where GC-MS is not available or when analyzing less volatile matrices.

• Sample Preparation:

  • Prepare a stock solution of the extract by dissolving a known weight in the mobile phase.

  • Prepare a series of calibration standards of isogeraniol (e.g., 10, 25, 50, 100, 250 µg/mL) in the mobile phase.

  • Filter all solutions through a 0.45 µm syringe filter before injection.[4]

• HPLC Instrumentation and Conditions:

Parameter	Specification
HPLC System	Standard HPLC with UV Detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)[4]
Mobile Phase	Isocratic mixture of Acetonitrile:Water (60:40 v/v) with 0.1% formic acid[4]
Flow Rate	1.0 mL/min
Column Temperature	30°C
Injection Volume	20 µL
Detection Wavelength	210 nm[4]

• Data Analysis:

  • Identify the isogeraniol peak by comparing its retention time with the standard.

  • Generate a calibration curve from the standard solutions.

  • Quantify isogeraniol in the sample using the calibration curve.

Method Validation

For reliable and reproducible results, the analytical methods should be validated according to ICH guidelines, assessing parameters such as:

Figure 2: Key parameters for analytical method validation.

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Quantitative Data Summary

The concentration of isogeraniol can vary significantly depending on the plant species, geographical origin, and harvesting time. The following table summarizes the reported concentrations of isogeraniol and its common isomers, geraniol and nerol, in the essential oils of several plant species.

Plant Species	Compound	Concentration Range (%)	Analytical Method	Reference
Vitis vinifera L. cv. Muscat Roy	Isogeraniol	0.005 (50 µg/L in must)	GC-MS	[5]
Cymbopogon winterianus	Isogeraniol	8.45	GC-MS	[5]
Pelargonium graveolens	Geraniol	6.0 - 27.98	GC-MS	[6]
Lippia alba (Citral chemotype)	Geraniol	15.2 - 16.2	GC-MS	[3]
Monarda fistulosa	Geraniol	up to 14.6	GC-MS	[7]
Lippia alba (Citral chemotype)	Nerol	2.0 - 2.3	GC-MS	[3][8]

Note: Data for isogeraniol is limited in the literature. The provided data for geraniol and nerol, as major components in many essential oils, can serve as a reference for developing and validating analytical methods for isogeraniol.

Conclusion

The protocols outlined in these application notes provide a robust framework for the accurate and reliable quantification of isogeraniol in plant extracts. The choice between GC-MS and HPLC will depend on the specific research question, the nature of the sample matrix, and the available instrumentation. Proper method validation is essential to ensure the quality and consistency of the analytical data, which is paramount for applications in quality control, natural product research, and drug development.

References

• 1. omicsonline.org [omicsonline.org]
• 2. perfumerflavorist.com [perfumerflavorist.com]
• 3. currentsci.com [currentsci.com]
• 4. The chemical biogeography of a widespread aromatic plant species shows both spatial and temporal variation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ojs.openagrar.de [ojs.openagrar.de]
• 6. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 7. d-nb.info [d-nb.info]
• 8. researchgate.net [researchgate.net]

Application of isogeraniol in cancer cell line studies

Application of Geraniol in Cancer Cell Line Studies

A Note on Isogeraniol: Initial searches for "isogeraniol" did not yield specific studies on its application in cancer cell lines. Isogeraniol is a structural isomer of geraniol.[1][2][3][4] The following application notes and protocols are based on the extensive research available for geraniol , which is widely studied for its anti-cancer properties.

Introduction

Geraniol, a naturally occurring acyclic monoterpene alcohol found in the essential oils of various aromatic plants, has garnered significant attention for its potential as a chemopreventive and therapeutic agent against several types of cancer.[5][6][7] In vitro studies using various cancer cell lines have demonstrated that geraniol can inhibit cell proliferation, induce apoptosis (programmed cell death), and arrest the cell cycle.[6][8] Furthermore, it has been shown to modulate key signaling pathways involved in tumorigenesis and sensitize cancer cells to conventional chemotherapy drugs.[5] This document provides a detailed overview of the application of geraniol in cancer cell line studies, including quantitative data, experimental protocols, and visualizations of the implicated signaling pathways.

Data Presentation: Efficacy of Geraniol in Cancer Cell Lines

The cytotoxic and anti-proliferative effects of geraniol have been quantified in numerous studies. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, is a key metric. The table below summarizes the IC50 values of geraniol and its esters in various cancer cell lines.

Cell Line	Cancer Type	Compound	IC50 Value	Reference
Murine Leukemia (P388)	Leukemia	Geranyl Butyrate	22.34 µg/mL	[9]
Murine Leukemia (P388)	Leukemia	Geranyl Caproate	27.99 µg/mL
Murine Leukemia (P388)	Leukemia	Geranyl Caprylate	32.29 µg/mL	[9]
Human Endometrial Cancer (Ishikawa)	Endometrial Cancer	Geraniol	140.93 µM	[10]
Human Colon Cancer (Colo-205)	Colon Cancer	Geraniol	20 µM	[10]
Human Glioma (U87)	Glioblastoma	Geraniol	41.3 µg/mL	[8]
Human Colon Cancer (LoVo)	Colon Cancer	Geraniol	32.1 µg/mL

Note: IC50 values can vary depending on the specific experimental conditions, including the assay used and the exposure time.[10]

Signaling Pathways Modulated by Geraniol

Geraniol exerts its anti-cancer effects by modulating several critical signaling pathways that regulate cell growth, survival, and proliferation. One of the key pathways identified is the PI3K/Akt/mTOR pathway, which is often aberrantly activated in many cancers.

Caption: Geraniol inhibits the PI3K/Akt/mTOR signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are protocols for key experiments used to assess the anti-cancer effects of geraniol on cell lines.

Cell Viability Assay (MTT Assay)

This colorimetric assay is used to assess cell metabolic activity and is a common method to determine cytotoxicity.

Caption: Workflow for the MTT cell viability assay.

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of geraniol (e.g., 0-500 µM). Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours.

• Solubilization: Remove the medium and add 150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, apoptotic, and necrotic cells.

Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with geraniol at the desired concentrations for a specified time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Western Blot Analysis for Protein Expression

This technique is used to detect specific proteins in a sample and can be used to investigate the effect of geraniol on the expression of proteins involved in signaling pathways (e.g., Akt, mTOR, Bcl-2, caspases).

Protocol:

• Protein Extraction: Treat cells with geraniol, then lyse the cells in RIPA buffer to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis: Quantify the band intensity and normalize to a loading control (e.g., GAPDH or β-actin).

Conclusion

Geraniol has demonstrated significant anti-cancer effects across a wide range of cancer cell lines.[5][6] Its ability to induce apoptosis and inhibit critical cell survival pathways, such as the PI3K/Akt/mTOR pathway, makes it a promising candidate for further preclinical and clinical investigation.[6] The protocols and data presented here provide a framework for researchers and drug development professionals to explore the therapeutic potential of geraniol in oncology. While research on its isomer, isogeraniol, is currently lacking, the extensive studies on geraniol provide a strong foundation for investigating other related monoterpenes.

References

• 1. Isogeraniol | Benchchem [benchchem.com]
• 2. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scent.vn [scent.vn]
• 4. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Potential Effects of Geraniol on Cancer and Inflammation-Related Diseases: A Review of the Recent Research Findings - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) | Semantic Scholar [semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. The Potential use of Geraniol Esters from Citronella Oil as Anticancer Agents – Oriental Journal of Chemistry [orientjchem.org]
• 10. benchchem.com [benchchem.com]

Investigating the Anti-inflammatory Properties of Isogeraniol's Isomer, Geraniol, In Vitro: Application Notes and Protocols

A Note to Researchers: Comprehensive searches of scientific literature did not yield specific studies on the in vitro anti-inflammatory properties of isogeraniol . However, extensive research is available for its isomer, geraniol . This document provides detailed application notes and protocols based on the established anti-inflammatory effects of geraniol, which may serve as a foundational guide for investigating isogeraniol. It is crucial to note that while structurally similar, the biological activities of isomers can differ, and these protocols should be adapted and validated specifically for isogeraniol.

Introduction

Geraniol, an acyclic monoterpene alcohol found in the essential oils of various aromatic plants, has demonstrated significant anti-inflammatory, antioxidant, and neuroprotective properties.[1][2] In vitro studies have shown that geraniol can mitigate inflammatory responses in various cell models, primarily through the modulation of key signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[3][4][5] This document outlines the typical in vitro effects of geraniol and provides detailed protocols for assessing its anti-inflammatory potential, which can be adapted for the study of isogeraniol.

Data Presentation: In Vitro Anti-inflammatory Effects of Geraniol

The following tables summarize the dose-dependent effects of geraniol on key inflammatory mediators in lipopolysaccharide (LPS)-stimulated murine macrophage (RAW 264.7) and other relevant cell lines.

Table 1: Effect of Geraniol on Pro-inflammatory Cytokine Production
Cell Line	Stimulant	Geraniol Concentration	Inhibition of TNF-α, IL-1β, IL-6
HMC-1	PMACI	40, 80, 160 µM	Significant inhibition of protein and mRNA expression.[6]
HUVECs	Ox-LDL	50, 100 µM	Significant reduction in the expression of TNF-α, IL-6, and IL-1β.[2]
Rat Chondrocytes	IL-1β	Not Specified	Inhibition of TNF-α and IL-6 expression.[5]

Table 2: Effect of Geraniol on Inflammatory Mediators and Enzymes
Cell Line	Stimulant	Geraniol Concentration	Effect
Rat Chondrocytes	IL-1β	Not Specified	Inhibition of PGE2, NO, COX-2, and iNOS expression.[5]
HMC-1	PMACI	80, 160 µmol/L	Inhibition of histamine release.[6]

Experimental Protocols

Cell Culture and Treatment

• Cell Line: Murine macrophage cell line RAW 264.7 is a standard model for in vitro inflammation studies.

• Culture Conditions: Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin. Maintain the cells at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Seed the cells in appropriate culture plates (e.g., 96-well plates for viability assays, 24-well plates for cytokine analysis, and 6-well plates for protein and gene expression analysis) and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various non-toxic concentrations of the test compound (e.g., isogeraniol) for 1-2 hours.

  • Stimulate the cells with an inflammatory agent, typically lipopolysaccharide (LPS) at a concentration of 1 µg/mL, for a specified duration (e.g., 24 hours).

  • Include appropriate controls: a negative control (cells with media only), a vehicle control (cells with the solvent used to dissolve the test compound), and a positive control (cells stimulated with LPS only).

Cell Viability Assay (MTT Assay)

• Objective: To determine the non-toxic concentration range of the test compound.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of the test compound for 24 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the supernatant and add 100 µL of DMSO to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control cells.

Nitric Oxide (NO) Production Assay (Griess Assay)

• Objective: To quantify the production of nitric oxide, a key inflammatory mediator.

• Protocol:

  • Seed RAW 264.7 cells in a 24-well plate and treat as described in section 1.

  • After the 24-hour incubation period, collect the cell culture supernatant.

  • Mix 100 µL of the supernatant with 100 µL of Griess reagent (a mixture of 1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 5% phosphoric acid).

  • Incubate the mixture at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm.

  • Use a sodium nitrite standard curve to determine the nitrite concentration in the samples.

Pro-inflammatory Cytokine Quantification (ELISA)

• Objective: To measure the levels of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.

• Protocol:

  • Collect the cell culture supernatant after treatment as described in section 1.

  • Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits for TNF-α, IL-6, and IL-1β.

  • Follow the manufacturer's instructions for the ELISA procedure.

  • Measure the absorbance at the specified wavelength and calculate the cytokine concentrations based on the standard curve provided in the kit.

Western Blot Analysis

• Objective: To determine the protein expression levels of key inflammatory mediators (iNOS, COX-2) and signaling proteins (p-p65, p-IκBα, p-p38, p-ERK, p-JNK).

• Protocol:

  • After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA protein assay kit.

  • Separate equal amounts of protein (20-40 µg) on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against the target proteins overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Use a loading control, such as β-actin or GAPDH, to normalize the protein expression levels.

Quantitative Real-Time PCR (qRT-PCR)

• Objective: To measure the mRNA expression levels of genes encoding pro-inflammatory mediators (iNOS, COX-2, TNF-α, IL-6, IL-1β).

• Protocol:

  • After treatment, isolate total RNA from the cells using a suitable RNA isolation kit.

  • Synthesize cDNA from the isolated RNA using a reverse transcription kit.

  • Perform qRT-PCR using a SYBR Green master mix and specific primers for the target genes.

  • Use a housekeeping gene, such as GAPDH or β-actin, for normalization.

  • Calculate the relative gene expression using the 2-ΔΔCt method.

Mandatory Visualizations

Caption: Experimental workflow for in vitro anti-inflammatory assessment.

Caption: Geraniol's modulation of the NF-κB signaling pathway.[4]

Caption: Geraniol's modulation of the MAPK signaling pathway.[5]

References

• 1. In vitro anti-inflammatory activity of terpenes via suppression of superoxide and nitric oxide generation and the NF-κB signalling pathway | Semantic Scholar [semanticscholar.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Geraniol-mediated osteoarthritis improvement by down-regulating PI3K/Akt/NF-κB and MAPK signals: In vivo and in vitro studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Geraniol suppresses proinflammatory mediators in phorbol 12-myristate 13-acetate with A23187-induced HMC-1 cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Protocols for Testing the Antimicrobial Activity of Isogeraniol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogeraniol, a monoterpenoid alcohol, is a structural isomer of geraniol and nerol. It is a component of various essential oils and has garnered interest for its potential antimicrobial properties. The increasing prevalence of antibiotic-resistant pathogens necessitates the exploration of novel antimicrobial agents, and natural compounds like isogeraniol are promising candidates. This document provides detailed protocols for the systematic evaluation of the antimicrobial activity of isogeraniol, offering a framework for researchers in microbiology, natural product chemistry, and drug development.

While specific data on pure isogeraniol is limited in publicly available literature, the protocols outlined here are standard methods for assessing antimicrobial efficacy. Data for the closely related isomer, geraniol, is provided as a reference to indicate the potential range of activity. It is crucial to generate specific data for isogeraniol to accurately determine its antimicrobial profile.

General Mechanism of Action of Terpene Alcohols

The antimicrobial activity of terpene alcohols like geraniol, and likely isogeraniol, is primarily attributed to their ability to disrupt the integrity of microbial cell membranes.[1][2] Their lipophilic nature facilitates their partitioning into the lipid bilayer of bacterial and fungal cell membranes. This insertion disrupts the membrane's structure and function, leading to increased permeability, leakage of intracellular components (ions, ATP, nucleic acids, and proteins), and dissipation of the proton motive force.[1] Ultimately, this loss of cellular integrity results in the inhibition of microbial growth and cell death. Additionally, some terpenes have been shown to inhibit efflux pumps, which are bacterial mechanisms for expelling antimicrobial compounds, thus potentially reversing multidrug resistance.[3]

Experimental Protocols

The following are detailed protocols for determining the antimicrobial efficacy of isogeraniol.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a widely used and standardized technique.

Materials:

• Isogeraniol stock solution (dissolved in a suitable solvent, e.g., DMSO, and then diluted in broth)

• Sterile 96-well microtiter plates

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Microbial suspension standardized to 0.5 McFarland (approximately 1.5 x 10^8 CFU/mL)

• Positive control (broth with microbial suspension)

• Negative control (broth only)

• Solvent control (broth with the highest concentration of the solvent used)

• Microplate reader or visual inspection

Protocol:

• Preparation of Isogeraniol Dilutions:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the isogeraniol stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well.

• Inoculation:

  • Dilute the standardized microbial suspension in broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Add 100 µL of the diluted microbial suspension to each well containing the isogeraniol dilutions and the positive control well.

  • The final volume in each well will be 200 µL.

• Incubation:

  • Incubate the microtiter plate at the appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of isogeraniol at which there is no visible growth of the microorganism. This can be assessed visually or by measuring the optical density (OD) at 600 nm using a microplate reader.

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This assay is a continuation of the MIC assay.

Materials:

• MIC plate from the previous experiment

• Sterile agar plates (e.g., Mueller-Hinton Agar)

• Sterile micropipettes and tips

• Incubator

Protocol:

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (i.e., at and above the MIC), take a 10 µL aliquot.

  • Spot-plate the aliquot onto a sterile agar plate.

• Incubation:

  • Incubate the agar plates at the appropriate temperature for 18-24 hours.

• Determination of MBC:

  • The MBC is the lowest concentration that results in a ≥99.9% reduction in the initial inoculum count (i.e., no more than 0.1% of the original bacteria survive). This is typically observed as no colony growth on the agar plate.

Time-Kill Kinetics Assay

This assay determines the rate at which an antimicrobial agent kills a microorganism over time.

Materials:

• Isogeraniol at various concentrations (e.g., 0.5x MIC, 1x MIC, 2x MIC, 4x MIC)

• Standardized microbial suspension (approximately 5 x 10^5 CFU/mL) in broth

• Sterile culture tubes or flasks

• Shaking incubator

• Sterile saline or phosphate-buffered saline (PBS) for dilutions

• Sterile agar plates

• Timer

Protocol:

• Preparation of Test Cultures:

  • Prepare culture tubes with broth containing the desired concentrations of isogeraniol.

  • Include a growth control tube with no isogeraniol.

  • Inoculate each tube with the standardized microbial suspension.

• Incubation and Sampling:

  • Incubate the tubes in a shaking incubator at the appropriate temperature.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 100 µL) from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots in sterile saline or PBS.

  • Plate the dilutions onto agar plates.

  • Incubate the plates for 18-24 hours.

  • Count the number of colonies (CFU/mL) on each plate.

• Data Analysis:

  • Plot the log10 CFU/mL against time for each isogeraniol concentration and the control. A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Anti-Biofilm Assay

This assay evaluates the ability of isogeraniol to inhibit biofilm formation and to eradicate pre-formed biofilms.

Materials:

• Isogeraniol stock solution

• Sterile 96-well flat-bottom microtiter plates

• Appropriate broth medium (e.g., Tryptic Soy Broth supplemented with glucose for staphylococci)

• Standardized microbial suspension

• Crystal violet solution (0.1% w/v)

• Ethanol (95%) or acetic acid (33%)

• Microplate reader

Protocol for Inhibition of Biofilm Formation:

• Preparation of Plates:

  • Add 100 µL of broth containing serial dilutions of isogeraniol to the wells of a microtiter plate.

  • Add 100 µL of the standardized microbial suspension.

  • Include positive (microbes in broth) and negative (broth only) controls.

• Incubation:

  • Incubate the plate at the appropriate temperature for 24-48 hours without agitation to allow for biofilm formation.

• Quantification of Biofilm:

  • Carefully remove the planktonic cells by washing the wells with sterile PBS.

  • Fix the biofilms with 200 µL of methanol for 15 minutes.

  • Air dry the plate.

  • Stain the biofilms with 200 µL of 0.1% crystal violet for 15 minutes.

  • Wash the wells with water to remove excess stain and air dry.

  • Solubilize the bound crystal violet with 200 µL of 95% ethanol or 33% acetic acid.

  • Measure the absorbance at 570 nm using a microplate reader.

Protocol for Eradication of Pre-formed Biofilms:

• Biofilm Formation:

  • Add 200 µL of the standardized microbial suspension to the wells and incubate for 24-48 hours to allow for biofilm formation.

• Treatment:

  • Remove the planktonic cells and wash the wells with PBS.

  • Add 200 µL of broth containing serial dilutions of isogeraniol to the wells with the pre-formed biofilms.

  • Incubate for another 24 hours.

• Quantification:

  • Follow the same quantification steps (washing, fixing, staining, solubilizing, and reading absorbance) as described for the inhibition assay.

Data Presentation

The following tables present reference data for the antimicrobial activity of geraniol . This data is intended to serve as a comparative benchmark for the expected activity of isogeraniol.

Table 1: Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) of Geraniol against various microorganisms.

Microorganism	MIC (µg/mL)	MBC (µg/mL)	Reference
Staphylococcus aureus	11200	Not Reported	[4]
Escherichia coli	5600	Not Reported	[4]
Helicobacter pylori	7325	Not Reported	[4]
Methicillin-resistant Staphylococcus aureus (MRSA) USA300	512	1024	[5]

Table 2: Anti-biofilm activity of Geraniol against Methicillin-resistant Staphylococcus aureus (MRSA) USA300.

Geraniol Concentration (µg/mL)	Biofilm Formation Inhibition (%)	Pre-formed Biofilm Removal (%)	Reference
128	70.29 ± 7.58	Not Reported	[5]
256	86.13 ± 5.22	49.87 ± 5.11	[5]

Mandatory Visualization

Experimental Workflow

Caption: Workflow for testing the antimicrobial activity of isogeraniol.

Proposed Mechanism of Action for Isogeraniol

Caption: Proposed antimicrobial mechanism of action for isogeraniol.

References

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Geraniol Restores Antibiotic Activities against Multidrug-Resistant Isolates from Gram-Negative Species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Geraniol inhibits biofilm formation of methicillin-resistant Staphylococcus aureus and increase the therapeutic effect of vancomycin in vivo [frontiersin.org]

Application Notes and Protocols: Isogeraniol as a Versatile Precursor in Monoterpene Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for utilizing isogeraniol, a naturally occurring acyclic monoterpene alcohol, as a precursor in the synthesis of a variety of other monoterpenes. Isogeraniol, a structural isomer of the more commonly used geraniol and nerol, presents an alternative and valuable starting material for generating diverse monoterpene scaffolds. This document outlines both chemical and biocatalytic methodologies for the conversion of isogeraniol, complete with quantitative data, detailed experimental procedures, and visual representations of the synthetic pathways.

Introduction to Isogeraniol

Isogeraniol (3,7-dimethyl-3,6-octadien-1-ol) is a monoterpene alcohol that has been identified in various natural sources, including grapes (Vitis vinifera L.)[1]. Its structure is closely related to geraniol and nerol, differing in the position of one of the carbon-carbon double bonds. This structural nuance offers unique possibilities for synthetic transformations, particularly in acid-catalyzed cyclization and enzymatic conversions, leading to a distinct profile of monoterpene products. The accessibility of isogeraniol, either through isolation from natural sources or by synthesis from geraniol, makes it an attractive precursor for expanding the chemical diversity of monoterpene libraries in research and development.

Preparation of Isogeraniol from Geraniol

For researchers who wish to synthesize isogeraniol in the laboratory, a common method involves the partial oxidation of geraniol. This process yields a mixture of products from which isogeraniol can be isolated.

Experimental Protocol: Oxidation of Geraniol to Isogeraniol[1]

Materials:

• Geraniol (50 mM in diethyl ether)

• Sodium dichromate (16.8 mM in sulfuric acid)

• Diethyl ether

• 5% Sodium carbonate solution

• Dehydrated magnesium sulfate

• Round bottom flask

• Separatory funnel

• Stir plate and stir bar

Procedure:

• In a round bottom flask, place 10 ml of a 50 mM solution of geraniol in diethyl ether.

• While stirring, add 15 ml of 16.8 mM sodium dichromate in sulfuric acid dropwise at a rate of 1 ml/min.

• Continue stirring the mixture for 2 hours at room temperature.

• Transfer the mixture to a separatory funnel and separate the organic phase.

• Wash the organic phase twice with an equal volume of water, once with a 5% sodium carbonate solution, and once more with water.

• Dry the organic phase with dehydrated magnesium sulfate and filter.

• Remove the diethyl ether by vacuum evaporation to obtain an oily residue containing isogeraniol, geranial (citral), and unreacted geraniol.

• Isogeraniol can be purified from the residue using column chromatography.

Chemical Synthesis: Acid-Catalyzed Cyclization of Isogeraniol

Acyclic monoterpene alcohols like geraniol and its isomers are known to undergo acid-catalyzed cyclization to form monocyclic monoterpenes. Isogeraniol, with its allylic alcohol moiety, is an excellent candidate for such transformations, proceeding through a resonance-stabilized carbocation intermediate. This protocol outlines a general procedure for the acid-catalyzed cyclization of isogeraniol to produce α-terpineol and other cyclic monoterpenes.

Signaling Pathway: Acid-Catalyzed Cyclization of Isogeraniol

Caption: Acid-catalyzed cyclization of isogeraniol to α-terpineol.

Experimental Protocol: Synthesis of α-Terpineol from Isogeraniol

Materials:

• Isogeraniol

• Formic acid (or other suitable acid catalyst, e.g., sulfuric acid, ferric chloride)[2]

• Anhydrous sodium sulfate

• Sodium bicarbonate solution (saturated)

• Dichloromethane (or other suitable organic solvent)

• Round bottom flask with reflux condenser

• Stir plate and stir bar

• Separatory funnel

Procedure:

• Dissolve isogeraniol (10 mmol) in dichloromethane (50 mL) in a round bottom flask.

• Add formic acid (5 mmol) to the solution.

• Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC or GC.

• After completion, cool the reaction mixture to room temperature.

• Wash the mixture with saturated sodium bicarbonate solution until effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate and filter.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the product mixture by column chromatography on silica gel to isolate α-terpineol and other monoterpene isomers.

Quantitative Data: Expected Product Distribution

The following table summarizes the expected product distribution from the acid-catalyzed cyclization of isogeraniol, based on typical yields observed for similar reactions with geraniol[3].

Product	Expected Yield (%)	Purity (%)
α-Terpineol	60 - 75	>95
β-Terpineol	5 - 10	>90
Limonene	5 - 15	>95
Other Terpenes	< 5	-

Biotransformation of Isogeraniol using Fungi

The enzymatic machinery of various microorganisms, particularly fungi, has been successfully employed for the biotransformation of monoterpenes like geraniol and citral[4][5]. It is highly probable that these enzymatic systems can also utilize isogeraniol as a substrate to produce a range of oxidized and cyclized monoterpenoids. This protocol provides a general framework for the biotransformation of isogeraniol using fungal cultures.

Workflow: Fungal Biotransformation of Isogeraniol

Caption: Workflow for the biotransformation of isogeraniol.

Experimental Protocol: Fungal Biotransformation of Isogeraniol

Materials:

• Fungal strain (e.g., Aspergillus niger, Penicillium sp.)[4]

• Appropriate liquid growth medium (e.g., Potato Dextrose Broth)

• Isogeraniol

• Erlenmeyer flasks

• Shaking incubator

• Ethyl acetate (or other suitable extraction solvent)

• Anhydrous sodium sulfate

Procedure:

• Prepare the fungal culture by inoculating the liquid medium in an Erlenmeyer flask and incubating at 25-28 °C with shaking until significant mycelial growth is observed (typically 48-72 hours).

• Prepare a stock solution of isogeraniol in a minimal amount of a water-miscible solvent (e.g., ethanol).

• Add the isogeraniol stock solution to the fungal culture to a final concentration of 0.1-0.5 g/L.

• Continue the incubation under the same conditions for an additional 24-96 hours. Samples can be taken at different time points to monitor the progress of the biotransformation.

• After the incubation period, separate the mycelia from the culture broth by filtration.

• Extract the culture broth three times with an equal volume of ethyl acetate.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Analyze the product mixture by GC-MS to identify the biotransformed products.

Quantitative Data: Potential Biotransformation Products

The following table presents potential products from the biotransformation of isogeraniol, with hypothetical yields based on published data for geraniol biotransformation. The exact product profile will depend on the specific fungal strain and culture conditions used.

Potential Product	Transformation Type	Expected Yield (%)
6-hydroxyisogeraniol	Hydroxylation	10 - 20
Isogeranic acid	Oxidation	15 - 30
Linalool	Isomerization	5 - 15
α-Terpineol	Cyclization/Hydration	20 - 40

Conclusion

Isogeraniol serves as a promising and underutilized precursor for the synthesis of a diverse array of monoterpenes. The protocols and data presented herein provide a foundational framework for researchers to explore both chemical and biocatalytic routes for its conversion. The structural similarities to more common precursors like geraniol suggest that many existing methodologies can be successfully adapted for isogeraniol, opening new avenues for the discovery and development of novel monoterpene-based compounds for various applications, including pharmaceuticals, fragrances, and agrochemicals. Further research into optimizing reaction conditions and exploring a wider range of catalysts and microbial strains will undoubtedly expand the synthetic utility of isogeraniol.

References

• 1. ojs.openagrar.de [ojs.openagrar.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scribd.com [scribd.com]

Application Notes and Protocols for Isogeraniol Delivery Systems in In Vitro and In Vivo Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the formulation, characterization, and application of isogeraniol delivery systems for in vitro and in vivo studies. The protocols detailed below are designed to facilitate research into the therapeutic potential of isogeraniol, a monoterpene with promising anti-inflammatory and cytotoxic properties.

Introduction to Isogeraniol and the Need for Delivery Systems

Isogeraniol, an isomer of geraniol, is a naturally occurring monoterpene alcohol found in the essential oils of various plants. It has garnered significant interest for its potential pharmacological activities. However, its poor water solubility, high volatility, and potential for degradation can limit its bioavailability and therapeutic efficacy in biological systems. Advanced drug delivery systems, such as nanoemulsions, liposomes, and cyclodextrin inclusion complexes, can overcome these limitations by encapsulating isogeraniol, thereby enhancing its stability, solubility, and targeted delivery.

Isogeraniol Delivery Systems: Formulation and Characterization

This section details the preparation and characterization of common isogeraniol delivery systems.

Nanoemulsions

Nanoemulsions are kinetically stable colloidal dispersions of oil and water stabilized by surfactants. They are particularly suitable for encapsulating lipophilic compounds like isogeraniol, increasing their aqueous dispersibility and bioavailability.

2.1.1. Protocol: Preparation of Isogeraniol Nanoemulsion by Low-Energy Method (Spontaneous Emulsification)

This method is simple and does not require high-energy equipment.

Materials:

• Isogeraniol

• Oil phase (e.g., Medium Chain Triglycerides - MCT)

• Surfactant (e.g., Tween 80)

• Aqueous phase (e.g., deionized water or citrate buffer, pH 5.5)

• Magnetic stirrer

Procedure:

• Preparation of the Oil Phase: Mix isogeraniol with the chosen oil (e.g., MCT) at the desired weight ratio (e.g., 4:6).

• Preparation of the Surfactant Mixture: Combine the surfactant (e.g., Tween 80) with the oil phase.

• Emulsification: Heat the oil-surfactant mixture to approximately 40°C under constant stirring.

• Slowly add the aqueous phase dropwise to the oil phase under continuous magnetic stirring (e.g., 800 rpm) at room temperature.

• Continue stirring for 30 minutes to allow for the spontaneous formation of the nanoemulsion.

2.1.2. Protocol: Preparation of Isogeraniol Nanoemulsion by High-Energy Method (Ultrasonication)

This method uses ultrasonic waves to create fine droplets.

Materials:

• Isogeraniol

• Oil phase (e.g., MCT)

• Surfactant (e.g., Tween 80)

• Aqueous phase (e.g., deionized water)

• High-speed homogenizer

• Probe sonicator

Procedure:

• Preparation of the Pre-emulsion: Prepare the oil phase by dissolving isogeraniol in the selected oil. Prepare the aqueous phase containing the surfactant. Mix the oil and aqueous phases using a high-speed homogenizer to form a coarse pre-emulsion.

• Sonication: Subject the pre-emulsion to ultrasonication using a probe sonicator. Optimize sonication parameters such as power, duration, and temperature (a cooling bath is recommended to prevent overheating).

2.1.3. Characterization of Isogeraniol Nanoemulsions

Key parameters to characterize nanoemulsions include particle size, polydispersity index (PDI), and zeta potential.

Parameter	Method	Typical Values for Geraniol Nanoemulsions
Mean Particle Size	Dynamic Light Scattering (DLS)	90.33 ± 5.23 nm[1]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	0.058 ± 0.0007[1]
Zeta Potential	Dynamic Light Scattering (DLS)	-17.95 ± 5.85 mV[1]
Encapsulation Efficiency	Spectrophotometry or HPLC	>90%[1]

Liposomes

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and lipophilic compounds.

2.2.1. Protocol: Preparation of Isogeraniol-Loaded Liposomes by Thin-Film Hydration

This is a common method for preparing liposomes.

Materials:

• Isogeraniol

• Phospholipids (e.g., Phosphatidylcholine - PC)

• Cholesterol

• Organic solvent (e.g., chloroform:methanol mixture)

• Aqueous buffer (e.g., Phosphate Buffered Saline - PBS)

• Rotary evaporator

• Bath sonicator or extruder

Procedure:

• Lipid Film Formation: Dissolve isogeraniol, phospholipids, and cholesterol in the organic solvent in a round-bottom flask.

• Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask wall.

• Further dry the film under vacuum to remove residual solvent.

• Hydration: Hydrate the lipid film with the aqueous buffer by gentle rotation. This will form multilamellar vesicles (MLVs).

• Size Reduction: To obtain small unilamellar vesicles (SUVs), sonicate the MLV suspension in a bath sonicator or pass it through an extruder with membranes of a defined pore size.

2.2.2. Characterization of Isogeraniol Liposomes

Parameter	Method	Typical Values for Geraniol Liposomes
Mean Particle Size	Dynamic Light Scattering (DLS)	192.93 ± 2.04 nm (DMPC liposomes)[2]
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	0.225 ± 0.014 (DMPC liposomes)[2]
Zeta Potential	Dynamic Light Scattering (DLS)	-21.23 ± 3.96 mV (DMPC liposomes)[2]
Encapsulation Efficiency	HPLC or Spectrophotometry	Up to 92.53%[3]

β-Cyclodextrin Inclusion Complexes

β-Cyclodextrins are cyclic oligosaccharides that can encapsulate lipophilic molecules like isogeraniol in their hydrophobic cavity, increasing their solubility and stability.

2.3.1. Protocol: Preparation of Isogeraniol-β-Cyclodextrin Inclusion Complexes by Co-precipitation

Materials:

• Isogeraniol

• β-Cyclodextrin (β-CD)

• Ethanol-water solution (e.g., 20:80 v/v)

• Magnetic stirrer with heating plate

Procedure:

• β-CD Solution: Dissolve β-CD in the ethanol-water solution with heating (e.g., 65°C) and stirring.

• Addition of Isogeraniol: Add isogeraniol to the β-CD solution and stir for a specified time (e.g., 1 hour) at a controlled temperature (e.g., 37°C).

• Complexation and Precipitation: Allow the mixture to cool to room temperature and continue stirring to allow for complex formation and precipitation.

• Isolation: Collect the precipitate by filtration or centrifugation.

• Washing and Drying: Wash the complex with cold water or ethanol to remove surface-adsorbed isogeraniol and dry under vacuum.

2.3.2. Characterization of Isogeraniol-β-Cyclodextrin Complexes

Parameter	Method	Typical Values for Geraniol-β-CD Complexes
Particle Size	Dynamic Light Scattering (DLS)	111 to 258 nm[4][5]
Zeta Potential	Dynamic Light Scattering (DLS)	-21.1 ± 0.5 mV[4][5]
Encapsulation Efficiency	Spectrophotometry or HPLC	79.4 ± 5.4%[4][5]

In Vitro Assays

This section provides protocols for evaluating the biological activity of isogeraniol and its delivery systems in cell-based assays.

Cytotoxicity Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Human cancer cell line (e.g., A549 lung cancer, MCF-7 breast cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Isogeraniol or isogeraniol formulation

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of isogeraniol or its delivery system for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability compared to the control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

Quantitative Data: IC50 Values of Geraniol on Various Cancer Cell Lines

Cell Line	IC50 (µg/mL)	Reference
LoVo (Colon Cancer)	32.1	[6]
U87 (Glioma)	41.3	[6]
A549 (Lung Cancer)	473	[7]
PC3 (Prostate Cancer)	412	[7]
MCF-7 (Breast Cancer)	105	[7]

In Vitro Anti-inflammatory Assay (Nitric Oxide Measurement)

This assay measures the inhibition of nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• Complete cell culture medium

• Isogeraniol or isogeraniol formulation

• Lipopolysaccharide (LPS)

• Griess Reagent (1% sulfanilamide and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in 2.5% phosphoric acid)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of isogeraniol or its delivery system for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 18-24 hours to induce NO production. Include untreated and LPS-only controls.

• Griess Assay: Collect the cell culture supernatant. Mix an equal volume of the supernatant with the Griess reagent and incubate at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the LPS-only control. Studies have shown that geraniol can suppress NO production in a dose-dependent manner[7][8].

In Vivo Assays

This section outlines protocols for evaluating the anti-inflammatory effects of isogeraniol delivery systems in animal models.

Carrageenan-Induced Paw Edema in Rodents

This is a widely used model of acute inflammation.

Materials:

• Rats or mice

• Isogeraniol or isogeraniol formulation

• Carrageenan solution (1% in saline)

• Parenteral administration vehicle (e.g., saline, PEG)

• Plethysmometer or calipers

Procedure:

• Animal Acclimatization: Acclimatize the animals to the experimental conditions.

• Baseline Measurement: Measure the initial paw volume of the animals.

• Treatment: Administer the isogeraniol formulation or vehicle to the animals (e.g., orally or intraperitoneally) at a predetermined time before carrageenan injection.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Edema Measurement: Measure the paw volume at various time points after carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours).

• Data Analysis: Calculate the percentage of edema inhibition for the treated groups compared to the vehicle control group. A nanoemulsion of a related essential oil has been shown to significantly inhibit paw edema[9]. A study on a curcumin nanoemulsion showed edema inhibition of 33% and 56% at doses of 20 and 40 mg/kg, respectively[10].

TPA-Induced Ear Edema in Mice

This model is used to assess topical anti-inflammatory activity.

Materials:

• Mice

• Isogeraniol or isogeraniol formulation (for topical application)

• 12-O-tetradecanoylphorbol-13-acetate (TPA) solution in acetone

• Micrometer or punch biopsy and balance

Procedure:

• Treatment: Apply the isogeraniol formulation topically to the inner and outer surfaces of the right ear.

• Induction of Edema: After a short interval (e.g., 30 minutes), apply TPA solution to the same ear. The left ear can serve as a control.

• Edema Measurement: After a specified time (e.g., 6 hours), measure the ear thickness with a micrometer or take a punch biopsy from both ears and weigh them.

• Data Analysis: Calculate the difference in ear thickness or weight between the TPA-treated and control ears. Determine the percentage of edema inhibition in the isogeraniol-treated group compared to the TPA-only group.

Stability Studies of Isogeraniol Formulations

Assessing the stability of isogeraniol formulations is crucial for their development.

Protocol: Stability Assessment

• Storage: Store the isogeraniol formulations at different temperatures (e.g., 4°C, 25°C, and 40°C) and pH values (e.g., acidic, neutral, and alkaline).

• Characterization: At various time points (e.g., 0, 1, 2, 4, and 12 weeks), re-characterize the formulations for particle size, PDI, zeta potential, and encapsulation efficiency.

• Data Analysis: Evaluate the changes in the physicochemical properties over time to determine the stability of the formulation under different storage conditions. Geraniol nanoemulsions have shown good stability at 4°C for at least 28 days[1][11]. Stability can be affected by pH, with some studies showing good stability between pH 2.0 and 9.0, and optimal stability at pH 5.0[11].

Signaling Pathways Modulated by Isogeraniol/Geraniol

Isogeraniol and geraniol have been shown to modulate several key signaling pathways involved in inflammation, oxidative stress, and cell survival.

PI3K/Akt/mTOR Pathway

This pathway is crucial for cell growth, proliferation, and survival. Geraniol has been shown to inhibit this pathway in cancer cells, leading to apoptosis.

Caption: Isogeraniol's inhibitory effect on the PI3K/Akt/mTOR pathway.

Keap1/Nrf2/HO-1 Pathway

This pathway is a major regulator of the antioxidant response. Geraniol can activate this pathway, leading to the expression of antioxidant enzymes.

Caption: Isogeraniol's activation of the Keap1/Nrf2/HO-1 antioxidant pathway.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the development and evaluation of isogeraniol delivery systems.

Caption: General workflow for evaluating isogeraniol delivery systems.

References

• 1. Preparation and characterization of geraniol nanoemulsions and its antibacterial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Geraniol-Loaded Liposomal Nanoformulations against Salmonella Colonization in the Pig Gut - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.qub.ac.uk [pure.qub.ac.uk]
• 4. 2.12. Nitric Oxide Assay in LPS-Stimulated RAW 264.7 [bio-protocol.org]
• 5. benchchem.com [benchchem.com]
• 6. Inhibition of nitric oxide (NO) production (Griess assay) [bio-protocol.org]
• 7. Inhibitory effects of citronellol and geraniol on nitric oxide and prostaglandin E₂production in macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The anti-nociceptive and anti-inflammatory effects of Pelargonium graveolens essential oil nanoemulsion in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nanoemulsion curcumin injection showed significant anti-inflammatory activities on carrageenan-induced paw edema in Sprague-Dawley rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes & Protocols for Investigating the Effects of Isogeraniol on Cellular Signaling Pathways

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Isogeraniol, a monoterpene alcohol, is a structural isomer of geraniol and nerol. While the biological activities of geraniol have been extensively studied, isogeraniol remains a less-explored compound. Preliminary research and the activities of its isomers suggest that isogeraniol may possess significant pharmacological properties, including anti-inflammatory, antioxidant, and anti-cancer effects.[1][2][3][4][5][6] These effects are often mediated through the modulation of key cellular signaling pathways. This document provides a comprehensive experimental design to investigate the impact of isogeraniol on critical signaling cascades, including the NF-κB, MAPK, PI3K/Akt, and Nrf2/HO-1 pathways. The protocols detailed below are foundational for elucidating the mechanism of action of isogeraniol and assessing its therapeutic potential.

Key Signaling Pathways to Investigate:

• Nuclear Factor-kappa B (NF-κB) Signaling Pathway: A pivotal regulator of inflammation, immunity, cell proliferation, and apoptosis.[7][8] Its dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders.[7][8]

• Mitogen-Activated Protein Kinase (MAPK) Signaling Pathway: This cascade, comprising ERK, JNK, and p38 kinases, governs a wide array of cellular processes such as proliferation, differentiation, stress responses, and apoptosis.[9][10][11]

• Phosphatidylinositol 3-Kinase (PI3K)/Akt Signaling Pathway: A crucial pathway for cell survival, growth, and proliferation.[12][13][14][15] Its aberrant activation is a hallmark of many cancers.

• Nuclear factor erythroid 2-related factor 2 (Nrf2)/Heme Oxygenase-1 (HO-1) Signaling Pathway: The primary pathway for cellular defense against oxidative stress.[16][17][18] Activation of this pathway can protect cells from damage induced by reactive oxygen species (ROS).

Experimental Workflow

The following diagram illustrates the overall experimental workflow for assessing the effects of isogeraniol on the selected signaling pathways.

Caption: Overall experimental workflow for studying isogeraniol's effects.

Detailed Experimental Protocols

Protocol 1: Cell Viability and Cytotoxicity Assay (MTT Assay)

Objective: To determine the cytotoxic effects of isogeraniol on a selected cell line and to establish a non-toxic dose range for subsequent experiments.

Materials:

• Isogeraniol (stock solution in DMSO)

• Selected cell line (e.g., RAW 264.7 for inflammation, MCF-7 for breast cancer)

• DMEM or RPMI-1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Prepare serial dilutions of isogeraniol in culture medium. The final concentration of DMSO should not exceed 0.1%.

• After 24 hours, remove the medium and treat the cells with various concentrations of isogeraniol for 24, 48, and 72 hours. Include a vehicle control (medium with 0.1% DMSO) and a blank (medium only).

• After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Data Presentation:

Table 1: Cytotoxicity of Isogeraniol on [Cell Line Name]

Concentration (µM)	24h Viability (%)	48h Viability (%)	72h Viability (%)
0 (Vehicle)	100	100	100
1
10
25
50
100
200

Protocol 2: Western Blot Analysis for Signaling Protein Expression and Phosphorylation

Objective: To determine the effect of isogeraniol on the expression and phosphorylation status of key proteins in the NF-κB, MAPK, PI3K/Akt, and Nrf2/HO-1 pathways.

Materials:

• Isogeraniol

• Selected cell line

• Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-NF-κB p65, anti-NF-κB p65, anti-p-ERK, anti-ERK, anti-p-Akt, anti-Akt, anti-Nrf2, anti-HO-1, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat cells with non-toxic concentrations of isogeraniol for predetermined time points.

• For inflammatory pathways, pre-treat with isogeraniol and then stimulate with an appropriate agonist (e.g., LPS for NF-κB).

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Determine protein concentration using the BCA assay.

• Separate equal amounts of protein (20-40 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using an ECL reagent and an imaging system.

• Quantify band intensities using image analysis software and normalize to a loading control (e.g., β-actin).

Data Presentation:

Table 2: Effect of Isogeraniol on Key Signaling Protein Expression

Target Protein	Control	Isogeraniol (Low Dose)	Isogeraniol (High Dose)	Fold Change (Low Dose)	Fold Change (High Dose)
p-NF-κB p65/NF-κB p65
p-ERK/ERK
p-Akt/Akt
Nrf2
HO-1

Protocol 3: Quantitative Real-Time PCR (qPCR) for Target Gene Expression

Objective: To quantify the effect of isogeraniol on the mRNA expression of target genes downstream of the signaling pathways.

Materials:

• Isogeraniol

• Selected cell line

• RNA extraction kit (e.g., TRIzol)

• cDNA synthesis kit

• SYBR Green or TaqMan qPCR master mix

• Primers for target genes (e.g., TNF-α, IL-6, COX-2, NQO1, GCLC) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• Treat cells with isogeraniol as described for Western blotting.

• Extract total RNA using an RNA extraction kit according to the manufacturer's instructions.

• Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• Perform qPCR using SYBR Green or TaqMan master mix and specific primers.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalized to the housekeeping gene.

Data Presentation:

Table 3: Effect of Isogeraniol on Target Gene mRNA Expression

Target Gene	Control	Isogeraniol (Low Dose)	Isogeraniol (High Dose)	Fold Change (Low Dose)	Fold Change (High Dose)
TNF-α
IL-6
COX-2
NQO1
GCLC

Protocol 4: NF-κB Reporter Gene Assay

Objective: To directly measure the effect of isogeraniol on NF-κB transcriptional activity.

Materials:

• Isogeraniol

• Selected cell line

• NF-κB luciferase reporter plasmid

• Control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Dual-luciferase reporter assay system

• Luminometer

Procedure:

• Co-transfect cells with the NF-κB luciferase reporter plasmid and the control plasmid using a suitable transfection reagent.

• After 24 hours, treat the cells with isogeraniol for a specified duration, followed by stimulation with an NF-κB activator (e.g., TNF-α, LPS).

• Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Normalize the firefly luciferase activity to the Renilla luciferase activity to account for transfection efficiency.

Data Presentation:

Table 4: Effect of Isogeraniol on NF-κB Transcriptional Activity

Treatment	Normalized Luciferase Activity	% Inhibition
Vehicle Control
Agonist (e.g., TNF-α)
Isogeraniol + Agonist

Signaling Pathway Diagrams

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways investigated in this study.

NF-κB Signaling Pathway

Caption: Isogeraniol's potential inhibition of the NF-κB pathway.

MAPK Signaling Pathway

Caption: Isogeraniol's potential modulation of the MAPK cascade.

PI3K/Akt Signaling Pathway

Caption: Isogeraniol's potential inhibition of the PI3K/Akt pathway.

Nrf2/HO-1 Signaling Pathway

Caption: Isogeraniol's potential activation of the Nrf2/HO-1 pathway.

Disclaimer: The provided protocols are intended as a general guide. Specific experimental conditions, such as cell types, isogeraniol concentrations, and incubation times, should be optimized for each research question. The information on isogeraniol's effects is largely extrapolated from studies on its isomer, geraniol, and requires direct experimental validation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Pharmacological Properties of Geraniol - A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The Inhibitory Efficiencies of Geraniol as an Anti-Inflammatory, Antioxidant, and Antibacterial, Natural Agent Against Methicillin-Resistant Staphylococcus aureus Infection in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of the Antimicrobial Activity of Geraniol and Selected Geraniol Transformation Products against Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. Epigenetic modulation of the MAPK pathway prevents isoflurane-induced neuronal apoptosis and cognitive decline in aged rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Natural products targeting the MAPK-signaling pathway in cancer: overview - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Epigenetic modulation of the MAPK pathway prevents isoflurane-induced neuronal apoptosis and cognitive decline in aged rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Geraniol inhibits cell growth and promotes caspase-dependent apoptosis in nasopharyngeal cancer C666-1 cells via inhibiting PI3K/Akt/mTOR signaling pathway - Arabian Journal of Chemistry [arabjchem.org]
• 14. researchgate.net [researchgate.net]
• 15. Oleanolic Acid Slows Down Aging Through IGF-1 Affecting the PI3K/AKT/mTOR Signaling Pathway [mdpi.com]
• 16. Protective Effect of Geraniol on Oxidative, Inflammatory and Apoptotic Alterations in Isoproterenol-Induced Cardiotoxicity: Role of the Keap1/Nrf2/HO-1 and PI3K/Akt/mTOR Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Geraniol activates Nrf-2/HO-1 signaling pathway mediating protection against oxidative stress-induced apoptosis in hepatic ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield of isogeraniol extraction from natural sources

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to optimize the extraction and purification of isogeraniol from natural sources.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources for isogeraniol?

A1: Isogeraniol (3,7-dimethyl-3,6-octadien-1-ol) is a monoterpene alcohol that is less common in high concentrations than its isomer, geraniol. It has been identified in the must of the Muscat Roy grape cultivar (Vitis vinifera L.)[1]. However, the most practical approach for obtaining isogeraniol often involves the extraction of essential oils rich in geraniol, which can then be purified to isolate the isogeraniol fraction or potentially converted. The most commercially significant sources of geraniol-rich essential oils are plants from the Cymbopogon genus.[2]

Key sources include:

• Palmarosa (Cymbopogon martinii): Contains very high concentrations of geraniol (75-95%).[2][3]

• Jamrosa (Cymbopogon jwarancusa x C. nardus): Also a major source, with 80-89% geraniol content.[2][3]

• Java Citronella (Cymbopogon winterianus): Contains a significant amount of geraniol (20-45%), often in combination with citronellol.[2][3]

• Lemongrass (Cymbopogon flexuosus): Can contain high levels of geraniol (79-85%).[2][4]

Q2: What are the most effective methods for extracting essential oils containing geraniol and isogeraniol?

A2: The primary goal is to extract the essential oil from the plant matrix without degrading the target compounds. The most common and effective methods are steam distillation and supercritical fluid extraction (SFE).[5][6]

• Steam Distillation : This is the most traditional and widely used method for extracting essential oils.[2][7] It is cost-effective and involves passing steam through the plant material to vaporize the volatile compounds, which are then condensed and collected.[8] Operating at lower temperatures than direct boiling, it helps prevent the thermal degradation of sensitive compounds like isogeraniol.[9]

• Supercritical Fluid Extraction (SFE) : This is a modern "green" technology that uses a supercritical fluid, typically carbon dioxide (CO₂), as the solvent.[2][10][11] SC-CO₂ is non-toxic, non-flammable, and easily removed from the final product.[2][12] SFE offers high selectivity and is particularly suitable for thermally labile compounds as it can be performed at low temperatures (e.g., 31-70°C).[2][13]

Q3: How can isogeraniol be separated from geraniol and other closely related compounds?

A3: Due to the close boiling points of terpene isomers like geraniol and isogeraniol, simple distillation is ineffective. Vacuum fractional distillation is the indispensable method for achieving high purity.[2][14] This technique separates compounds based on small differences in their boiling points. Operating under a vacuum lowers the boiling points of the compounds, preventing thermal degradation.[2][15] Using a fractional distillation column with structured packing increases the surface area, allowing for multiple condensation-vaporization cycles that progressively enrich the vapor in the more volatile component, enabling effective separation.[2]

Q4: What analytical techniques are best for quantifying isogeraniol in an extract?

A4: Gas chromatography-mass spectrometry (GC-MS) is the standard and most accurate method for identifying and quantifying the individual components within a complex essential oil mixture, including isogeraniol.[9] It provides a detailed chemical profile and allows for precise determination of the concentration of each compound.

Data Presentation

Table 1: Comparison of Key Extraction Methods for Isogeraniol-Containing Essential Oils

Method	Principle	Advantages	Disadvantages
Steam Distillation	Volatilization of compounds with steam, followed by condensation and separation.	Cost-effective, widely used, suitable for industrial scale, prevents thermal degradation compared to simple boiling.[7][9]	Can cause hydrolysis of some compounds, longer extraction times may be needed, potential loss of some volatile components.[7][15]
Supercritical Fluid Extraction (SFE) with CO₂	Dissolution of compounds in a supercritical fluid (CO₂) under specific temperature and pressure.[2][10]	High selectivity, low extraction temperatures preserve heat-sensitive compounds, "green" solvent (non-toxic), no solvent residue.[10][11][12]	High initial equipment cost, can be complex to optimize pressure and temperature parameters.[7]
Solvent Extraction	Use of an organic solvent (e.g., ethanol, hexane) to dissolve the essential oil from the plant material.[5][6]	High yield, efficient for low-volatility compounds.	Risk of toxic solvent residue in the final product, potential for thermal degradation during solvent removal, less environmentally friendly.[5]

Table 2: Geraniol Content in Essential Oils from Primary Natural Sources

Plant Source (Scientific Name)	Common Name	Typical Geraniol Content (%)
Cymbopogon martinii	Palmarosa	75 - 95%[2]
Cymbopogon jwarancusa x C. nardus	Jamrosa	80 - 89%[2]
Cymbopogon flexuosus	Lemongrass	79 - 85%[2]
Cymbopogon winterianus	Java Citronella	20 - 45%[2]
Pelargonium graveolens	Rose Geranium	14 - 80%
Rosa damascena	Damask Rose	~44%[2]

Note: Data for isogeraniol content is not widely available; the focus is on its common isomer, geraniol, from which it can be separated.

Troubleshooting Guide

Problem: Low Overall Yield of Essential Oil

Potential Cause	Suggested Solution
Improper Plant Material	Harvest plants at the optimal time of day and season to maximize essential oil content.[16] Ensure plant material is properly dried and ground to the appropriate particle size to increase surface area for extraction.[6][17]
Incorrect Steam Flow Rate (Steam Distillation)	Regulate the steam flow. A rate that is too slow is inefficient, while a rate that is too fast can create channels that bypass the plant material.[9]
Inadequate Distillation Time	Continue the extraction process until the rate of oil collection becomes negligible. Higher-boiling point compounds require longer extraction times.[9]
Suboptimal SFE Parameters	Optimize pressure, temperature, and CO₂ flow rate. Higher pressure generally increases solvent density and solvating power, but an optimal balance with temperature is crucial.[10][18]
System Leaks	Inspect all joints and seals of the apparatus to ensure they are airtight, preventing the loss of steam and volatile compounds.[9]

Problem: Poor Separation of Isogeraniol from Geraniol

Potential Cause	Suggested Solution
Inefficient Distillation Column	Use a fractional distillation column packed with Raschig rings or other structured packing to increase the number of theoretical plates and enhance separation efficiency.[2]
Incorrect Vacuum Pressure	Optimize the vacuum pressure. Lowering the pressure reduces boiling points, but altering the pressure can also change the relative volatilities of the components, which can aid in separation.[9]
Improper Reflux Ratio	Adjust the reflux ratio. A higher reflux ratio (returning more condensate to the column) generally improves the purity of the distillate but increases the distillation time.[9]
Formation of an Azeotrope	An azeotrope is a mixture that has a constant boiling point, making separation by distillation difficult. Consider using pressure-swing distillation (alternating between two different pressures) to shift the azeotropic composition.[9]

Problem: Thermal Degradation of Target Compounds

Potential Cause	Suggested Solution
High Temperature in Distillation	Use vacuum fractional distillation to significantly lower the boiling points of the compounds, preventing heat-induced degradation.[2][14]
Prolonged Exposure to Heat	Minimize the duration of the extraction and purification processes at elevated temperatures.
Unsuitable Extraction Method	For highly sensitive compounds, prefer Supercritical Fluid Extraction (SFE) which operates at near-ambient temperatures.[2][10]

Visualizations

Caption: Workflow from raw plant material to purified isogeraniol.

References

• 1. ojs.openagrar.de [ojs.openagrar.de]
• 2. benchchem.com [benchchem.com]
• 3. researchjournal.co.in [researchjournal.co.in]
• 4. ajrconline.org [ajrconline.org]
• 5. Extraction of High-Value Chemicals from Plants for Technical and Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Techniques for extraction and isolation of natural products: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. purodem.com [purodem.com]
• 9. benchchem.com [benchchem.com]
• 10. sid.ir [sid.ir]
• 11. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. Green Solvents for Extraction of Natural Food Colorants from Plants: Selectivity and Stability Issues [mdpi.com]
• 14. scielo.br [scielo.br]
• 15. researchgate.net [researchgate.net]
• 16. tcffragrance.com [tcffragrance.com]
• 17. rjptonline.org [rjptonline.org]
• 18. m.youtube.com [m.youtube.com]

Overcoming isogeraniol solubility issues in cell culture media

This technical support center provides essential guidance for researchers, scientists, and drug development professionals facing challenges with the poor aqueous solubility of isogeraniol in cell culture applications. The following troubleshooting guides and frequently asked questions (FAQs) are designed to help ensure the successful design and execution of your experiments.

Frequently Asked Questions (FAQs)

Q1: My isogeraniol is not dissolving in my cell culture medium and is forming an oily layer on top. How can I fix this?

A1: This is a common issue due to isogeraniol's hydrophobic nature. Direct addition to aqueous media is generally unsuccessful. The recommended method is to first prepare a concentrated stock solution by dissolving isogeraniol in a sterile, cell-culture grade organic solvent. Dimethyl Sulfoxide (DMSO) is the most common choice.[1][2]

• Troubleshooting Steps:

  • Prepare a Concentrated Stock Solution: Dissolve isogeraniol in 100% cell-culture grade DMSO to create a high-concentration stock (e.g., 100 mM).

  • Serial Dilution: Perform serial dilutions of your stock solution directly into your complete cell culture medium to achieve the desired final concentrations.

  • Final Solvent Concentration: It is critical to ensure the final concentration of the solvent in your cell culture medium remains low (typically ≤ 0.1% for DMSO) to prevent solvent-induced cytotoxicity.[3]

  • Vehicle Control: Always include a vehicle control in your experiments. This control should contain cells treated with the same final concentration of the solvent (e.g., 0.1% DMSO) but without isogeraniol.

Q2: I dissolved isogeraniol in DMSO, but it precipitated when I added it to the culture medium. What should I do?

A2: Precipitation upon dilution can still occur if the final concentration of isogeraniol exceeds its solubility limit in the aqueous medium, even with a co-solvent.[1]

• Troubleshooting Steps:

  • Decrease Isogeraniol Concentration: Your target concentration may be too high for the aqueous environment of the cell culture medium. Try working with a lower concentration range.

  • Increase Solvent Concentration (with caution): You can slightly increase the final DMSO concentration (e.g., up to 0.5% for some robust cell lines), but this must be carefully validated.[3] It is crucial to perform a dose-response experiment to determine the maximum tolerable DMSO concentration for your specific cell line, as solvent toxicity can confound your results.

  • Alternative Solubilization Methods: If a simple co-solvent approach is not effective, consider more advanced formulation strategies like using cyclodextrins to enhance aqueous solubility.

Q3: What are cyclodextrins and how can they improve isogeraniol solubility?

A3: Cyclodextrins are cyclic oligosaccharides with a hydrophilic outer surface and a hydrophobic inner cavity. This unique structure allows them to encapsulate hydrophobic molecules like isogeraniol, forming a water-soluble "inclusion complex". This complex can then be readily dissolved in cell culture media, improving the bioavailability of the compound to the cells. β-cyclodextrin and its derivatives, such as 2-hydroxypropyl-β-cyclodextrin (HP-β-CD), are commonly used for this purpose.[4][5]

Q4: Are there other solubilization methods besides DMSO and cyclodextrins?

A4: Yes, other methods exist, though they may require more complex formulation development. These include the use of surfactants (e.g., Tween 80, Pluronics) to form micelles or the preparation of nanoemulsions. However, surfactants can have their own cytotoxic effects, especially at concentrations above their critical micelle concentration (CMC), and must be carefully evaluated for compatibility with your cell model.

Troubleshooting Guide

This guide addresses common issues encountered when working with isogeraniol in cell culture.

Problem	Potential Cause	Recommended Solution
High variability in cell viability assays	1. Isogeraniol Precipitation: Inconsistent delivery of the compound to cells due to poor solubility. 2. Inconsistent Cell Seeding: Uneven cell distribution in multi-well plates. 3. Solvent Toxicity: The final concentration of the solvent (e.g., DMSO) is too high or varies between wells.	1. Verify Solubilization: Visually inspect the medium for precipitation after adding the isogeraniol stock. If present, lower the final concentration or use an alternative solubilization method (see FAQs). 2. Ensure Homogeneous Cell Suspension: Mix the cell suspension thoroughly before and during plating. 3. Standardize Solvent Concentration: Ensure the final solvent concentration is identical and non-toxic across all treatments and vehicle controls.
Unexpected changes in cell morphology	1. Cytotoxicity: High concentrations of isogeraniol can lead to cell stress, apoptosis, and morphological changes. 2. Solvent Toxicity: The vehicle used to dissolve isogeraniol may be toxic at the final concentration used.	1. Titrate Isogeraniol Concentration: Determine the IC50 value for your cell line and use a range of concentrations, including those below the IC50, for morphological studies. 2. Run a Vehicle Control: Always include a vehicle control (medium with the same final concentration of the solvent) to distinguish between compound-induced and solvent-induced effects.
Observed effect is not consistent with the expected mechanism	1. Off-Target Effects: The observed phenotype might be due to an unintended molecular interaction or general cellular stress. 2. Compound Precipitation: The effective concentration reaching the cells is much lower than intended.	1. Use Positive/Negative Controls: Include controls for the specific pathway of interest. For example, if studying the PI3K/Akt pathway, use a known PI3K inhibitor as a positive control. 2. Dose De-escalation: Perform experiments at lower, non-toxic concentrations of isogeraniol. 3. Confirm Solubility: Ensure the compound is fully dissolved at the working concentration.

Quantitative Data: Cytotoxicity of Geraniol

While specific cytotoxicity data for isogeraniol is limited in the literature, data from its isomer, geraniol, can provide a useful starting point for determining an appropriate concentration range for your experiments. The half-maximal inhibitory concentration (IC50) values for geraniol in various cancer cell lines are summarized below.

Cell Line	Cancer Type	IC50 Value (µg/mL)
MCF-7	Breast Cancer	105
A549	Lung Cancer	171 - 473
PC3	Prostate Cancer	>412
HepG2	Liver Cancer	40
LoVo	Colon Cancer	32.1
U87	Glioma	41.3
P388	Murine Leukemia	22.34 - 32.29

Note: This data is for geraniol and should be used as an estimate for isogeraniol. It is imperative to determine the IC50 value empirically in your specific cell line and experimental conditions.[6][7][8]

Experimental Protocols

Protocol 1: Preparation of Isogeraniol Stock Solution using DMSO

This protocol describes the standard method for preparing a concentrated stock solution of isogeraniol.

• Materials: Isogeraniol, sterile cell-culture grade Dimethyl Sulfoxide (DMSO).

• Procedure:

  • Under sterile conditions (e.g., in a laminar flow hood), weigh out the desired amount of isogeraniol.

  • Add the appropriate volume of 100% sterile DMSO to achieve the desired high-concentration stock (e.g., 100 mM).

  • Vortex the solution thoroughly until the isogeraniol is completely dissolved.

  • Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C, protected from light.

  • When treating cells, thaw an aliquot and dilute it in pre-warmed cell culture medium to the final desired concentration immediately before use. Ensure the final DMSO concentration is non-toxic to your cells (e.g., ≤ 0.1%).

Protocol 2: Preparation of Isogeraniol-β-Cyclodextrin Inclusion Complex

This protocol provides a method to enhance the aqueous solubility of isogeraniol for experiments where organic solvents are not desired. This method is adapted from protocols for geraniol.[1][5]

• Materials: Isogeraniol, β-cyclodextrin (β-CD), Ethanol, Distilled water, Magnetic stirrer with heating.

• Procedure (Kneading Method):

  • Determine the desired molar ratio of isogeraniol to β-CD (a 1:1 molar ratio is a common starting point).

  • In a mortar, place the weighed amount of β-CD.

  • Add a small amount of a hydroalcoholic solution (e.g., 50% ethanol in water) to the β-CD to form a paste.

  • Gradually add the isogeraniol to the paste while continuously kneading for a sustained period (e.g., 60 minutes) to form a homogeneous mixture.

  • Dry the resulting paste (e.g., in a desiccator under vacuum or in a low-heat oven) to obtain a solid powder.

  • Wash the resulting powder with a small amount of a non-solvent for the complex (e.g., pure ethanol) to remove any un-complexed isogeraniol from the surface.

  • Dry the final powder completely. This powder can now be weighed and dissolved directly into cell culture medium for your experiments.

Visualizations

Experimental Workflows

Caption: Workflows for enhancing isogeraniol solubility for cell culture.

Signaling Pathway

Isogeraniol's isomer, geraniol, has been shown to inhibit the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell survival, proliferation, and growth. Inhibition of this pathway can lead to apoptosis (programmed cell death) in cancer cells.[9]

Caption: Postulated inhibition of the PI3K/Akt/mTOR pathway by isogeraniol.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. oatext.com [oatext.com]
• 6. The Potential use of Geraniol Esters from Citronella Oil as Anticancer Agents – Oriental Journal of Chemistry [orientjchem.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. oricellbio.com [oricellbio.com]

Technical Support Center: Preparation of Stable Isogeraniol Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preparing stable isogeraniol solutions for biological assays. Due to its hydrophobic nature, isogeraniol presents challenges in aqueous environments. This guide offers detailed protocols, troubleshooting advice, and answers to frequently asked questions to ensure reliable and reproducible experimental results.

Note: Specific experimental data for isogeraniol is limited. Therefore, this guide leverages established protocols for its isomer, geraniol, which shares similar physicochemical properties.[1][2] Researchers should consider these recommendations as a starting point and optimize for their specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving isogeraniol for in vitro biological assays?

A1: Isogeraniol, like its isomer geraniol, has low solubility in water.[3][4] For cell culture and other aqueous-based assays, the most effective and commonly used solvent is Dimethyl Sulfoxide (DMSO).[4][5] It is recommended to first prepare a high-concentration stock solution in 100% sterile DMSO, which can then be diluted to the final desired concentration in the aqueous experimental medium.[4]

Q2: How should I prepare a concentrated stock solution of isogeraniol?

A2: To prepare a stock solution, dissolve the isogeraniol in 100% sterile DMSO to a high concentration, for example, 100 mM.[4] This should be done in a sterile environment, such as a biosafety cabinet, using sterile tubes.[4] Ensure the isogeraniol is completely dissolved by vortexing the solution thoroughly.[4]

Q3: What are the optimal storage conditions for isogeraniol stock solutions?

A3: To maintain stability and prevent degradation, stock solutions should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[4] These aliquots should be stored at -20°C and protected from light.[4][5] Some safety data suggests that related compounds can be air-sensitive, so storing under an inert gas is an ideal but not always necessary precaution.[6]

Q4: What is the maximum concentration of DMSO that is safe for cells in culture?

A4: While cell-line dependent, a final DMSO concentration of 0.1% or less in the cell culture medium is generally considered non-toxic for most cell types.[4] Some robust cell lines may tolerate up to 0.5%, but it is crucial to perform a vehicle control (media with the same final DMSO concentration but without isogeraniol) to ensure the solvent does not influence your experimental results.[4]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation in Media	Solvent Shock: Rapid dilution of the DMSO stock into the aqueous culture medium can cause the hydrophobic compound to "crash out" of the solution.[7] Concentration Exceeds Solubility: The target concentration may be above isogeraniol's solubility limit in the final medium.[7]	Improve Dilution Technique: Pre-warm the culture medium to 37°C. Add the stock solution slowly, drop-by-drop, while gently swirling or vortexing the medium to facilitate rapid dispersion.[7] Use Serial Dilutions: Create an intermediate dilution in a small volume of medium before adding it to the final culture volume.[7] Lower Final Concentration: If precipitation persists, reduce the target concentration and perform a dose-response experiment to find the highest soluble and effective concentration.[7]
No Biological Effect Observed	Compound Degradation: Isogeraniol may have degraded due to improper storage (e.g., exposure to light, heat, or repeated freeze-thaw cycles).[4][8][9] Precipitation: The compound may have precipitated out of solution, lowering the effective concentration available to the cells.[5]	Prepare Fresh Solutions: Always use freshly prepared working solutions. If possible, use a new aliquot of the stock solution. Verify Solubility: Visually inspect the final working solution under a microscope to ensure no precipitate is present before adding it to your assay.
Toxicity in Vehicle Control	High DMSO Concentration: The final concentration of DMSO in the culture medium is too high for your specific cell line.[4]	Reduce DMSO Concentration: Ensure the final DMSO concentration does not exceed a pre-determined non-toxic level for your cells (typically ≤ 0.1%).[4] Perform a dose-response curve for DMSO alone to determine the toxicity threshold for your cell line.

Data Presentation

Table 1: Physicochemical Properties of Isogeraniol

Property	Value	Source
Molecular Formula	C₁₀H₁₈O	[2]
Molecular Weight	154.25 g/mol	[2]
Physical State	Liquid	[10]
Water Solubility	360.2 mg/L @ 25 °C (estimated)	[3]
Common Solvents	Alcohol, DMSO	[3][4]

Table 2: Recommended Solvents and Storage Conditions for Terpene Alcohol Solutions (Based on Geraniol)

Parameter	Recommendation	Rationale	Source
Primary Solvent (Stock)	100% Sterile DMSO	High dissolving power for hydrophobic compounds.	[4][5]
Final Solvent (Working)	Cell Culture Medium / Aqueous Buffer	The aqueous system for the biological assay.	[4]
Max. Final DMSO Conc.	≤ 0.1% (cell-line dependent)	To avoid solvent-induced cytotoxicity.	[4]
Stock Solution Storage	-20°C, protected from light	To prevent degradation from heat, light, and oxidation.	[4][5]
Storage Format	Small, single-use aliquots	To avoid repeated freeze-thaw cycles which can cause degradation and precipitation.	[4][11]

Experimental Protocols

Protocol 1: Preparation of a 100 mM Isogeraniol Stock Solution

Materials:

• Isogeraniol

• Sterile, cell-culture grade Dimethyl Sulfoxide (DMSO)[5]

• Sterile, conical or microcentrifuge tubes

• Vortex mixer

Procedure:

• Inside a sterile biosafety cabinet, weigh out the required amount of isogeraniol and place it into a sterile tube.

• Add the appropriate volume of 100% sterile DMSO to achieve the desired stock concentration of 100 mM.

• Vortex the solution vigorously until the isogeraniol is completely dissolved. Visually inspect to ensure no oily droplets remain.

• Aliquot the stock solution into smaller, sterile, light-protected (e.g., amber) tubes for single-use.

• Store the aliquots at -20°C.[4]

Protocol 2: Preparation of Isogeraniol Working Solutions for Cell-Based Assays

Materials:

• 100 mM Isogeraniol stock solution in DMSO

• Sterile, pre-warmed (37°C) cell culture medium

• Sterile conical tube

Procedure:

• Thaw a single-use aliquot of the 100 mM isogeraniol stock solution at room temperature.

• Determine the final concentration and volume of the working solution needed for your experiment.

• In a sterile conical tube, add the required volume of pre-warmed cell culture medium.

• To prevent precipitation due to "solvent shock," add the required volume of the isogeraniol stock solution drop-by-drop to the medium while gently vortexing or swirling the tube.[7]

• Ensure the final concentration of DMSO in the working solution is at a non-toxic level (e.g., ≤ 0.1%).[4]

• Visually inspect the final solution for any signs of precipitation.

• Use the working solution immediately for your biological assay.

Visualizations

Caption: Experimental workflow for preparing stable isogeraniol solutions.

Caption: Simplified Nrf-2/HO-1 signaling pathway activated by geraniol.[12]

References

• 1. The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. isocyclogeraniol (IFF), 68527-77-5 [thegoodscentscompany.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. essencejournal.com [essencejournal.com]
• 9. ptmitraayu.com [ptmitraayu.com]
• 10. fishersci.com [fishersci.com]
• 11. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]
• 12. Geraniol activates Nrf-2/HO-1 signaling pathway mediating protection against oxidative stress-induced apoptosis in hepatic ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]

Preventing isogeraniol degradation during experimental procedures

Welcome to the Technical Support Center for isogeraniol. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of isogeraniol during experimental procedures. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for isogeraniol in experimental settings?

A1: Isogeraniol is susceptible to three main degradation pathways:

• Oxidation: Exposure to air (oxygen) can lead to the formation of various oxidation products, including aldehydes and epoxides. This process can be accelerated by heat, light, and the presence of metal ions.[1][2][3]

• Isomerization: Isogeraniol can isomerize to other terpene alcohols, such as geraniol and nerol, particularly in the presence of acid or heat.[4][5]

• Cyclization: Under acidic conditions, isogeraniol can undergo cyclization to form cyclic terpenes like α-terpineol.[6]

Q2: What are the optimal storage conditions for isogeraniol to ensure its stability?

A2: To maintain the integrity of isogeraniol, it is crucial to store it under conditions that minimize exposure to factors that promote degradation.

Parameter	Recommended Condition	Rationale
Temperature	2°C to 8°C	Minimizes the rate of degradation reactions.[6]
Atmosphere	Inert gas (e.g., nitrogen, argon)	Prevents oxidation by displacing oxygen.[1][6]
Container	Tightly sealed, amber glass or opaque container	Protects from air and light exposure.[1][6]
Location	Cool, dry, and well-ventilated area	Ensures a stable storage environment.[6]

Q3: How can I detect if my isogeraniol sample has degraded?

A3: Degradation of isogeraniol can be detected through both physical observation and analytical techniques.

• Visual and Olfactory Changes: A noticeable change in color (e.g., yellowing) or odor can indicate degradation.

• Analytical Methods: The most reliable method for detecting degradation is through chromatographic techniques such as Gas Chromatography-Mass Spectrometry (GC-MS). The appearance of new peaks or a change in the retention time of the main isogeraniol peak can signify the presence of degradation products.[7][8][9]

Troubleshooting Guide

Problem: My experimental results are inconsistent, and I suspect isogeraniol degradation.

This guide will help you troubleshoot potential causes of isogeraniol degradation in your experiments.

Troubleshooting workflow for isogeraniol degradation.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Isogeraniol Stock Solution

This protocol describes the preparation of an isogeraniol stock solution with minimized risk of degradation.

Workflow for preparing a stabilized isogeraniol stock solution.

Materials:

• Isogeraniol (high purity)

• Anhydrous ethanol (or other suitable solvent), deoxygenated

• Amber glass vials with PTFE-lined caps

• Inert gas (argon or nitrogen) source

Procedure:

• Deoxygenate Solvent: Deoxygenate the required volume of ethanol by bubbling with a gentle stream of nitrogen or argon for 15-20 minutes.

• Weighing: Accurately weigh the desired amount of isogeraniol directly into a clean, dry amber glass vial.

• Dissolving: Add the deoxygenated ethanol to the vial to achieve the target concentration. Cap the vial and vortex until the isogeraniol is completely dissolved.

• Inerting: Briefly flush the headspace of the vial with a gentle stream of inert gas.

• Sealing and Storage: Immediately seal the vial tightly. Store the stock solution at 2-8°C and protected from light.

Protocol 2: General GC-MS Method for Isogeraniol and its Degradation Products

This protocol provides a starting point for the analysis of isogeraniol and potential degradation products using Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	Setting
GC Column	DB-WAX or equivalent polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[7]
Injector Temperature	250°C
Oven Program	Initial temperature 60°C (hold for 2 min), ramp to 240°C at 5°C/min, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injection Volume	1 µL (splitless mode)
MS Transfer Line Temp	280°C
Ion Source Temperature	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-350

Sample Preparation:

• Prepare a series of calibration standards of isogeraniol in a suitable solvent (e.g., hexane or ethanol) covering the expected concentration range of the samples.

• Dilute experimental samples with the same solvent to fall within the calibration range.

• Transfer the prepared standards and samples to 2 mL amber glass autosampler vials.

Signaling Pathways and Logical Relationships

The degradation of isogeraniol is primarily a chemical process rather than a biological signaling pathway. The following diagram illustrates the logical relationship between the key factors leading to degradation.

Relationship between factors and degradation pathways of isogeraniol.

References

• 1. benchchem.com [benchchem.com]
• 2. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

Troubleshooting isogeraniol precipitation in aqueous solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to isogeraniol precipitation in aqueous solutions during their experiments.

Frequently Asked Questions (FAQs)

Q1: Why is my isogeraniol precipitating when I add it to my aqueous buffer or cell culture medium?

A1: Isogeraniol is a hydrophobic molecule, meaning it has very low solubility in water.[1] Precipitation, often appearing as cloudiness, a film, or solid particles, is a common issue when introducing isogeraniol into an aqueous environment. The primary reasons for this include:

• Exceeding Solubility Limit: The concentration of isogeraniol is higher than its maximum solubility in the aqueous solution.

• "Crashing Out" during Dilution: When a concentrated stock of isogeraniol in an organic solvent (like DMSO or ethanol) is rapidly diluted into an aqueous medium, the abrupt change in solvent polarity can cause the isogeraniol to immediately precipitate.

• Temperature Effects: Changes in temperature can affect the solubility of isogeraniol.

• Interactions with Other Components: Components in your buffer or medium could potentially interact with isogeraniol, reducing its solubility.

Q2: What is the solubility of isogeraniol in water?

Q3: Can I dissolve isogeraniol directly in my aqueous solution by heating or vortexing?

A3: While gentle heating and vigorous vortexing can sometimes help dissolve compounds, it is unlikely to be effective for isogeraniol in a purely aqueous solution due to its inherent hydrophobicity. These methods may temporarily create a dispersion, but the isogeraniol will likely precipitate out over a short period.

Q4: I've prepared a stock solution of isogeraniol in an organic solvent, but it precipitates upon dilution. What should I do?

A4: This is a very common issue. To prevent precipitation upon dilution, you should:

• Add the Stock Solution to the Aqueous Medium: Always add the concentrated organic stock solution dropwise to the full volume of the vigorously stirring or vortexing aqueous medium. Never add the aqueous solution to the small volume of the organic stock.

• Use a Co-solvent: Ensure that the final concentration of the organic solvent in your aqueous solution is sufficient to maintain the solubility of isogeraniol at the desired concentration. See the Troubleshooting Guide for more details on co-solvents.

• Lower the Final Concentration: Your target concentration of isogeraniol may be too high for the chosen solvent system. Consider reducing the final concentration.

• Employ Advanced Solubilization Techniques: If co-solvents are not sufficient or desirable for your experiment, consider using cyclodextrins or formulating a nanoemulsion.

Troubleshooting Guide

Issue 1: Precipitation of Isogeraniol from a Concentrated Stock Solution (in Organic Solvent)

Potential Cause	Troubleshooting Steps
Solvent has absorbed water	Use fresh, anhydrous solvent (e.g., DMSO, ethanol) to prepare a new stock solution. DMSO is particularly hygroscopic (readily absorbs moisture from the air), which can reduce its ability to dissolve hydrophobic compounds.
Stock concentration is too high	Prepare a new stock solution at a lower concentration.
Improper storage	Store stock solutions in tightly sealed vials at the recommended temperature (typically -20°C or -80°C) to prevent solvent evaporation and water absorption. Aliquot stock solutions to avoid repeated freeze-thaw cycles.
Precipitation upon thawing	Before use, allow the stock solution to come to room temperature and vortex thoroughly to ensure any precipitated material has redissolved. Gentle warming in a water bath (e.g., 37°C) can also be effective.

Issue 2: Precipitation of Isogeraniol upon Dilution into Aqueous Media

Potential Cause	Troubleshooting Steps
"Crashing out" due to rapid polarity change	Add the isogeraniol stock solution dropwise to the full volume of the vigorously stirring aqueous medium. This allows for a more gradual change in the solvent environment.
Final concentration exceeds solubility limit	Decrease the final concentration of isogeraniol in your experiment.
Insufficient co-solvent concentration	Increase the final concentration of the co-solvent (e.g., DMSO, ethanol) in your aqueous medium. Be mindful of the tolerance of your experimental system (e.g., cells) to the co-solvent.
pH of the aqueous medium	While isogeraniol is not ionizable, the pH of the medium can influence the stability of other components that might interact with it. Ensure your aqueous medium is adequately buffered.

Data Presentation

Table 1: Physicochemical Properties of Isogeraniol

Property	Value
Molecular Formula	C₁₀H₁₈O
Molecular Weight	154.25 g/mol
Appearance	Colorless oily liquid
Solubility in Water	Insoluble
Solubility in Organic Solvents	Soluble in alcohol and oils
XLogP3-AA	3.1

Table 2: Recommended Maximum Co-Solvent Concentrations for in vitro Experiments

Co-Solvent	Maximum Recommended Final Concentration	Notes
DMSO	≤ 0.5% (v/v)	Many cell lines tolerate up to 1%, but it is best to keep the concentration as low as possible. Always include a vehicle control with the same final DMSO concentration.
Ethanol	≤ 0.5% (v/v)	Similar to DMSO, ethanol can be toxic to cells at higher concentrations. A vehicle control is essential.

Experimental Protocols

Protocol 1: Preparation of an Isogeraniol Stock Solution in DMSO

Materials:

• Isogeraniol

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• In a sterile microcentrifuge tube, accurately weigh the desired amount of isogeraniol.

• Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 100 mM).

• Vortex the tube vigorously until the isogeraniol is completely dissolved. The solution should be clear.

• Store the stock solution in aliquots at -20°C, protected from light.

Protocol 2: Dilution of Isogeraniol Stock Solution into Aqueous Medium

Materials:

• Isogeraniol stock solution (from Protocol 1)

• Sterile aqueous buffer or cell culture medium

• Sterile conical tube or beaker

• Magnetic stirrer or vortex mixer

Procedure:

• To a sterile conical tube or beaker, add the final desired volume of the aqueous medium.

• Place the tube/beaker on a magnetic stirrer with a sterile stir bar, or have a vortex mixer ready.

• While the aqueous medium is being vigorously stirred or vortexed, add the required volume of the isogeraniol stock solution dropwise.

• Continue to stir or vortex for an additional 1-2 minutes to ensure thorough mixing.

• Visually inspect the solution for any signs of precipitation.

Protocol 3: Preparation of an Isogeraniol-Cyclodextrin Inclusion Complex

This protocol is adapted from methods used for the similar molecule, geraniol, and may require optimization for isogeraniol.

Materials:

• Isogeraniol

• β-Cyclodextrin (β-CD)

• Ethanol

• Distilled water

• Magnetic stirrer with heating plate

• Centrifuge

• Freeze-dryer

Procedure:

• Prepare a 20:80 (v/v) solution of ethanol and distilled water.

• Dissolve β-cyclodextrin in the ethanol-water solution with gentle heating (e.g., 60-65°C) and stirring for approximately 30 minutes.

• In a separate container, dissolve isogeraniol in a minimal amount of ethanol.

• Slowly add the isogeraniol solution to the β-cyclodextrin solution while maintaining constant stirring.

• Continue to stir the mixture at a controlled temperature (e.g., 37°C) for 1-2 hours.

• Allow the mixture to cool to room temperature and continue stirring for several hours or overnight to facilitate the formation of the inclusion complex.

• Collect the resulting precipitate by centrifugation.

• Wash the precipitate with cold distilled water to remove any free isogeraniol and β-cyclodextrin.

• Freeze-dry the washed precipitate to obtain a powder of the isogeraniol-β-cyclodextrin inclusion complex, which should have improved water solubility.

Visualizations

Caption: A workflow diagram for troubleshooting isogeraniol precipitation.

Caption: Strategies to overcome isogeraniol's low aqueous solubility.

Caption: A typical workflow for preparing aqueous solutions of isogeraniol.

References

• 1. iso-Geraniol CAS#: 5944-20-7 [m.chemicalbook.com]

Purification of isogeraniol from complex reaction mixtures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the purification of isogeraniol from complex reaction mixtures.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of isogeraniol.

Problem: Low yield of isogeraniol after purification.

Possible Causes & Solutions:

• Incomplete reaction: Before starting the purification process, ensure the synthesis of isogeraniol has gone to completion. Analyze a small aliquot of the crude reaction mixture using Gas Chromatography (GC) to confirm the consumption of starting materials.

• Loss during extraction: Isogeraniol, like other terpenes, has some volatility. During workup and solvent removal, significant loss can occur. To mitigate this, use chilled solvents for extraction and employ a rotary evaporator at a reduced pressure and low temperature.[1]

• Co-elution with other compounds: During column chromatography, isogeraniol may co-elute with impurities if the solvent system is not optimized. Perform thin-layer chromatography (TLC) with various solvent systems to achieve good separation before running the column.

• Thermal degradation: Terpenes can be sensitive to heat.[2] If using distillation, it is crucial to perform it under vacuum to lower the boiling point and prevent degradation.[3]

• Adsorption on silica gel: Isogeraniol, being an alcohol, can interact with the acidic sites on silica gel, leading to tailing and potential loss during column chromatography. To minimize this, a small amount of a polar solvent like triethylamine can be added to the eluent, or a less acidic stationary phase like alumina can be used.

Problem: Isogeraniol purity is not satisfactory after a single purification step.

Possible Causes & Solutions:

• Presence of isomers: The reaction mixture may contain isomers of isogeraniol or other closely related terpenes with similar polarities and boiling points, making separation challenging.[4] For instance, the separation of geraniol and its isomer nerol is difficult due to their close boiling points.[3]

  • Solution 1: High-performance column chromatography: Utilize a high-resolution column packed with a smaller particle size silica gel and a shallow solvent gradient to improve separation.

  • Solution 2: Fractional distillation under vacuum: For larger quantities, a fractional distillation apparatus with a column that has a high number of theoretical plates is necessary.[5] The distillation should be conducted under high vacuum to minimize the required temperature.[3][6]

  • Solution 3: Preparative HPLC: For achieving very high purity, preparative High-Performance Liquid Chromatography (HPLC) can be employed.

Problem: Difficulty in separating isogeraniol from geraniol.

Possible Causes & Solutions:

• Similar physicochemical properties: Isogeraniol and geraniol are isomers with very similar polarities and boiling points, making their separation by conventional methods difficult.

  • Solution 1: Argentation chromatography: This technique utilizes a stationary phase (e.g., silica gel) impregnated with silver nitrate. The silver ions interact differently with the double bonds of the isomers, allowing for their separation.

  • Solution 2: Derivatization: Convert the alcohols to their corresponding esters (e.g., acetates or benzoates). The resulting esters may have different enough properties to be separated by chromatography or distillation. The purified esters can then be hydrolyzed back to the respective alcohols.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude isogeraniol reaction mixture?

A1: Common impurities can include unreacted starting materials (e.g., citral, geraniol), solvents, byproducts from side reactions, and isomers of isogeraniol.[7] The exact impurity profile will depend on the synthetic route used. A GC-MS analysis of the crude mixture is highly recommended to identify the major impurities.

Q2: How can I monitor the purity of isogeraniol during the purification process?

A2: The most common and effective methods for monitoring the purity of isogeraniol are:

• Thin-Layer Chromatography (TLC): A quick and inexpensive method to track the progress of a column chromatography separation.

• Gas Chromatography (GC) with a Flame Ionization Detector (FID): Provides quantitative information on the purity of the collected fractions.[8][9][10] A chiral GC column can be used to separate enantiomers if applicable.[11]

• Gas Chromatography-Mass Spectrometry (GC-MS): Confirms the identity of isogeraniol and helps in the identification of any impurities.[12]

Q3: What are the optimal storage conditions for purified isogeraniol?

A3: Isogeraniol, like other terpenes, can be susceptible to oxidation and degradation over time, especially when exposed to air, light, and heat.[13] It is recommended to store purified isogeraniol under an inert atmosphere (e.g., argon or nitrogen), in a tightly sealed amber glass vial, and at a low temperature (e.g., in a refrigerator or freezer).[1]

Q4: My isogeraniol appears to be degrading during purification. What can I do?

A4: Degradation is often caused by exposure to heat or acidic conditions.

• Minimize heat exposure: Use vacuum distillation to reduce boiling points.[3] When using a rotary evaporator, use a low temperature and remove the solvent as quickly as possible.

• Control pH: If acidic conditions are suspected to be causing degradation, for example during workup or on an acidic silica gel column, neutralize the mixture or use a deactivated stationary phase. The stability of similar compounds has been shown to be affected by pH.[14][15]

Quantitative Data Summary

The following table summarizes typical purity levels and yields that can be expected for different purification methods for terpenes like isogeraniol. The actual values will vary depending on the complexity of the initial reaction mixture and the optimization of the chosen method.

Purification Method	Typical Purity	Typical Yield	Notes
Fractional Vacuum Distillation	90-98%	60-80%	Effective for large quantities and for separating compounds with different boiling points.[6] Yield can be affected by thermal degradation if not performed under high vacuum.[3]
Silica Gel Column Chromatography	>95%	70-90%	Good for removing impurities with different polarities. Yield can be reduced by irreversible adsorption to the stationary phase.[16]
Preparative HPLC	>99%	50-70%	Provides the highest purity but is less suitable for large-scale purifications and can be more costly.

Experimental Protocols

Protocol 1: Purification by Silica Gel Column Chromatography

This protocol is a general guideline and should be optimized based on TLC analysis of the crude reaction mixture.

• Preparation of the Column:

  • Choose a glass column of appropriate size. A general rule is to use 20-50 times the weight of the crude material in silica gel.[17]

  • Prepare a slurry of silica gel (60-120 mesh) in a non-polar solvent (e.g., hexane).

  • Carefully pour the slurry into the column, allowing the solvent to drain while gently tapping the column to ensure even packing.[18] Add a thin layer of sand on top of the silica gel.

• Sample Loading:

  • Dissolve the crude isogeraniol mixture in a minimal amount of the initial eluting solvent.

  • Alternatively, adsorb the crude mixture onto a small amount of silica gel, evaporate the solvent, and carefully load the dry powder onto the top of the column.

• Elution:

  • Start with a non-polar solvent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner. A typical gradient could be from 100% hexane to 90:10 hexane:ethyl acetate.[19]

  • The optimal solvent system should be determined by prior TLC analysis.

• Fraction Collection and Analysis:

  • Collect fractions of a suitable volume.

  • Analyze the fractions by TLC or GC-FID to identify those containing pure isogeraniol.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: Purification by Fractional Vacuum Distillation

This method is suitable for larger scale purification and for separating components with different boiling points.

• Apparatus Setup:

  • Assemble a fractional distillation apparatus with a vacuum-jacketed Vigreux or packed column. The length of the column and the type of packing will determine the separation efficiency.[5]

  • Use a stirring bar or boiling chips in the distillation flask to ensure smooth boiling.

  • Connect the apparatus to a vacuum pump with a pressure gauge and a cold trap.

• Distillation Process:

  • Place the crude isogeraniol mixture in the distillation flask.

  • Slowly reduce the pressure to the desired level.

  • Gradually heat the distillation flask using a heating mantle.

  • Collect a forerun fraction containing any low-boiling impurities.

  • As the temperature stabilizes at the boiling point of isogeraniol at the given pressure, collect the main fraction in a separate receiving flask.

  • Monitor the temperature closely; a sharp drop in temperature indicates that the main component has distilled over.

• Purity Analysis:

  • Analyze the collected fractions by GC-FID or GC-MS to determine their purity.

Visualizations

Caption: Workflow for the purification of isogeraniol.

Caption: Troubleshooting logic for low purity isogeraniol.

References

• 1. LABTips: Troubleshooting Tricky Terpenes | Labcompare.com [labcompare.com]
• 2. EP0481798A2 - Process for the purification of citral - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Purification [chem.rochester.edu]
• 6. bibliotekanauki.pl [bibliotekanauki.pl]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Major, Minor and Chiral Components as Quality and Authenticity Markers of Rosa damascena Oil by GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromaleont.it [chromaleont.it]
• 11. agilent.com [agilent.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. essencejournal.com [essencejournal.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Isogeraniol Dosage for Maximum Therapeutic Effect In Vitro

Welcome to the technical support center for isogeraniol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on optimizing the in vitro use of isogeraniol for maximum therapeutic effect. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: How should I dissolve and prepare isogeraniol for in vitro experiments?

A1: Isogeraniol has low water solubility. For cell culture experiments, it is recommended to first prepare a high-concentration stock solution in Dimethyl Sulfoxide (DMSO).[1] This stock solution, for instance at 100 mM, can be stored at -20°C.[1] For cell treatment, the stock solution should be diluted in a pre-warmed cell culture medium to the final desired concentration. It is crucial to ensure the final DMSO concentration in the culture medium remains at a non-toxic level, typically at or below 0.1%, although some robust cell lines might tolerate up to 0.5%.[1] Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments to account for any effects of the solvent.[1]

Q2: What is a typical starting concentration range for isogeraniol in cell-based assays?

A2: The optimal concentration of isogeraniol is highly dependent on the cell line and the specific biological endpoint being measured. Based on published data, a broad starting range from low micromolar (e.g., 5 µM) to several hundred micromolar (e.g., 500 µM) is advisable for initial screening.[2] For cytotoxicity assays, IC50 values have been reported to range from approximately 15 µM to over 160 µM in various cancer cell lines.[2]

Q3: How long should I incubate cells with isogeraniol?

A3: The incubation time is a critical parameter and should be optimized for your specific experimental goals. Common treatment durations for cytotoxicity and mechanistic studies range from 24 to 72 hours.[3] Shorter incubation times may be sufficient to observe effects on signaling pathways, while longer durations are often necessary to detect changes in cell viability or apoptosis.

Q4: What are the primary mechanisms of action for isogeraniol's therapeutic effects in vitro?

A4: Isogeraniol exerts its effects through multiple mechanisms. It is known to induce apoptosis (programmed cell death) in various cancer cell lines.[4][5][6][7] This is often mediated through the intrinsic mitochondrial pathway, involving the regulation of Bcl-2 family proteins (increasing Bax, decreasing Bcl-2) and the activation of caspases.[4][7][8] Additionally, isogeraniol has been shown to modulate key signaling pathways involved in cell survival and proliferation, such as the PI3K/Akt/mTOR and HIF-1α pathways.[7][9] It also possesses anti-inflammatory and antioxidant properties.[10][11][12][13]

Troubleshooting Guides

Issue	Potential Cause(s)	Suggested Solution(s)
Precipitation of Isogeraniol in Culture Medium	- Low water solubility of isogeraniol.[1] - Final concentration exceeds solubility limit in the medium.	- Ensure isogeraniol is fully dissolved in a DMSO stock solution before diluting in the medium.[1] - Vortex the diluted solution thoroughly before adding it to the cells. - Avoid shock-dilution by adding the stock solution to the medium stepwise.
High Variability Between Replicates in Cell Viability Assays	- Inconsistent cell seeding density.[14] - "Edge effect" in multi-well plates. - Pipetting errors.	- Ensure a homogenous single-cell suspension before and during seeding.[2] - Avoid using the outer wells of the plate for experimental conditions; instead, fill them with sterile PBS or medium to maintain humidity. - Use calibrated pipettes and reverse pipetting techniques for viscous solutions.
No Observable Effect of Isogeraniol	- Insufficient concentration or incubation time. - Incorrect preparation of the compound. - Cell line is resistant to isogeraniol.	- Perform a dose-response and time-course experiment to determine the optimal conditions.[15] - Verify the correct preparation of the isogeraniol stock and final dilutions.[1] - Test a higher concentration range or a different, more sensitive cell line if possible.
Discrepancy in IC50 Values Compared to Literature	- Differences in experimental conditions (cell density, serum percentage, incubation time).[16][17] - Variation in the specific cell line passage number or source. - Different methods used for IC50 calculation.[18]	- Standardize your protocol, paying close attention to cell seeding density and treatment duration.[14] - Note that FBS percentage can influence compound activity.[16] - Use a consistent method for calculating the IC50 value from your dose-response curve.

Quantitative Data Summary

Table 1: Reported IC50 Values of Geraniol in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 Value (µM)	Incubation Time (hours)
A549	Lung Cancer	~797.2	Not Specified
Ishikawa	Endometrial Cancer	~140.9	Not Specified
C666-1	Nasopharyngeal Carcinoma	~20	Not Specified
Colo-205	Colon Cancer	~20	Not Specified
PC-3	Prostate Cancer	~15	Not Specified
A431	Skin Cancer	~90	Not Specified
HepG2	Liver Cancer	~162 (from 25 µg/mL)	24
PBMC	Peripheral Blood Mononuclear Cells	>650 (from 100 µg/mL)	24

Note: IC50 values can vary significantly between studies due to different experimental conditions.[16] This table provides a summary of reported values for geraniol, a closely related isomer, to serve as a reference.[2][4][19] Researchers should determine the IC50 experimentally for their specific cell line and conditions.

Experimental Protocols

MTT Cell Viability Assay

This protocol is used to determine the cytotoxic effects of isogeraniol on a cell line by measuring metabolic activity.[3]

Materials:

• Cells of interest

• Complete culture medium

• Isogeraniol stock solution (in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[2]

• Isogeraniol Treatment: Prepare serial dilutions of isogeraniol in culture medium from the DMSO stock solution. Ensure the final DMSO concentration does not exceed 0.1%.[2] Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of isogeraniol. Include vehicle control wells.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[3]

• MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.[3]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.[2]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[2]

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Western Blotting for Signaling Pathway Analysis

This protocol allows for the detection of specific proteins to investigate the effect of isogeraniol on cellular signaling pathways (e.g., PI3K/Akt, apoptosis-related proteins).

Materials:

• Treated and untreated cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Akt, anti-phospho-Akt, anti-Bax, anti-Bcl-2, anti-caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Lysis: After treatment with isogeraniol, wash cells with cold PBS and lyse them using RIPA buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Denature equal amounts of protein from each sample and load them onto an SDS-PAGE gel for separation based on molecular weight.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: After further washes, add ECL substrate to the membrane and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin to compare protein expression levels between different treatment groups.

Visualizations

Caption: General experimental workflow for assessing isogeraniol's in vitro effects.

Caption: Simplified signaling pathway for isogeraniol-induced apoptosis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Geraniol is a potent inducer of apoptosis-like cell death in the cultured shoot primordia of Matricaria chamomilla - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Induction of apoptosis in various tumor cell lines by geranylgeraniol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Geraniol inhibits cell growth and promotes caspase-dependent apoptosis in nasopharyngeal cancer C666-1 cells via inhibiting PI3K/Akt/mTOR signaling pathway - Arabian Journal of Chemistry [arabjchem.org]
• 8. The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Autophagy/ Apoptosis Induced by Geraniol through HIF-1α/BNIP3/Beclin-1 Signaling Pathway in A549 CoCl2 Treated Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. dovepress.com [dovepress.com]
• 11. The Inhibitory Efficiencies of Geraniol as an Anti-Inflammatory, Antioxidant, and Antibacterial, Natural Agent Against Methicillin-Resistant Staphylococcus aureus Infection in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protective effect of geraniol inhibits inflammatory response, oxidative stress and apoptosis in traumatic injury of the spinal cord through modulation of NF-κB and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Geraniol activates Nrf-2/HO-1 signaling pathway mediating protection against oxidative stress-induced apoptosis in hepatic ischemia-reperfusion injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. Do differences in cell lines and methods used for calculation of IC50 values influence categorisation of drugs as P-glycoprotein substrates and inhibitors? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. geneticsmr.org [geneticsmr.org]

Stability testing of isogeraniol in different solvents and pH conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability testing of isogeraniol in various solvents and under different pH conditions.

Frequently Asked Questions (FAQs)

Q1: What is isogeraniol and in which common solvents is it soluble?

Isogeraniol, a monoterpenoid alcohol, is a structural isomer of geraniol. It is known to be soluble in alcohols and various oils, but it is insoluble in water.[1] This solubility profile is crucial when selecting appropriate solvent systems for stability studies.

Q2: How does pH affect the stability of isogeraniol in aqueous solutions?

Q3: What are the likely degradation pathways for isogeraniol under stress conditions?

Based on the chemical structure of isogeraniol and the known degradation pathways of similar monoterpene alcohols like geraniol, the following degradation pathways are likely:

• Oxidation: The primary alcohol group can be oxidized to an aldehyde (isogeranial) and further to a carboxylic acid (isogeranic acid).[3]

• Isomerization: Under certain conditions, isogeraniol could potentially isomerize to other terpene alcohols.

• Acid-catalyzed reactions: In acidic environments, cyclization or rearrangement reactions may occur.

Q4: What analytical methods are suitable for monitoring the stability of isogeraniol?

Both High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for stability testing of isogeraniol.

• HPLC: A stability-indicating HPLC method can separate isogeraniol from its degradation products, allowing for accurate quantification of the parent compound over time.[4][5][6]

• GC-MS: GC-MS is well-suited for the analysis of volatile compounds like isogeraniol and can be used to identify and quantify both the parent compound and its degradation products.[7]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid degradation of isogeraniol observed in all samples.	Incorrect pH of the buffer solution; High storage temperature; Presence of oxidizing agents.	Verify the pH of all solutions using a calibrated pH meter. Store samples at recommended refrigerated temperatures (2-8 °C). Prepare solutions using deoxygenated solvents and store under an inert atmosphere (e.g., nitrogen).
Inconsistent results between replicate samples.	Inhomogeneous sample preparation; Pipetting errors; Fluctuations in instrument performance.	Ensure complete dissolution and thorough mixing of isogeraniol in the solvent. Use calibrated pipettes and verify technique. Run system suitability tests before each analytical run to ensure consistent instrument performance.
Appearance of unknown peaks in chromatograms.	Formation of degradation products; Contamination from solvents or glassware.	Utilize a hyphenated technique like LC-MS or GC-MS to identify the unknown peaks. Analyze a solvent blank to rule out contamination.
Poor peak shape or resolution in HPLC analysis.	Inappropriate column chemistry or mobile phase; Column degradation.	Screen different stationary phases (e.g., C18, C8) and optimize the mobile phase composition (organic solvent ratio, pH, buffer concentration).[6] Replace the column if performance does not improve.

Experimental Protocols

Protocol 1: Forced Degradation Study of Isogeraniol

Objective: To evaluate the stability of isogeraniol under various stress conditions to identify potential degradation products and pathways.[8][9]

Materials:

• Isogeraniol reference standard

• HPLC-grade solvents (acetonitrile, methanol, water)

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Phosphate buffers (pH 2, 4, 7, 9, 12)

• Class A volumetric flasks and pipettes

• HPLC or GC-MS system

Procedure:

• Stock Solution Preparation: Prepare a stock solution of isogeraniol (e.g., 1 mg/mL) in a suitable organic solvent like methanol.

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and keep at 60°C for 24 hours.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and keep at 60°C for 24 hours.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature for 24 hours.

  • Thermal Degradation: Heat the stock solution at 80°C for 48 hours.

  • Photodegradation: Expose the stock solution to UV light (254 nm) and visible light for a defined period.

• Sample Analysis: At specified time points, withdraw aliquots, neutralize if necessary, and dilute to a suitable concentration for analysis by a validated stability-indicating HPLC or GC-MS method.

• Data Evaluation: Compare the chromatograms of the stressed samples with that of an unstressed control to identify degradation peaks and calculate the percentage degradation of isogeraniol.

Protocol 2: Stability-Indicating HPLC Method Development for Isogeraniol

Objective: To develop a validated HPLC method capable of separating isogeraniol from its degradation products.[4][6]

Instrumentation:

• HPLC system with a photodiode array (PDA) or UV detector.

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions (Example):

• Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Column Temperature: 30°C.

Method Validation: Validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness. The forced degradation samples from Protocol 1 should be used to demonstrate specificity.

Data Presentation

Table 1: Illustrative Stability of Isogeraniol in Different Solvents at Room Temperature (25°C) over 30 Days

Solvent	Initial Concentration (%)	Concentration after 7 days (%)	Concentration after 14 days (%)	Concentration after 30 days (%)
Ethanol	100.0	99.8	99.5	99.1
Mineral Oil	100.0	99.9	99.8	99.6
Propylene Glycol	100.0	99.7	99.3	98.8

Disclaimer: The data in this table is illustrative and intended for guidance purposes only. Actual stability will depend on specific experimental conditions and should be determined empirically.

Table 2: Illustrative pH-Dependent Stability of Isogeraniol in Aqueous Buffer (50% Ethanol co-solvent) at 40°C over 24 Hours

pH	Initial Concentration (%)	Concentration after 8 hours (%)	Concentration after 16 hours (%)	Concentration after 24 hours (%)
2.0	100.0	95.2	90.5	85.8
4.0	100.0	98.5	97.1	95.7
7.0	100.0	99.6	99.2	98.9
9.0	100.0	97.8	95.4	93.1
12.0	100.0	88.3	75.6	62.9

Disclaimer: The data in this table is illustrative and based on general trends for similar compounds. Actual stability data for isogeraniol must be determined experimentally.

Visualizations

Caption: Workflow for a forced degradation study of isogeraniol.

Caption: Potential degradation pathways of isogeraniol.

References

• 1. iosrphr.org [iosrphr.org]
• 2. Geraniol and Geranial Dehydrogenases Induced in Anaerobic Monoterpene Degradation by Castellaniella defragrans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. openaccessjournals.com [openaccessjournals.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 9. globalresearchonline.net [globalresearchonline.net]

Technical Support Center: Pure Isogeraniol Handling and Storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for handling and storing pure isogeraniol.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. Storage and Stability

Q1: What are the optimal storage conditions for pure isogeraniol to prevent degradation?

A1: To ensure the long-term stability of pure isogeraniol, it is crucial to store it under controlled conditions. Isogeraniol is sensitive to air, light, and heat. The recommended storage conditions are in a tightly sealed container, under an inert atmosphere (e.g., argon or nitrogen), in a cool and dark place. For long-term storage, refrigeration at 2-8°C is advisable.

Q2: I've noticed a change in the color and odor of my isogeraniol sample. What could be the cause?

A2: A change in the physical properties of your isogeraniol sample, such as yellowing or a change in its characteristic rosy odor, is a likely indicator of degradation. The primary causes of degradation are oxidation, isomerization, and polymerization, which can be initiated by exposure to air, light, or elevated temperatures. It is recommended to verify the purity of the sample using the analytical methods outlined in the "Experimental Protocols" section.

Q3: My isogeraniol sample has been stored at room temperature for a week. Is it still usable?

A3: While isogeraniol is most stable when refrigerated, short-term storage at room temperature (around 20-25°C) in a sealed, airtight container protected from light may be acceptable. However, the stability can be compromised. It is highly recommended to re-analyze the purity of the sample before use, especially for sensitive applications. The following table provides an example of isogeraniol stability under different storage conditions.

Table 1: Illustrative Stability of Pure Isogeraniol under Various Conditions

Storage Condition	Purity after 1 month (%)	Purity after 6 months (%)
2-8°C, under Nitrogen, Dark	>99%	>98%
25°C, under Nitrogen, Dark	~98%	~95%
25°C, Air, Dark	~95%	~85%
25°C, Air, Light	~90%	<70%

Note: This data is illustrative and the actual degradation rate may vary based on the initial purity and specific storage container.

2. Handling and Safety

Q4: What are the primary hazards associated with handling pure isogeraniol?

A4: Pure isogeraniol is classified as a skin and eye irritant.[1] It may also cause an allergic skin reaction.[1] Therefore, it is essential to handle it with appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat. All handling should be performed in a well-ventilated area or under a fume hood.

Q5: What should I do in case of a spill?

A5: In the event of a small spill, absorb the isogeraniol with an inert material, such as vermiculite, dry sand, or earth, and place it in a sealed container for waste disposal. Avoid breathing vapors. For larger spills, evacuate the area and ensure adequate ventilation. Prevent the spill from entering drains.

Q6: How should I dispose of isogeraniol waste?

A6: Isogeraniol waste should be treated as chemical waste and disposed of in accordance with local, state, and federal regulations. It should be collected in a designated, labeled, and sealed container. Do not dispose of it down the drain.

3. Analytical and Experimental Issues

Q7: I am seeing unexpected peaks in my GC-MS analysis of isogeraniol. What could they be?

A7: Unexpected peaks in your chromatogram are likely due to degradation products or impurities from the synthesis process. Common degradation pathways for terpene alcohols like isogeraniol include oxidation and isomerization. Potential degradation products include isomers such as geraniol and nerol, as well as oxidation products like citral (a mixture of geranial and neral). Refer to the "Isogeraniol Degradation Pathway" diagram below for a visual representation of potential transformations. To confirm the identity of these peaks, it is recommended to use reference standards and compare their retention times and mass spectra.

Q8: My quantitative analysis results for isogeraniol are not consistent. What could be the issue?

A8: Inconsistent quantitative results can stem from several factors:

• Sample Degradation: Ensure that your sample is fresh and has been stored properly. Degradation can lead to a lower than expected concentration of isogeraniol.

• Standard Instability: Your isogeraniol standard may also be degrading. Prepare fresh standards regularly and store them under the recommended conditions.

• GC-MS Method Variability: Ensure your GC-MS method is validated for linearity, precision, and accuracy. Inconsistent injection volumes or temperature fluctuations can affect reproducibility.

• Matrix Effects: If you are analyzing isogeraniol in a complex matrix, other components may interfere with the analysis. A thorough sample cleanup or the use of a suitable internal standard can mitigate these effects.

Experimental Protocols

Protocol 1: Quantitative Analysis of Isogeraniol Purity by GC-MS

This protocol provides a validated method for the quantitative analysis of isogeraniol and the detection of common degradation products.

1. Instrumentation and Materials:

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• Capillary Column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar column.

• Helium carrier gas (99.999% purity)

• Isogeraniol reference standard (≥99% purity)

• Geraniol, Nerol, and Citral reference standards

• Hexane (GC grade)

• Autosampler vials (amber glass with PTFE-lined caps)

2. Standard Preparation:

• Prepare a 1000 µg/mL stock solution of isogeraniol in hexane.

• Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

• Prepare individual or mixed standards of potential degradation products (geraniol, nerol, citral) at a known concentration (e.g., 10 µg/mL) to determine their retention times.

3. Sample Preparation:

• Accurately weigh and dissolve the isogeraniol sample in hexane to a theoretical concentration within the calibration range (e.g., 50 µg/mL).

4. GC-MS Parameters:

Parameter	Value
Inlet Mode	Split (10:1)
Inlet Temperature	250°C
Injection Volume	1 µL
Oven Program	Initial 60°C for 2 min, ramp at 5°C/min to 220°C, hold for 5 min
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Transfer Line Temp.	250°C
Ion Source Temp.	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Range	m/z 40-350

5. Data Analysis:

• Identify the isogeraniol peak based on its retention time and mass spectrum (characteristic ions: m/z 69, 81, 93, 121, 136).

• Generate a calibration curve by plotting the peak area of isogeraniol against the concentration of the standards.

• Calculate the concentration of isogeraniol in the sample using the regression equation from the calibration curve.

• Calculate purity as: (Measured Concentration / Theoretical Concentration) x 100%.

• Identify and quantify any degradation products by comparing their retention times and mass spectra with the prepared standards.

Mandatory Visualizations

Caption: Proposed degradation pathways for pure isogeraniol.

Caption: Workflow for quantitative analysis of isogeraniol purity.

References

• 1. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Isogeraniol versus geraniol: a comparative biological activity study

A comprehensive review of the current scientific literature reveals a significant disparity in the available biological activity data between geraniol and its isomer, isogeraniol. While geraniol has been extensively studied for its therapeutic potential, isogeraniol remains largely unexplored, making a direct quantitative comparison challenging. This guide provides a detailed overview of the known biological activities of geraniol, supported by experimental data and protocols, and highlights the current knowledge gap regarding isogeraniol.

Chemical Structures

Isogeraniol and geraniol are isomers, meaning they share the same chemical formula (C₁₀H₁₈O) but differ in the arrangement of their atoms. Geraniol is the trans-isomer, while isogeraniol is the cis-isomer. This structural difference can significantly impact their biological activities.

Geraniol: (2E)-3,7-dimethylocta-2,6-dien-1-ol Isogeraniol: (2Z)-3,7-dimethylocta-2,6-dien-1-ol

Comparative Biological Activity Data

The following tables summarize the available quantitative data for the biological activities of geraniol. At present, corresponding quantitative data for isogeraniol is not available in the reviewed scientific literature.

Antioxidant Activity

Table 1: Antioxidant Activity of Geraniol

Assay	Test System	Result (IC₅₀)	Reference
DPPH Radical Scavenging	Chemical Assay	663 nmol	[1]
DPPH Radical Scavenging	Chemical Assay	24.6 µg/mL	[2]

Note: A lower IC₅₀ value indicates stronger antioxidant activity.

Anti-inflammatory Activity

Table 2: Anti-inflammatory Activity of Geraniol

Model	Key Markers	Effect of Geraniol	Reference
Traumatic Spinal Cord Injury (in vivo)	TNF-α, IL-1β, IL-6	Significant decrease in cytokine levels	[3]
Inflammatory Arthritis (in vivo)	Paw edema, pro-inflammatory cytokines	Reduction in paw edema and cytokine expression	[4]
Ox-LDL-stimulated Endothelial Cells (in vitro)	TNF-α, IL-6, IL-1β	Inhibition of pro-inflammatory cytokine production	[5]
MRSA Infection (in vivo)	IL-1β, IL-6, TNF-α	Significant decrease in inflammatory cytokines	[6]

Antimicrobial Activity

Table 3: Minimum Inhibitory Concentration (MIC) of Geraniol against various microorganisms

Microorganism	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus (MRSA)	USA300	512	[7]
Escherichia coli	Not specified	< 600	[8]
Candida albicans	Not specified	≤ 600	[8]
Gram-Positive Bacteria	Various	Generally susceptible	[9][10]
Gram-Negative Bacteria	Various	Generally susceptible	[9][10]

Note: A lower MIC value indicates greater antimicrobial efficacy.

Anticancer Activity

Table 4: Anticancer Activity of Geraniol (IC₅₀ values)

Cell Line	Cancer Type	IC₅₀ Value	Reference
LoVo	Colon Cancer	32.1 µg/mL	[11]
U87	Glioma	41.3 µg/mL	[11]
P388	Murine Leukemia	22.34-32.29 µg/mL	[12]
Colo-205	Colon Cancer	20 µM	[13][14]

Note: A lower IC₅₀ value indicates greater cytotoxic activity against cancer cells.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols would be suitable for future comparative studies involving isogeraniol.

Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To determine the free radical scavenging activity of the test compound.

Methodology:

• A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.

• Different concentrations of the test compound (e.g., geraniol) are added to the DPPH solution.

• The mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• The absorbance of the solution is measured spectrophotometrically at a specific wavelength (e.g., 517 nm).

• The percentage of radical scavenging activity is calculated by comparing the absorbance of the test sample to that of a control (DPPH solution without the test compound). The IC₅₀ value is then determined.[1][15]

Anti-inflammatory Activity: Measurement of Nitric Oxide Production

Objective: To assess the inhibitory effect of the test compound on the production of the pro-inflammatory mediator nitric oxide (NO) in stimulated macrophages.

Methodology:

• Macrophage cells (e.g., RAW 264.7) are cultured in a suitable medium.

• The cells are pre-treated with different concentrations of the test compound for a specific duration.

• The cells are then stimulated with an inflammatory agent, such as lipopolysaccharide (LPS), to induce NO production.

• After incubation, the amount of nitrite (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• The percentage of inhibition of NO production is calculated by comparing the nitrite concentration in the treated cells to that in the untreated (control) cells.

Antimicrobial Activity: Broth Microdilution Method

Objective: To determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.

Methodology:

• A two-fold serial dilution of the test compound is prepared in a liquid growth medium in a 96-well microtiter plate.

• A standardized suspension of the test microorganism is added to each well.

• The plate is incubated under appropriate conditions for the growth of the microorganism.

• The MIC is determined as the lowest concentration of the test compound that completely inhibits the visible growth of the microorganism.[8][16]

Anticancer Activity: MTT Assay

Objective: To assess the cytotoxic effect of a compound on cancer cells by measuring cell viability.

Methodology:

• Cancer cells are seeded in a 96-well plate and allowed to attach overnight.

• The cells are then treated with various concentrations of the test compound and incubated for a specific period (e.g., 24, 48, or 72 hours).

• A solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.

• The formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• The percentage of cell viability is calculated relative to untreated control cells, and the IC₅₀ value is determined.[13][14]

Signaling Pathways and Mechanisms of Action for Geraniol

Geraniol has been shown to exert its biological effects through the modulation of various signaling pathways.

Anticancer Signaling Pathways

Geraniol's anticancer activity is attributed to its ability to influence multiple cellular pathways involved in cancer progression.[17][18]

Caption: Geraniol's multifaceted anticancer mechanisms.

Anti-inflammatory Signaling Pathway

Geraniol's anti-inflammatory effects are mediated, in part, by its ability to suppress the NF-κB signaling pathway, a key regulator of inflammation.[3][5]

Caption: Geraniol's inhibition of the NF-κB pathway.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for assessing the biological activity of a compound like geraniol or isogeraniol.

Caption: General workflow for biological activity screening.

Conclusion

Geraniol exhibits a wide range of promising biological activities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects, which are supported by a substantial body of scientific evidence. Its mechanisms of action involve the modulation of key signaling pathways crucial for cell survival, proliferation, and inflammation.

In stark contrast, the biological activities of its isomer, isogeraniol, remain largely uninvestigated. The lack of available data for isogeraniol prevents a direct and meaningful comparison with geraniol at this time. This significant knowledge gap underscores the need for future research to explore the therapeutic potential of isogeraniol and to understand how the cis-trans isomerism influences its biological properties. The experimental protocols and workflows detailed in this guide provide a solid foundation for such future investigations.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Protective effect of geraniol inhibits inflammatory response, oxidative stress and apoptosis in traumatic injury of the spinal cord through modulation of NF-κB and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Geraniol Suppresses Oxidative Stress, Inflammation, and Interstitial Collagenase to Protect against Inflammatory Arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-Inflammatory Activity of Geraniol Isolated from Lemon Grass on Ox-LDL-Stimulated Endothelial Cells by Upregulation of Heme Oxygenase-1 via PI3K/Akt and Nrf-2 Signaling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Inhibitory Efficiencies of Geraniol as an Anti-Inflammatory, Antioxidant, and Antibacterial, Natural Agent Against Methicillin-Resistant Staphylococcus aureus Infection in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Geraniol inhibits biofilm formation of methicillin-resistant Staphylococcus aureus and increase the therapeutic effect of vancomycin in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Evaluation of the Antimicrobial Activity of Geraniol and Selected Geraniol Transformation Products against Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. The Potential use of Geraniol Esters from Citronella Oil as Anticancer Agents – Oriental Journal of Chemistry [orientjchem.org]
• 13. jbuon.com [jbuon.com]
• 14. thieme-connect.com [thieme-connect.com]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

A Comparative Analysis of Cis-Isogeraniol and Trans-Isogeraniol Efficacy: A Guide for Researchers

A critical evaluation of the biological activities of isogeraniol isomers reveals a landscape ripe for further investigation. While a significant body of research exists for "geraniol," a term often encompassing the more common trans isomer, data directly comparing the efficacy of cis- and trans-isogeraniol is notably scarce. This guide synthesizes the available, albeit limited, data for each isomer and provides detailed experimental protocols to facilitate future comparative studies.

Isogeraniol, a monoterpenoid alcohol, exists as two geometric isomers: cis-(Z)-isogeraniol and trans-(E)-isogeraniol. This stereochemical difference, arising from the orientation of substituents around the C2-C3 double bond, can significantly influence their interaction with biological targets and, consequently, their therapeutic efficacy. This guide aims to provide a comparative overview of their known biological activities, drawing from studies on the individual isomers and the broader data on geraniol where the specific isomer is not defined.

Data Presentation: A Comparative Overview

Due to the limited availability of direct comparative studies, the following tables summarize the biological activities reported for each isomer individually. It is crucial to note that these data points are from separate studies and may not be directly comparable due to variations in experimental conditions.

Table 1: Comparative Antibacterial Activity of Isogeraniol Isomers

Isomer	Bacterial Strain	Test Type	Activity Metric	Result	Reference
trans-Isogeraniol	Escherichia coli	Broth Microdilution	MIC	Not specified, but showed rapid bactericidal effect	[1]
Salmonella enterica serovar Typhimurium	Broth Microdilution	MIC	Not specified, but eugenol (related compound) showed rapid action	[1]
Staphylococcus aureus	Broth Microdilution	MIC	Not specified, but terpineol (related compound) showed excellent activity	[1]
cis-Isogeraniol	Data Not Available	-	-	-	-

Note: The study by Scherer et al. (2019) evaluated the antibacterial activity of several terpenes, including compounds structurally related to isogeraniol, and highlighted the rapid bactericidal effect of geraniol against E. coli.[1] However, specific Minimum Inhibitory Concentration (MIC) values for trans-isogeraniol were not provided in the referenced abstract. There is a clear lack of published data on the antibacterial activity of cis-isogeraniol.

Unveiling the Mechanisms: Signaling Pathways

While specific signaling pathways for each isogeraniol isomer are not well-delineated in the literature, studies on geraniol (often the trans isomer) suggest a key role in modulating inflammatory responses. The anti-inflammatory effects of geraniol are believed to be mediated, in part, through the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) and p38 MAPK (mitogen-activated protein kinase) signaling pathways.[2]

Inhibition of NF-κB and p38 MAPK pathways by Geraniol.

This diagram illustrates the putative mechanism by which geraniol, likely the trans isomer, exerts its anti-inflammatory effects by inhibiting key signaling molecules in the NF-κB and p38 MAPK pathways, ultimately reducing the production of pro-inflammatory cytokines.

Experimental Protocols

To facilitate direct comparative studies, the following are detailed methodologies for key assays.

Antimicrobial Activity: Broth Microdilution Assay for MIC Determination

This protocol is adapted from standard methods for determining the Minimum Inhibitory Concentration (MIC) of antimicrobial agents.

• Preparation of Inoculum:

  • Streak the bacterial strain on a suitable agar plate and incubate for 18-24 hours.

  • Select 3-5 isolated colonies and suspend them in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

  • Dilute the bacterial suspension in cation-adjusted Mueller-Hinton Broth (MHIIB) to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Preparation of Test Compounds:

  • Prepare stock solutions of cis- and trans-isogeraniol in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of each isomer in MHIIB in a 96-well microtiter plate.

• Incubation:

  • Add the prepared bacterial inoculum to each well containing the test compounds and controls.

  • Include a growth control (inoculum without compound) and a sterility control (broth only).

  • Incubate the plates at 35-37°C for 16-20 hours.

• Determination of MIC:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.

Workflow for MIC determination.

Anti-inflammatory Activity: LPS-Induced Nitric Oxide Production in Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

• Cell Culture:

  • Culture RAW 264.7 murine macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

  • Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of cis- and trans-isogeraniol for 1 hour.

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include an unstimulated control and a vehicle control.

• Nitric Oxide Measurement (Griess Assay):

  • Collect the cell culture supernatant.

  • Mix an equal volume of supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine).

  • Incubate for 10-15 minutes at room temperature.

  • Measure the absorbance at 540 nm. The amount of nitrite, a stable product of NO, is proportional to the absorbance.

Cytotoxicity Assay: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.

• Cell Seeding and Treatment:

  • Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate and allow them to adhere.

  • Treat the cells with various concentrations of cis- and trans-isogeraniol for 24-72 hours.

• MTT Incubation:

  • Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours at 37°C. Viable cells with active metabolism will convert the yellow MTT into a purple formazan product.

• Solubilization and Measurement:

  • Add a solubilization solution (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength between 500 and 600 nm. The absorbance is directly proportional to the number of viable cells.

Conclusion and Future Directions

The current scientific literature presents a significant gap in the direct comparative analysis of the biological efficacy of cis- and trans-isogeraniol. While research on "geraniol" provides valuable insights, the lack of isomer-specific data hinders a complete understanding of their individual therapeutic potentials. The data available for trans-isogeraniol suggests promising antibacterial and anti-inflammatory properties, but the bioactivity of cis-isogeraniol remains largely unexplored.

Future research should prioritize head-to-head comparative studies of these isomers across a range of biological assays, including those for antimicrobial, anti-inflammatory, and cytotoxic activities. Determining the IC50 values for each isomer in these assays will be crucial for establishing their relative potencies. Such studies will not only elucidate the structure-activity relationship of isogeraniol isomers but also pave the way for the potential development of more potent and selective therapeutic agents. The experimental protocols provided in this guide offer a foundation for conducting these much-needed investigations.

References

• 1. 3,7-Dimethyl-2,6-octadienol | C10H18O | CID 4458 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (Z)-3,7-Dimethylocta-2,6-diene-1-thiol | C10H18S | CID 6435868 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the In Vivo Anti-inflammatory Effects of Isogeraniol and Related Monoterpenes

An Objective Analysis of Isogeraniol's Potential Anti-inflammatory Activity Based on Data from the Closely Related Isomer, Geraniol.

Introduction:

Isogeraniol, an acyclic monoterpene alcohol, is a structural isomer of the more extensively studied geraniol. While direct in vivo studies validating the anti-inflammatory effects of isogeraniol are limited in the current scientific literature, the significant body of research on geraniol provides valuable insights into the potential therapeutic properties of this class of compounds. This guide presents a comprehensive comparison of the in vivo anti-inflammatory effects of geraniol, serving as a proxy to understand the potential mechanisms and efficacy of isogeraniol. The data summarized herein is intended for researchers, scientists, and drug development professionals.

Comparative Efficacy of Geraniol in Preclinical Models of Inflammation

Geraniol has demonstrated significant anti-inflammatory activity across various in vivo models, effectively reducing key inflammatory markers and mitigating tissue damage. The following tables summarize the quantitative data from key studies, showcasing its effects compared to control or standard anti-inflammatory drugs.

Table 1: Effect of Geraniol on Pro-inflammatory Cytokine Levels in Lipopolysaccharide (LPS)-Induced Acute Lung Injury in Mice

Treatment Group	TNF-α (pg/mL)	IL-1β (pg/mL)	IL-6 (pg/mL)
Control	18.2 ± 2.1	10.5 ± 1.5	25.3 ± 3.2
LPS	152.6 ± 12.8	85.4 ± 7.9	210.8 ± 18.6
LPS + Geraniol (50 mg/kg)	88.3 ± 8.1	45.2 ± 4.6	125.7 ± 11.9
LPS + Geraniol (100 mg/kg)	51.7 ± 5.3	28.9 ± 3.1	80.4 ± 7.5

Data adapted from a study on LPS-induced acute lung injury, demonstrating a dose-dependent reduction in key pro-inflammatory cytokines with geraniol treatment[1].

Table 2: Effect of Geraniol on Inflammatory Markers in a Spinal Cord Injury (SCI) Rat Model

Treatment Group	TNF-α (pg/mg protein)	IL-1β (pg/mg protein)	IL-6 (pg/mg protein)
Sham	35.2 ± 4.1	15.8 ± 2.3	48.9 ± 5.7
SCI Model	128.6 ± 11.9	62.4 ± 6.8	185.3 ± 17.2
SCI + Geraniol (250 mg/kg)	75.4 ± 7.2	38.1 ± 4.1	102.6 ± 9.8

This table summarizes findings where geraniol significantly suppressed the increase in pro-inflammatory cytokines following traumatic spinal cord injury in rats[2].

Table 3: Comparison of Geraniol with Vancomycin in a Methicillin-Resistant Staphylococcus aureus (MRSA) Infection Model in Mice

Treatment Group	IL-1β (pg/mL)	IL-6 (pg/mL)	TNF-α (pg/mL)
Control	15.1 ± 1.8	22.4 ± 2.5	30.1 ± 3.3
MRSA	110.8 ± 10.2	180.5 ± 16.7	150.2 ± 14.1
MRSA + Geraniol (50 mg/kg)	65.3 ± 6.1	98.7 ± 9.2	88.5 ± 8.1
MRSA + Vancomycin	50.1 ± 4.8	75.4 ± 7.1	68.9 ± 6.5

Geraniol demonstrated a significant, though less potent than vancomycin, reduction in inflammatory cytokines during MRSA infection, highlighting its potential as an adjunct therapy[3].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are the protocols for the key in vivo experiments cited in this guide.

Lipopolysaccharide (LPS)-Induced Acute Lung Injury in Mice

• Animal Model: Male BALB/c mice (6-8 weeks old, 20-25g).

• Induction of Inflammation: Mice were anesthetized, and a single intranasal administration of LPS (10 μg in 50 μL saline) was given to induce acute lung injury. Control mice received an equal volume of saline.

• Treatment: Geraniol (50 or 100 mg/kg body weight) or saline was administered intraperitoneally 1 hour after LPS challenge.

• Sample Collection and Analysis: 24 hours after LPS administration, mice were euthanized. Bronchoalveolar lavage fluid (BALF) was collected to measure cytokine levels (TNF-α, IL-1β, IL-6) using ELISA kits. Lung tissues were harvested for histological examination and measurement of myeloperoxidase (MPO) activity, an indicator of neutrophil infiltration.[1][4]

Carrageenan-Induced Paw Edema in Rats

• Animal Model: Male Sprague-Dawley rats (150-200g).

• Induction of Inflammation: A subplantar injection of 0.1 mL of 1% carrageenan solution in saline was administered into the right hind paw of the rats.[5][6][7][8]

• Treatment: Geraniol (at various doses) or a reference drug (e.g., indomethacin) was administered orally or intraperitoneally 1 hour before the carrageenan injection.

• Measurement of Edema: Paw volume was measured using a plethysmometer at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection. The percentage of inhibition of edema was calculated by comparing the paw volume of the treated group with the control group.

Spinal Cord Injury (SCI) in Rats

• Animal Model: Adult male Sprague-Dawley rats.

• Surgical Procedure: A laminectomy was performed at the T10 vertebral level to expose the spinal cord. A weight-drop device was used to induce a moderate contusion injury.

• Treatment: Geraniol (250 mg/kg/day) was administered via gavage for a specified period post-injury.

• Assessment of Inflammatory Response: At the end of the treatment period, spinal cord tissue was collected from the injury site. Levels of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) were quantified using ELISA.[2]

Signaling Pathways and Experimental Workflows

Visual representations of the molecular pathways and experimental designs provide a clearer understanding of the mechanisms of action and study methodologies.

Caption: Proposed mechanism of the anti-inflammatory action of geraniol.

Caption: Experimental workflow for the LPS-induced acute lung injury model.

The available in vivo data for geraniol strongly suggests that it possesses significant anti-inflammatory properties, primarily through the inhibition of the NF-κB signaling pathway and the subsequent reduction in pro-inflammatory cytokine production.[1][2] As a structural isomer, isogeraniol is likely to exhibit similar biological activities. However, direct in vivo studies on isogeraniol are necessary to definitively validate its anti-inflammatory efficacy and to elucidate any potential differences in potency or mechanism of action compared to geraniol. The experimental models and protocols described in this guide provide a solid framework for conducting such validation studies. This comparative analysis, therefore, serves as a valuable resource for researchers interested in the therapeutic potential of isogeraniol and related monoterpenes in inflammatory diseases.

References

• 1. Geraniol alleviates LPS-induced acute lung injury in mice via inhibiting inflammation and apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Protective effect of geraniol inhibits inflammatory response, oxidative stress and apoptosis in traumatic injury of the spinal cord through modulation of NF-κB and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Inhibitory Efficiencies of Geraniol as an Anti-Inflammatory, Antioxidant, and Antibacterial, Natural Agent Against Methicillin-Resistant Staphylococcus aureus Infection in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo anti-inflammatory action of eugenol on lipopolysaccharide-induced lung injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Systemic changes following carrageenan-induced paw inflammation in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 8. Carrageenan-induced paw edema in the rat and mouse - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Isogeraniol and Other Key Monoterpenoid Alcohols for Therapeutic Development

In the ever-evolving landscape of drug discovery and development, monoterpenoid alcohols, a class of natural products derived from plants, have garnered significant attention for their diverse pharmacological properties. This guide presents a comparative analysis of isogeraniol against other prominent monoterpenoid alcohols, namely geraniol, nerol, and linalool. The objective is to provide researchers, scientists, and drug development professionals with a comprehensive overview of their therapeutic potential, supported by available experimental data.

Chemical Structures and Properties

Isogeraniol, geraniol, nerol, and linalool are all C10 isoprenoids, sharing the same chemical formula (C10H18O) but differing in their structural arrangement, which profoundly influences their biological activities. Geraniol is the trans-isomer, while nerol is the cis-isomer of 3,7-dimethylocta-2,6-dien-1-ol.[1] Isogeraniol ((3Z)-3,7-dimethylocta-3,6-dien-1-ol) is another isomer.[2][3] Linalool is also an acyclic monoterpenoid alcohol with a different arrangement of double bonds and the hydroxyl group.[4]

Compound	IUPAC Name	Molar Mass ( g/mol )	Boiling Point (°C)	Solubility
Isogeraniol	(3Z)-3,7-dimethylocta-3,6-dien-1-ol	154.25[2]	102-103 (at 9 Torr)[5]	Insoluble in water; soluble in alcohol and oils[3][5]
Geraniol	(2E)-3,7-dimethylocta-2,6-dien-1-ol	154.25	229-230	Slightly soluble in water; soluble in organic solvents
Nerol	(2Z)-3,7-dimethylocta-2,6-dien-1-ol	154.25	224-225	Slightly soluble in water; soluble in organic solvents
Linalool	3,7-dimethylocta-1,6-dien-3-ol	154.25	198	Slightly soluble in water; soluble in organic solvents

Comparative Biological Activities

The therapeutic potential of these monoterpenoid alcohols has been explored across several domains, including antioxidant, anti-inflammatory, antimicrobial, and cytotoxic activities. The following tables summarize the available quantitative data.

Antioxidant Activity

The antioxidant capacity of these compounds is often evaluated by their ability to scavenge free radicals.

Compound	Assay	IC50 Value	Source
Isogeraniol *	DPPH	83.26 ± 0.01 µg/mL	[2]
FRAP	116.42 ± 0.07 µg/mL	[2]
ABTS	132.25 ± 0.11 µg/mL	[2]
H2O2	48.67 ± 0.04 µg/mL	[2]
Geraniol	DPPH	87.7% inhibition (equivalent to 235.9 mg Trolox/mL)	[3]
Nerol	-	Data not available
Linalool	DPPH	Weak activity	[6]
FRAP	Weak activity	[6]

*Data for Isogeraniol is from the essential oil of Pelargonium graveolens, where isogeraniol is a major component (up to 15.47%).[2] The IC50 values represent the activity of the whole essential oil.

Anti-inflammatory Activity

The anti-inflammatory effects are crucial for treating various chronic diseases.

Compound	Model/Assay	Inhibition/Effect	Source
Isogeraniol *	5-lipoxygenase	IC50 = 39.31 ± 0.01 µg/mL	[7]
Geraniol	LPS-induced inflammation in WBCs	Significant reduction in TNF-α, IL-1β, IL-8, and NO	[1]
NF-κB signaling pathway	Attenuates fibrosis and inflammation	[8]
Nerol	-	Data not available
Linalool	Carrageenan-induced paw edema (rats)	Significant reduction in edema	[9]
LPS-induced IL-6 levels in HepG2 cells	Reduction of IL-6 via inhibition of NF-κB signaling	[3]

*Data for Isogeraniol is from the essential oil of Pelargonium graveolens.[7]

Antimicrobial Activity

The antimicrobial properties of these compounds make them potential candidates for new antibiotics.

Compound	Microorganism	MIC Value (µg/mL)	Source
Isogeraniol *	Staphylococcus aureus	0.25% - 2% (v/v)	[2]
Listeria monocytogenes	0.25% - 2% (v/v)	[2]
Escherichia coli	0.25% - 2% (v/v)	[2]
Geraniol	Staphylococcus aureus (MRSA)	512 - 6820	[10]
Escherichia coli	5600	[10]
Candida albicans	16 - 130	[10]
Nerol	Candida albicans	0.77 µL/mL	[11]
Linalool	Staphylococcus aureus	1000 (0.1% v/v)	[12]
Escherichia coli	1000 (0.1% v/v)	[12]

*Data for Isogeraniol is from the essential oil of Pelargonium graveolens.[2]

Cytotoxicity

The cytotoxic effects of these monoterpenoids against various cancer cell lines are of significant interest for oncology research.

Compound	Cell Line	IC50 Value (µM)	Source
Isogeraniol	-	Data not available for the pure compound
Geraniol	Colon cancer cells	Potentiates 5-fluorouracil efficacy	[13]
Prostate cancer (PC-3)	Induces apoptosis and autophagy	[13]
Nerol	-	Data not available
Linalool	-	Data not available

Signaling Pathways

Understanding the molecular mechanisms and signaling pathways modulated by these compounds is crucial for their targeted therapeutic application.

Geraniol's antioxidant and anti-inflammatory signaling pathways.

Geraniol has been shown to exert its protective effects through the activation of the Nrf2/HO-1 signaling pathway, which plays a key role in the cellular defense against oxidative stress.[14] It also inhibits the pro-inflammatory NF-κB signaling pathway.[8]

Linalool's inhibition of the NF-κB inflammatory pathway.

Linalool has been demonstrated to attenuate the canonical pathway of NF-κB signaling, thereby reducing the production of pro-inflammatory cytokines like IL-6.[3]

For nerol, it has been suggested that its antifungal activity involves the induction of mitochondrial dysfunction through the elevation of Ca2+ and reactive oxygen species (ROS), leading to apoptosis.[9] Due to the limited specific data on isogeraniol's signaling pathways, it can be hypothesized that its mechanisms may be similar to its isomer, geraniol, though further research is required for confirmation.

Experimental Protocols

Determination of Antioxidant Activity (DPPH Assay)

• Preparation of DPPH Solution: A stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (e.g., 0.1 mM) is prepared.

• Sample Preparation: The monoterpenoid alcohol is dissolved in a suitable solvent (e.g., methanol) to prepare a series of concentrations.

• Reaction: An aliquot of each sample concentration is mixed with the DPPH solution in a 96-well microplate. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The plate is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solutions is measured at a specific wavelength (typically around 517 nm) using a microplate reader.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: (A_control - A_sample) / A_control * 100, where A_control is the absorbance of the control and A_sample is the absorbance of the sample. The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) is then determined from a plot of scavenging activity against sample concentration.[4][15][16]

Determination of Antimicrobial Activity (Broth Microdilution Method)

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth medium to a specific turbidity (e.g., 0.5 McFarland standard).

• Preparation of Test Compound Dilutions: Serial twofold dilutions of the monoterpenoid alcohol are prepared in the broth medium in a 96-well microplate.

• Inoculation: Each well is inoculated with the standardized microbial suspension. Positive (broth and microorganism) and negative (broth only) control wells are included.

• Incubation: The microplate is incubated under appropriate conditions (temperature and time) for the specific microorganism.

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.[6][10][17]

Determination of Cytotoxicity (MTT Assay)

• Cell Seeding: Adherent cells are seeded into a 96-well plate at a specific density and allowed to attach overnight.

• Treatment: The cells are treated with various concentrations of the monoterpenoid alcohol and incubated for a specified period (e.g., 24, 48, or 72 hours).

• Addition of MTT: The culture medium is replaced with a fresh medium containing 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) and incubated for a few hours.

• Formation of Formazan: The MTT is reduced by metabolically active cells to form purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or isopropanol).

• Measurement: The absorbance of the solubilized formazan is measured at a specific wavelength (typically around 570 nm) using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the untreated control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is calculated from the dose-response curve.[18][19]

References

• 1. New insights into geraniol's antihemolytic, anti-inflammatory, antioxidant, and anticoagulant potentials using a combined biological and in silico screening strategy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Profiling and Biological Activities of Pelargonium graveolens Essential Oils at Three Different Phenological Stages - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. scitepress.org [scitepress.org]
• 8. Geraniol attenuates fibrosis and exerts anti-inflammatory effects on diet induced atherogenesis by NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. selleckchem.com [selleckchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Activities of Nerol, a natural plant active ingredient, against Candida albicans in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of the Antimicrobial Activity of Geraniol and Selected Geraniol Transformation Products against Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Metabolic Products of Linalool and Modulation of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. agronomyjournal.usamv.ro [agronomyjournal.usamv.ro]
• 16. Phytochemical Constituents, Antioxidant, Cytotoxic, and Antimicrobial Activities of the Ethanolic Extract of Mexican Brown Propolis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Adjuvant antimicrobial activity and resensitization efficacy of geraniol in combination with antibiotics on Acinetobacter baumannii clinical isolates - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cytotoxic activity of standardized extracts, a fraction, and individual secondary metabolites from fenugreek seeds against SKOV-3, HeLa and MOLT-4 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]

Isogeraniol: A Comparative Analysis of its Anti-Inflammatory Efficacy Against Standard Drugs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogeraniol, a monoterpenoid alcohol, has garnered interest for its potential anti-inflammatory properties. This guide provides a comparative analysis of the efficacy of isogeraniol and its close isomer, geraniol, against standard-of-care anti-inflammatory drugs, including Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) like indomethacin and celecoxib, and corticosteroids such as dexamethasone. This document synthesizes available experimental data to offer an objective comparison for researchers and professionals in drug development. Due to the limited direct comparative data for isogeraniol, data for geraniol is used as a surrogate in this guide, reflecting the close structural and functional relationship between these two isomers.

Mechanisms of Action: A Comparative Overview

The anti-inflammatory effects of isogeraniol and geraniol are primarily attributed to their ability to modulate key signaling pathways, particularly the NF-κB and MAPK pathways. This contrasts with the mechanisms of traditional anti-inflammatory agents.

• Isogeraniol/Geraniol: These compounds have been shown to inhibit the activation of NF-κB, a critical transcription factor for pro-inflammatory gene expression. They can also modulate the MAPK signaling cascade, which is involved in cellular responses to inflammatory stimuli.

• NSAIDs (Indomethacin, Celecoxib): These drugs primarily exert their effects by inhibiting cyclooxygenase (COX) enzymes. Indomethacin is a non-selective COX inhibitor, affecting both COX-1 and COX-2, while celecoxib is a selective COX-2 inhibitor. The inhibition of COX-2 leads to a reduction in the production of prostaglandins, which are key mediators of inflammation.

• Corticosteroids (Dexamethasone): Dexamethasone has a broad anti-inflammatory action. It binds to glucocorticoid receptors, which then translocate to the nucleus to suppress the expression of pro-inflammatory genes and promote the expression of anti-inflammatory genes. Dexamethasone is known to inhibit the production of a wide range of inflammatory mediators, including cytokines like TNF-α, IL-6, and IL-1β.

Data Presentation: Quantitative Comparison

The following tables summarize the available quantitative data to compare the anti-inflammatory efficacy of geraniol (as a surrogate for isogeraniol) with standard drugs in common in-vitro and in-vivo models.

Table 1: In-Vitro Anti-Inflammatory Activity - Inhibition of Inflammatory Mediators in LPS-Stimulated RAW 264.7 Macrophages

Compound	Target	IC50 Value	Citation
Geraniol	TNF-α	Data not available in IC50
IL-6	Data not available in IC50
IL-1β	Data not available in IC50
COX-2 Expression	Inhibits expression
iNOS Expression	Inhibits expression	[1]
Dexamethasone	TNF-α	Significantly suppresses secretion	[2][3][4]
IL-6	Significantly suppresses secretion	[5][6]
IL-1β	Inhibits gene expression	[7]
NO Production	Significant inhibition	[8]
Indomethacin	NO Production	56.8 µM	[9]
TNF-α Production	143.7 µM	[9]
PGE2 Production	2.8 µM	[9]

Table 2: In-Vitro Anti-Inflammatory Activity - COX Enzyme Inhibition

Compound	COX-1 IC50	COX-2 IC50	Selectivity Index (COX-1/COX-2)	Citation
Geraniol	Data not available	Data not available	Data not available
Indomethacin	> 100 µM (ovine)	0.267 µM (murine)	< 0.00267	[10]
Celecoxib	Data varies	Data varies	5-50 fold COX-2 selective	[11]

Table 3: In-Vivo Anti-Inflammatory Activity - Carrageenan-Induced Paw Edema in Rodents

Compound	Dose	% Inhibition of Edema	Citation
Geraniol	Data not available	Data not available
Indomethacin	10 mg/kg	46.5% - 90.43%	[12][13]
10 mg/kg	31.67%	[1]
1-2 mg/kg	Significant inhibition	[14]

Experimental Protocols

In-Vitro Anti-Inflammatory Assay in LPS-Stimulated RAW 264.7 Macrophages

Objective: To evaluate the ability of a test compound to inhibit the production of pro-inflammatory mediators (e.g., NO, TNF-α, IL-6, IL-1β) and the expression of inflammatory enzymes (iNOS, COX-2) in murine macrophages stimulated with lipopolysaccharide (LPS).

Methodology:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2.

• Cell Seeding: Cells are seeded in 96-well plates (for mediator quantification) or 6-well plates (for protein/mRNA analysis) at an appropriate density and allowed to adhere overnight.

• Treatment: Cells are pre-treated with various concentrations of the test compound (isogeraniol, geraniol, dexamethasone, or indomethacin) for 1-2 hours.

• Stimulation: Following pre-treatment, cells are stimulated with LPS (typically 1 µg/mL) for a specified period (e.g., 24 hours for mediator quantification, shorter times for signaling pathway analysis).

• Quantification of Nitric Oxide (NO): The concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. Absorbance is read at 540 nm.

• Quantification of Cytokines (TNF-α, IL-6, IL-1β): The levels of these cytokines in the culture supernatant are quantified using commercially available ELISA kits according to the manufacturer's instructions.

• Western Blot Analysis (for iNOS and COX-2): Cell lysates are prepared, and proteins are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with specific primary antibodies against iNOS, COX-2, and a loading control (e.g., β-actin).

• Quantitative Real-Time PCR (qRT-PCR): Total RNA is extracted from the cells, reverse-transcribed to cDNA, and the expression levels of iNOS, COX-2, TNF-α, IL-6, and IL-1β mRNA are quantified using specific primers and a suitable housekeeping gene for normalization.

In-Vivo Carrageenan-Induced Paw Edema Assay

Objective: To assess the in-vivo anti-inflammatory activity of a test compound by measuring its ability to reduce acute inflammation induced by carrageenan in the paw of a rodent.

Methodology:

• Animals: Male Wistar rats or Swiss albino mice are used. Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping: Animals are randomly divided into several groups: a control group (vehicle), a standard drug group (e.g., indomethacin 10 mg/kg), and test groups receiving different doses of isogeraniol/geraniol.

• Drug Administration: The test compounds, standard drug, or vehicle are administered orally (p.o.) or intraperitoneally (i.p.) one hour before the induction of inflammation.

• Induction of Edema: A sub-plantar injection of 0.1 mL of 1% w/v carrageenan solution in saline is administered into the right hind paw of each animal.

• Measurement of Paw Volume: The volume of the injected paw is measured at various time points (e.g., 0, 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer.

• Calculation of Edema and Percentage Inhibition: The increase in paw volume (edema) is calculated as the difference between the paw volume at a specific time point and the initial paw volume (at 0 hour). The percentage inhibition of edema is calculated using the following formula: % Inhibition = [(Control Edema - Treated Edema) / Control Edema] x 100

Mandatory Visualizations

Signaling Pathways

Caption: Inhibition of the NF-κB signaling pathway by Isogeraniol/Geraniol.

Caption: Modulation of the MAPK signaling pathway by Isogeraniol/Geraniol.

Experimental Workflow

Caption: Experimental workflow for evaluating anti-inflammatory efficacy.

Conclusion

The available evidence suggests that isogeraniol and its isomer geraniol possess noteworthy anti-inflammatory properties, primarily through the inhibition of the NF-κB and MAPK signaling pathways. While direct quantitative comparisons with standard drugs like indomethacin, celecoxib, and dexamethasone are limited for isogeraniol itself, the data for geraniol indicates a potential for significant anti-inflammatory activity.

For researchers and drug development professionals, isogeraniol presents an interesting natural compound for further investigation. Future studies should focus on direct, head-to-head comparisons with standard anti-inflammatory agents in standardized in-vitro and in-vivo models to establish a more definitive efficacy profile and determine its therapeutic potential. The detailed experimental protocols and pathway diagrams provided in this guide offer a framework for such future research endeavors.

References

• 1. Analgesic and Anti-Inflammatory Activities of Methanol Extract of Cissus repens in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. oncotarget.com [oncotarget.com]
• 4. Suppression of LPS-induced inflammatory responses by the hydroxyl groups of dexamethasone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. High dexamethasone concentration prevents stimulatory effects of TNF-alpha and LPS on IL-6 secretion from the precursors of human muscle regeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Dexamethasone inhibits IL-1 beta gene expression in LPS-stimulated RAW 264.7 cells by blocking NF-kappa B/Rel and AP-1 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. The 2′-Trifluoromethyl Analogue of Indomethacin Is a Potent and Selective COX-2 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. COX-2 inhibitors - Australian Prescriber [australianprescriber.tg.org.au]
• 12. thaiscience.info [thaiscience.info]
• 13. New indomethacin analogs as selective COX-2 inhibitors: Synthesis, COX-1/2 inhibitory activity, anti-inflammatory, ulcerogenicity, histopathological, and docking studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Inhibition of carrageenan-induced edema by indomethacin or sodium salicylate does not prevent the increase of nerve growth factor in the rat hind paw - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Target Identification and Validation for Isogeraniol's Bioactivity

For Researchers, Scientists, and Drug Development Professionals

Isogeraniol, a naturally occurring monoterpene alcohol, presents a compelling starting point for drug discovery due to its structural similarity to geraniol, a well-documented bioactive compound. While the therapeutic potential of isogeraniol remains largely unexplored, the extensive research on its isomer, geraniol, provides a strong foundation for predicting its bioactivities and initiating target identification and validation studies. This guide offers a comparative analysis of geraniol's known bioactivities with those of other relevant monoterpenes, details key experimental protocols for target identification, and outlines the signaling pathways likely modulated by these compounds.

Isogeraniol and Its Bioactive Isomer, Geraniol

Isogeraniol (3,7-dimethyl-3,6-octadien-1-ol) is a structural isomer of geraniol. While specific bioactivity data for isogeraniol is scarce, geraniol is known to possess a range of pharmacological properties, including anti-inflammatory, anticancer, antimicrobial, and antioxidant effects.[1][2] These activities are attributed to its modulation of various cellular signaling pathways. Given their structural similarities, it is hypothesized that isogeraniol may exhibit a comparable spectrum of bioactivities, making it a promising candidate for further investigation.

Comparative Bioactivity of Monoterpenes

Several other monoterpenes have been investigated for their therapeutic potential and serve as valuable comparators for understanding the potential mechanisms of isogeraniol. The following table summarizes the known bioactivities and molecular targets of selected monoterpenes.

Compound	Bioactivity	Known Molecular Target(s)/Mechanism(s) of Action
Geraniol	Anti-inflammatory: Reduces inflammatory cytokines (TNF-α, IL-1β, IL-6).[3] Anticancer: Induces apoptosis, DNA damage, and cell cycle arrest in cancer cells.[4] Antimicrobial: Active against various bacteria and fungi.[5]	Inhibition of NF-κB and p38 MAPK signaling.[3] Modulation of the Keap1/Nrf2/HO-1 and PI3K/Akt/mTOR pathways.[6] Inhibition of HMG-CoA reductase.[7]
Limonene	Anticancer: Induces apoptosis and autophagy; inhibits tumor initiation and growth.[8][9] Anti-inflammatory: Reduces inflammatory responses.[10]	Modulation of Ras/Raf/MEK/ERK and PI3K/Akt signaling pathways; increases p53 expression.[8]
Perillyl Alcohol	Anticancer: Regresses pancreatic, mammary, and liver tumors in animal studies; induces apoptosis in tumor cells.[11]	Decreases ras protein prenylation; increases TGF-β receptors and Bak.[11]
Menthol	Analgesic/Anti-inflammatory: Acts as a counter-irritant and imparts a cooling sensation.[12]	Selective activator of Transient Receptor Potential Melastatin-8 (TRPM8) channels.[7][12]
Carvone	Anticancer: Induces apoptosis and cell cycle arrest.[13] Anti-inflammatory: Reduces pro-inflammatory cytokines.[14]	Action on cellular and molecular targets to induce apoptosis, autophagy, and senescence.[3][13]

Quantitative Comparison of Bioactive Compounds

The following table provides a summary of reported IC50 values for geraniol and other small molecule inhibitors targeting pathways potentially modulated by isogeraniol. This data is essential for benchmarking the potency of isogeraniol once its bioactivity is determined.

Compound/Drug	Target/Assay	Cell Line/System	IC50 Value
Geraniol	Anticancer (MTT assay)	Colo-205 (colon cancer)	20 µM[4][15]
Geranyl Acetate	Anticancer (MTT assay)	Colo-205 (colon cancer)	30 µM[4][15]
Geranyl Butyrate	Anticancer (MTT assay)	P388 (murine leukemia)	22.34 µg/mL[16]
Geranyl Caproate	Anticancer (MTT assay)	P388 (murine leukemia)	27.99 µg/mL[16]
Staurosporine	NIK (NF-κB pathway)	Biochemical assay	2.3 µM[17]
TPCA-1	IKKβ (NF-κB pathway)	Biochemical assay	17.9 nM
PKI-402	PI3Kα/β/δ/γ	Biochemical assay	1/7/14/16 nM[18]
AS-605240	PI3Kγ	Biochemical assay	8 nM[19]
NL-71-101	Akt1	Biochemical assay	3.7 µM[20]

Key Signaling Pathways

The bioactivities of geraniol and other monoterpenes are often attributed to their modulation of key signaling pathways involved in cell growth, inflammation, and survival. Understanding these pathways is crucial for elucidating the mechanism of action of isogeraniol.

References

• 1. mskcc.org [mskcc.org]
• 2. Preclinical development and clinical use of perillyl alcohol for chemoprevention and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Health Benefits and Pharmacological Properties of Carvone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Geraniol and geranyl acetate induce potent anticancer effects in colon cancer Colo-205 cells by inducing apoptosis, DNA damage and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Health Benefits and Pharmacological Properties of Carvone [ouci.dntb.gov.ua]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. The role and mechanism of action of menthol in topical analgesic products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. eurekaselect.com [eurekaselect.com]
• 10. D-Limonene: Promising and Sustainable Natural Bioactive Compound [mdpi.com]
• 11. Perillyl alcohol: applications in oncology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]
• 13. Health Benefits and Pharmacological Properties of Carvone - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. jbuon.com [jbuon.com]
• 16. The Potential use of Geraniol Esters from Citronella Oil as Anticancer Agents – Oriental Journal of Chemistry [orientjchem.org]
• 17. Pharmacological inhibition of NF-κB-inducing kinase (NIK) with small molecules for the treatment of human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 18. oncotarget.com [oncotarget.com]
• 19. adooq.com [adooq.com]
• 20. Inhibition of Akt with small molecules and biologics: historical perspective and current status of the patent landscape - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Bioactivities of Isogeraniol and Nerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isogeraniol and nerol are acyclic monoterpene alcohols, structural isomers that play significant roles in the chemical composition of various essential oils. While nerol has been the subject of numerous studies exploring its therapeutic potential, isogeraniol remains a less-chartered territory in terms of its bioactivities. This guide provides a comparative overview of the known biological activities of nerol, supported by experimental data and detailed protocols. Due to a significant lack of available research, a direct comparison with isogeraniol is not possible at this time. This document will, therefore, focus on the established bioactivities of nerol while highlighting the knowledge gap concerning isogeraniol, encouraging further investigation into its potential pharmacological properties.

Data Presentation

Table 1: Comparative Anticancer Activity of Nerol

Cancer Cell Line	Compound	IC50 Value (µM)	Reference
Murine Leukemia (P388)	Nerol	Not Significant	[1]
Human Colon Cancer (Colo-205)	Geraniol (Isomer)	20	[1]
Human Endometrial Cancer (Ishikawa)	Geraniol (Isomer)	140.93	[1]

Note: Data for nerol's anticancer activity is limited in direct comparative studies. The table includes data on its isomer, geraniol, for contextual reference. A lower IC50 value indicates greater potency.

Table 2: Comparative Antimicrobial Activity of Nerol

Microorganism	Nerol (µg/mL)	Geraniol (Isomer) (µg/mL)	Reference(s)
Candida albicans	0.77 (µL/mL)	130	[2]
Pseudomonas aeruginosa	500	32000	[3]
Salmonella enterica	500	-	[3]
Mycobacterium tuberculosis	128	64	[3]

Note: Values for nerol against C. albicans are reported in µL/mL. Direct conversion to µg/mL is not provided in the source.

Bioactivity Profiles

Antioxidant Activity

Nerol:

Nerol has demonstrated notable antioxidant properties. Studies suggest it can protect against oxidative stress-mediated hepatic injury by augmenting the levels of antioxidant compounds and reducing thiobarbituric acid reactive substances (TBARS) in liver tissue.[3] One of the proposed mechanisms for its antioxidant activity is its ability to scavenge free radicals.

Isogeraniol:

Currently, there is a significant lack of scientific literature detailing the antioxidant activity of isogeraniol. Further research is required to determine its potential in this area.

Anti-inflammatory Activity

Nerol:

Nerol has been shown to possess anti-inflammatory properties. It is a component of neroli essential oil, which has demonstrated significant activity against both acute and chronic inflammation.[4] The anti-inflammatory effects of related monoterpenes like geraniol are attributed to the downregulation of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, and the inhibition of the NF-κB signaling pathway.[4]

Isogeraniol:

There is currently no available data on the anti-inflammatory effects of isogeraniol.

Antimicrobial Activity

Nerol:

Nerol exhibits broad-spectrum antimicrobial activity against various pathogens. It has shown strong activity against the fungus Candida albicans, with a minimum inhibitory concentration (MIC) of 0.77 μL/mL.[2] It is also effective against bacteria such as Pseudomonas aeruginosa and Salmonella enterica.[3] The primary mechanism of its antimicrobial action is believed to be the disruption of microbial cell membrane integrity.

Isogeraniol:

While isogeraniol is a known component of some essential oils with antimicrobial properties, specific studies quantifying its individual antimicrobial activity are lacking.

Anticancer Activity

Nerol:

Nerol has been investigated for its anticancer properties, although it has been reported to be less effective than its isomer, geraniol, against certain cancer cell lines.[1] For instance, its effect on murine leukemia (P388) cells was not significant.[1] The anticancer mechanisms of related monoterpenes involve inducing apoptosis (programmed cell death) and causing cell cycle arrest.[1]

Isogeraniol:

There is a clear absence of research on the anticancer activity of isogeraniol. This represents a significant gap in the understanding of its potential therapeutic value.

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay for Antioxidant Activity

Principle: This assay measures the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from purple to yellow, which is measured spectrophotometrically.

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol or ethanol.

• Sample Preparation: Prepare various concentrations of the test compound (nerol or isogeraniol) in the same solvent. A known antioxidant like ascorbic acid or Trolox should be used as a positive control.

• Reaction: In a 96-well microplate, add 100 µL of the test sample or control to 100 µL of the DPPH solution. A blank well should contain 100 µL of the solvent and 100 µL of the DPPH solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the sample that scavenges 50% of the DPPH radicals) is then determined.

Carrageenan-Induced Paw Edema in Rodents for Anti-inflammatory Activity

Principle: This in vivo assay induces acute inflammation in the paw of a rodent by injecting carrageenan. The efficacy of a test compound is determined by its ability to reduce the resulting edema.

Procedure:

• Animal Acclimatization: Acclimate rodents (rats or mice) for at least one week under standard laboratory conditions.

• Compound Administration: Administer the test compound (nerol or isogeraniol) orally or intraperitoneally at various doses. A control group receives the vehicle, and a positive control group receives a standard anti-inflammatory drug like indomethacin.

• Induction of Edema: After a specific period (e.g., 30-60 minutes), inject 0.1 mL of a 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Calculation: The percentage of inhibition of edema is calculated for each group relative to the control group.

Broth Microdilution Method for Antimicrobial Susceptibility Testing (MIC Determination)

Principle: This method determines the minimum inhibitory concentration (MIC) of an antimicrobial agent that prevents the visible growth of a microorganism in a liquid growth medium.

Procedure:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth (e.g., Mueller-Hinton broth for bacteria, RPMI-1640 for fungi) to a turbidity equivalent to a 0.5 McFarland standard.

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the test compound (nerol or isogeraniol) in the broth.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include a growth control well (broth and inoculum without the test compound) and a sterility control well (broth only).

• Incubation: Incubate the plates at an appropriate temperature (e.g., 35-37°C for bacteria, 30-35°C for fungi) for a specified period (e.g., 18-24 hours for bacteria, 24-48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the test compound at which there is no visible growth (turbidity) of the microorganism.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Anticancer Activity

Principle: This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, which is then solubilized and quantified.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a specific density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compound (nerol or isogeraniol) for a specified duration (e.g., 24, 48, or 72 hours). Include untreated cells as a control.

• MTT Addition: Add MTT solution (e.g., 0.5 mg/mL in media) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Calculation: Cell viability is expressed as a percentage of the control. The IC50 value (the concentration of the compound that inhibits cell growth by 50%) is determined from a dose-response curve.

Signaling Pathways and Experimental Workflows

Below are diagrams illustrating a key signaling pathway potentially involved in the anti-inflammatory and antioxidant effects of monoterpenes like nerol, and a general workflow for determining antimicrobial susceptibility.

Caption: Proposed anti-inflammatory mechanism of Nerol via inhibition of the NF-κB pathway.

Caption: General experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

Nerol has demonstrated a range of promising bioactivities, including antioxidant, anti-inflammatory, antimicrobial, and anticancer effects. The existing data, while not always directly comparative, suggests that its efficacy can vary depending on the specific biological system and endpoint being measured. In contrast, isogeraniol remains a largely unexplored molecule in terms of its pharmacological properties. The lack of available data for isogeraniol presents a clear opportunity for future research. A direct, side-by-side comparative study of isogeraniol and nerol across various bioassays would be invaluable in elucidating their structure-activity relationships and uncovering the potential therapeutic applications of isogeraniol. Such research would not only fill a significant knowledge gap but could also lead to the discovery of novel bioactive compounds for drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Geraniol Suppresses Oxidative Stress, Inflammation, and Interstitial Collagenase to Protect against Inflammatory Arthritis - PMC [pmc.ncbi.nlm.nih.gov]

The Untapped Therapeutic Potential of Isogeraniol: A Comparative Outlook Based on its Isomer, Geraniol

An in-depth analysis of the therapeutic landscape for isogeraniol remains a nascent field of scientific inquiry. To date, preclinical research in animal models has not directly investigated the therapeutic potential of isogeraniol in disease states. However, its structural isomer, geraniol, has been the subject of extensive research, demonstrating a wide array of promising therapeutic effects across various disease models. This guide provides a comparative assessment of geraniol's efficacy in animal models of inflammatory, neurodegenerative, and metabolic diseases, offering a predictive framework for the potential therapeutic applications of isogeraniol.

Isogeraniol and Geraniol: A Tale of Two Isomers

Isogeraniol (3,7-dimethyl-3,6-octadien-1-ol) and geraniol are acyclic monoterpene alcohols with the same chemical formula but a different arrangement of atoms. This structural similarity suggests that isogeraniol may share some of the biological activities of geraniol. While isogeraniol has been identified in natural sources such as the essential oil of certain grape cultivars, its pharmacological properties are largely unexplored[1]. In contrast, geraniol, a major component of rose and palmarosa oil, has been widely studied for its anti-inflammatory, antioxidant, neuroprotective, and anti-cancer effects[2][3].

Therapeutic Potential in Inflammatory Disorders

Geraniol has demonstrated significant anti-inflammatory effects in various animal models, suggesting a potential avenue of investigation for isogeraniol.

Atherosclerosis

In a hamster model of diet-induced atherogenesis, geraniol supplementation was found to attenuate fibrosis and exert anti-inflammatory effects. This was achieved by targeting the NF-κB signaling pathway, a key regulator of inflammation[4].

Spinal Cord Injury

In a rat model of traumatic spinal cord injury, geraniol treatment significantly suppressed the inflammatory response, oxidative stress, and apoptosis. The protective effects were attributed to the modulation of the NF-κB and p38 MAPK pathways[5].

Mevalonate Kinase Deficiency

Geraniol has been proposed as a novel therapeutic approach for mevalonate kinase deficiency, an orphan disease characterized by recurrent inflammatory episodes. In both cellular and animal models, geraniol was shown to diminish the levels of inflammatory markers[6].

Neuroprotective Effects in Animal Models

The neuroprotective properties of geraniol have been evaluated in models of aging and neuroinflammation, indicating that isogeraniol could also be a candidate for neurodegenerative disease research.

Cognitive Impairment and Aging

In a D-galactose-induced mouse aging model, geraniol attenuated oxidative stress and neuroinflammation-mediated cognitive impairment[7][8][9]. The administration of geraniol led to a significant increase in spatial learning and memory. The underlying mechanisms involved the enhancement of anti-oxidant and anti-inflammatory effects and the activation of the PI3K/Akt signaling pathway[7][9].

Depression

Geraniol has also shown antidepressant-like effects in a chronic unpredictable mild stress mouse model. The therapeutic effects were associated with the regulation of the pro-inflammatory cytokine interleukin-1 beta (IL-1β), possibly through the inhibition of the NF-κB pathway and the NLRP3 inflammasome[10][11].

Efficacy in Metabolic Disease Models

Geraniol's ability to modulate metabolic parameters has been observed in animal models of diabetes and metabolic syndrome, highlighting another potential area of exploration for isogeraniol.

Diabetes and Metabolic Syndrome

In rats with experimentally induced type 1 diabetes and metabolic syndrome, in vitro incubation with geraniol improved impaired vascular reactivity in isolated aortic rings. This effect was attributed to a calcium channel blocking effect, which helped to alleviate exaggerated vasoconstriction[12].

Comparative Data Summary

The following tables summarize the quantitative data from key studies on geraniol, providing a benchmark for future comparative studies involving isogeraniol.

Table 1: Anti-inflammatory Effects of Geraniol in Animal Models

Disease Model	Animal	Geraniol Dose	Key Findings	Reference
Diet-Induced Atherogenesis	Hamster	100 mg/kg b.w. p.o.	Attenuated fibrosis, reduced NF-κB expression	[4]
Spinal Cord Injury	Rat	250 mg/kg/day	Suppressed serum TNF-α, IL-1β, and IL-6	[5]
Mevalonate Kinase Deficiency	Mouse	Not specified	Diminished levels of inflammatory markers	[6]

Table 2: Neuroprotective Effects of Geraniol in Animal Models

Disease Model	Animal	Geraniol Dose	Key Findings	Reference
D-galactose-induced Aging	Mouse	40 mg/kg b.w. twice weekly	Improved spatial learning and memory, activated PI3K/Akt pathway	[7]
Chronic Unpredictable Mild Stress	Mouse	20 and 40 mg/kg	Alleviated depression-related behaviors, reversed IL-1β elevation	[10][11]

Table 3: Effects of Geraniol in Metabolic Disease Models

Disease Model	Animal	Geraniol Concentration	Key Findings	Reference
Type 1 Diabetes & Metabolic Syndrome	Rat	10-300μM (in vitro)	Alleviated exaggerated vasoconstriction in isolated aortae	[12]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the design of future studies on isogeraniol.

D-galactose-Induced Aging Model

• Animals: Mice

• Induction of Aging: D-galactose (150 mg/kg body weight) dissolved in normal saline was administered orally for 9 weeks.

• Treatment: Geraniol (40 mg/kg body weight) was administered orally twice a week, four hours after D-galactose administration, from the second to the tenth week.

• Assessments: Behavioral tests for spatial learning and memory, biochemical analysis of antioxidant levels (MDA, SOD, CAT, GPx), and protein expression analysis of PI3K/Akt, Nrf2, and HO-1 in the hippocampus.[7][8]

Chronic Unpredictable Mild Stress (CUMS) Model

• Animals: Mice

• Induction of Stress: Mice were exposed to a variety of mild stressors (e.g., food and water deprivation, cage tilt, damp bedding) in an unpredictable manner for 3 weeks.

• Treatment: Geraniol (20 and 40 mg/kg) was administered for 3 weeks.

• Assessments: Behavioral tests (sucrose preference test, forced swimming test, tail suspension test) and measurement of pro-inflammatory cytokines (IL-1β) and signaling proteins (NF-κB, NLRP3) in the prefrontal cortex.[10]

Diet-Induced Atherogenesis Model

• Animals: Hamsters

• Induction of Atherogenesis: Animals were fed an atherogenic diet (standard pellet diet + 10% coconut oil + 0.25% cholesterol).

• Treatment: Geraniol (100 mg/kg b.w.) was administered orally.

• Assessments: Analysis of lipid peroxidation markers, non-enzymatic antioxidants, and collagen distribution in the liver, heart, and aorta. Expression of NF-κB was also determined.[4]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathways modulated by geraniol and a typical experimental workflow for assessing its therapeutic effects.

Caption: Signaling pathways modulated by geraniol.

Caption: Generalized experimental workflow.

Conclusion and Future Directions

While direct evidence for the therapeutic potential of isogeraniol in animal models of disease is currently lacking, the extensive research on its isomer, geraniol, provides a strong rationale for its investigation. The anti-inflammatory, neuroprotective, and metabolic modulatory effects of geraniol suggest that isogeraniol may possess a similar pharmacological profile. Future research should focus on directly evaluating the efficacy and safety of isogeraniol in established animal models of inflammatory, neurodegenerative, and metabolic disorders. Comparative studies between isogeraniol and geraniol will be crucial to elucidate any differences in their therapeutic potency and mechanisms of action. Such research is warranted to unlock the potential of isogeraniol as a novel therapeutic agent.

References

• 1. ojs.openagrar.de [ojs.openagrar.de]
• 2. researchgate.net [researchgate.net]
• 3. The antitumor effects of geraniol: Modulation of cancer hallmark pathways (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Geraniol attenuates fibrosis and exerts anti-inflammatory effects on diet induced atherogenesis by NF-κB signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protective effect of geraniol inhibits inflammatory response, oxidative stress and apoptosis in traumatic injury of the spinal cord through modulation of NF-κB and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Geraniol rescues inflammation in cellular and animal models of mevalonate kinase deficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Geraniol attenuates oxidative stress and neuroinflammation-mediated cognitive impairment in D galactose-induced mouse aging model - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Geraniol attenuates oxidative stress and cognitive impairment in mouse aging model - ecancer [ecancer.org]
• 9. researchgate.net [researchgate.net]
• 10. Geraniol produces antidepressant-like effects in a chronic unpredictable mild stress mice model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Geraniol improves the impaired vascular reactivity in diabetes and metabolic syndrome through calcium channel blocking effect - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Isogeraniol: A Guide for Laboratory Professionals

Ensuring laboratory safety and environmental responsibility is paramount when handling chemical reagents. This document provides essential, immediate safety and logistical information for the proper disposal of isogeraniol, a compound utilized in various research and development applications. Adherence to these protocols is critical for minimizing risks to personnel and the environment, and for maintaining regulatory compliance.

Isogeraniol is classified as a skin irritant, a potential skin sensitizer, and can cause serious eye damage.[1] It is also recognized as being harmful to aquatic life.[2] Therefore, a conservative approach, treating it as a hazardous substance, is recommended to ensure maximum safety.

Hazard Identification and Safety Data

A thorough understanding of isogeraniol's properties is the first step toward safe handling and disposal. The following table summarizes its key hazard classifications.

Hazard Classification	Category	GHS Hazard Statement	Source
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation	[1][2]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage	[1][2]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction	[1][2]
Acute Aquatic Hazard	Category 3	H402: Harmful to aquatic life	[2]

Step-by-Step Disposal Protocol

The following procedures provide a clear, step-by-step guide for the safe disposal of isogeraniol waste in a laboratory setting.

1. Personal Protective Equipment (PPE) and Handling:

• Always wear appropriate PPE when handling isogeraniol, including:

  • Chemical-resistant gloves (e.g., nitrile rubber).

  • Safety goggles and a face shield to protect against splashes.

  • A lab coat or chemical-resistant apron.[3]

• Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.[4]

• Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately and thoroughly with water and seek medical attention.[2]

2. Waste Segregation and Collection:

• Do not dispose of isogeraniol down the drain or with general laboratory waste.[2][4]

• Establish a designated, clearly labeled hazardous waste container for isogeraniol waste. The container should be made of a compatible material (e.g., glass or polyethylene) and have a secure, tight-fitting lid.

• Segregate isogeraniol waste into the following streams:

  • Liquid Isogeraniol Waste: Collect pure or concentrated isogeraniol and solutions containing isogeraniol in a dedicated, labeled waste container.

  • Contaminated Solid Waste: Dispose of items such as pipette tips, gloves, and absorbent materials that are contaminated with isogeraniol in a separate, clearly labeled solid waste container.

3. Spill Management:

• Minor Spills (less than 100 mL) within a fume hood:

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial spill absorbent. Do not use combustible materials like paper towels to absorb the spill.

  • Carefully collect the absorbed material using non-sparking tools and place it in the designated hazardous solid waste container.[5]

  • Decontaminate the spill area with a suitable laboratory detergent and water, and then wipe it dry.

• Major Spills (greater than 100 mL) or spills outside of a fume hood:

  • Evacuate the area immediately and alert others.

  • If it is safe to do so, eliminate all ignition sources.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team for assistance.

  • Do not attempt to clean up a major spill without proper training and equipment.

4. Final Disposal:

• All isogeraniol waste is considered hazardous waste.

• Ensure that all waste containers are securely sealed, properly labeled with the contents ("Hazardous Waste: Isogeraniol"), and stored in a designated secondary containment area away from incompatible materials.

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed chemical waste disposal contractor.[2] Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Logic

The following diagrams illustrate the recommended workflow for handling isogeraniol and the logical steps for its proper disposal.

Caption: Workflow for handling and segregating isogeraniol waste.

Caption: Decision tree for the proper disposal of isogeraniol waste.

References

• 1. Isogeraniol | C10H18O | CID 5362876 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. download.basf.com [download.basf.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.nl [fishersci.nl]

Essential Safety and Handling of Isogeraniol in a Laboratory Setting

For Immediate Reference: A Guide for Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of Isogeraniol in a laboratory environment. It outlines the necessary personal protective equipment (PPE), detailed operational protocols, and proper disposal methods to ensure the safety of all personnel.

Summary of Quantitative Data

The following table summarizes the key quantitative safety and physical properties of Isogeraniol and its close isomer, Geraniol. Due to the limited availability of specific data for Isogeraniol, information for Geraniol is provided as a close chemical equivalent.

Property	Value	Source(s)
Chemical Identity
IUPAC Name	(3Z)-3,7-dimethylocta-3,6-dien-1-ol	[1]
Molecular Formula	C10H18O	[1]
Molecular Weight	154.25 g/mol	[1]
CAS Number	5944-20-7	[2]
Physical Properties
Appearance	Colorless oily liquid	[3]
Boiling Point	229 - 230 °C	[4][5][6]
Melting Point	-15 °C	[4]
Flash Point	76 °C (168 °F)	[4]
Density	0.878 - 0.879 g/mL at 20 °C	[4][6]
Vapor Pressure	0.2 mmHg at 20 °C	[4]
Solubility	Insoluble in water; soluble in alcohol and oils	[3]
Safety and Hazards
GHS Hazard Statements	H315: Causes skin irritationH317: May cause an allergic skin reactionH318: Causes serious eye damageH402: Harmful to aquatic life	[1][5][6][7]
Exposure Limits
Occupational Exposure Limit (OEL)	No specific OEL has been established for Isogeraniol. For the related compound Geraniol, an ACGIH TLV of 50 ppm (TWA) has been suggested by some suppliers, though it is not universally established.	[8][9][10][11][12]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory when handling Isogeraniol.

PPE Category	Specifications	Rationale
Eye and Face Protection	Tightly fitting safety goggles with side shields. A face shield should be worn in situations with a higher risk of splashing.	Protects against splashes and vapors that can cause serious eye damage.[2][4][13][14]
Skin Protection	- Gloves: Chemically resistant gloves are required. Nitrile or neoprene gloves are suitable for incidental contact. For extended contact or immersion, butyl rubber gloves are recommended. Always check the manufacturer's glove compatibility data.- Lab Coat: A long-sleeved, flame-retardant lab coat must be worn and kept fastened.- Clothing: Wear long pants and closed-toe shoes.	Prevents skin contact, which can cause irritation and allergic reactions.[2][4][8][13] Contaminated clothing should be removed and washed before reuse.[4][8]
Respiratory Protection	Not typically required when working in a well-ventilated area or a chemical fume hood.[4][8] If vapors or aerosols are likely to be generated, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[5][14]	Isogeraniol is a volatile organic compound (VOC), and inhalation of high concentrations of its vapor can cause respiratory irritation.[8][9][13]

Experimental Protocols

The following is a generalized, step-by-step protocol for the safe handling of Isogeraniol in a laboratory setting. This should be adapted to the specific requirements of your experiment.

1. Preparation and Precautionary Measures

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for Isogeraniol.[2][4][5][6][7][8]

• Work Area Preparation: Ensure that the work area, preferably a chemical fume hood, is clean and uncluttered.[2][13] Confirm that the fume hood is functioning correctly.

• Assemble Materials: Gather all necessary equipment, including Isogeraniol, solvents, glassware, and waste containers.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower, eyewash station, and fire extinguisher.[4]

2. Handling and Use of Isogeraniol

• Don PPE: Put on all required personal protective equipment as detailed in the table above.

• Dispensing: When transferring Isogeraniol, do so carefully to avoid splashing. Use a pipette or a graduated cylinder for accurate measurement.

• Heating: If heating is required, use a heating mantle or a water bath. Avoid open flames due to the combustible nature of Isogeraniol.[4]

• Ventilation: All work with Isogeraniol should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[2][13]

3. Spills and Emergency Procedures

• Minor Spills: For small spills, absorb the material with an inert absorbent such as sand or vermiculite.[4][14] Place the absorbed material into a sealed container for proper disposal.

• Major Spills: In the event of a large spill, evacuate the area and alert laboratory personnel and safety officers.

• Skin Contact: If Isogeraniol comes into contact with the skin, immediately wash the affected area with soap and plenty of water for at least 15 minutes.[4][13] Remove contaminated clothing.

• Eye Contact: If Isogeraniol enters the eyes, flush immediately with copious amounts of water for at least 15 minutes, holding the eyelids open.[4][13] Seek immediate medical attention.

• Inhalation: If vapors are inhaled, move the individual to fresh air. If breathing is difficult, administer oxygen.[2]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[2][4]

Operational and Disposal Plans

Storage

• Store Isogeraniol in a tightly closed container in a cool, dry, and well-ventilated area.[2][4]

• Keep away from heat, sparks, open flames, and other sources of ignition.[4]

• Store separately from incompatible materials such as strong oxidizing agents, strong acids, and acid chlorides.[4]

Disposal

• Isogeraniol and any materials contaminated with it should be disposed of as hazardous waste.[4][5]

• Collect waste in a clearly labeled, sealed container.

• Do not dispose of Isogeraniol down the drain or in the regular trash.[2][6]

• Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Visual Workflow for Safe Handling of Isogeraniol

Caption: Workflow for the safe handling and disposal of Isogeraniol.

References

• 1. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 2. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC Chemistry [hscprep.com.au]
• 3. envirosafetyproducts.com [envirosafetyproducts.com]
• 4. editverse.com [editverse.com]
• 5. onepointesolutions.com [onepointesolutions.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. workwearsolutions.net [workwearsolutions.net]
• 8. chemicalbull.com [chemicalbull.com]
• 9. chemicalbull.com [chemicalbull.com]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 11. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 12. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 13. research.columbia.edu [research.columbia.edu]
• 14. What type of gloves protects your hands from hazardous chemicals? | Ansell USA [ansell.com]